Monononyl phthalate-d4

Core Science & Biosynthesis

Monononyl Phthalate-d4: A Technical Guide to Its Chemical Properties and Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monononyl phthalate-d4 (MNP-d4) is the deuterium-labeled analogue of monononyl phthalate (B1215562) (MNP), a primary metabolite of the high-production-volume plasticizer, di-isononyl phthalate (DINP). Due to the widespread use of DINP in a vast array of consumer products, there is significant interest in monitoring human exposure to this compound. MNP serves as a crucial biomarker for assessing this exposure. The stable isotope-labeled MNP-d4 is an indispensable tool in analytical chemistry, particularly in mass spectrometry-based methods, where it is used as an internal standard for the accurate and precise quantification of MNP in complex biological matrices such as urine, blood, and tissue. Its near-identical physicochemical properties to the unlabeled analyte, combined with its distinct mass, allow for correction of matrix effects and variations during sample preparation and analysis. This guide provides an in-depth overview of the chemical properties, analytical methodologies, and relevant biological interactions of Monononyl phthalate-d4.

Chemical and Physical Properties

The fundamental chemical and physical properties of Monononyl phthalate-d4 are summarized in the table below. These properties are critical for its application as an analytical standard, influencing its solubility, storage, and behavior in chromatographic systems.

Property	Value	References
Molecular Formula	C₁₇H₂₀D₄O₄	[1][2]
Molecular Weight	296.39 g/mol	[1][2]
CAS Number	2514564-42-0	[2]
Unlabeled CAS Number	24539-59-1	[1]
Appearance	White to Off-White Solid	[3]
Melting Point	42 - 44 °C	[3]
Solubility	Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)	[3]
Storage Temperature	Refrigerator	[3]
SMILES	[2H]c1c([2H])c([2H])c(C(=O)OCCCCCCCCC)c(C(=O)O)c1[2H]	[2]
InChI	InChI=1S/C17H24O4/c1-2-3-4-5-6-7-10-13-21-17(20)15-12-9-8-11-14(15)16(18)19/h8-9,11-12H,2-7,10,13H2,1H3,(H,18,19)/i8D,9D,11D,12D

Synthesis and Metabolism

Analogous Synthesis of Monononyl Phthalate-d4

The synthesis of ring-deuterated monononyl phthalate-d4 follows a standard esterification procedure, analogous to the synthesis of other phthalate monoesters like monobutyl phthalate-d4.[4] The primary route involves the controlled mono-esterification of phthalic anhydride-d4 with n-nonanol.

The reaction proceeds via the nucleophilic attack of n-nonanol on one of the carbonyl carbons of the phthalic anhydride-d4 ring. This attack leads to the opening of the anhydride (B1165640) ring and the formation of the desired monoester product. The reaction conditions, particularly the stoichiometry of the reactants, are carefully controlled to minimize the formation of the diester byproduct, dinonyl phthalate-d8.[4] Purification is typically achieved through column chromatography to separate the more polar monoester from the less polar diester and any unreacted starting materials.

Metabolic Pathway of the Parent Compound

Monononyl phthalate-d4 is used to quantify its non-deuterated analogue, MNP, which is the primary hydrolytic metabolite of di-isononyl phthalate (DINP). In humans and other mammals, DINP is rapidly metabolized in the gastrointestinal tract by lipases to form MNP.[1] MNP can then be absorbed and undergo further Phase I metabolism, where it is oxidized to form secondary metabolites such as mono(carboxyisooctyl) phthalate (MCIOP), mono(oxoisononyl) phthalate (MOINP), and mono(hydroxyisononyl) phthalate (MHINP).[5][6] These oxidized metabolites, along with MNP, are the primary biomarkers excreted in urine and are used for human exposure assessment.[5][7]

Metabolic pathway of Di-isononyl Phthalate (DINP).

Experimental Protocols

Monononyl phthalate-d4 is primarily used as an internal standard for the quantification of MNP by liquid chromatography-tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS). The following protocols are representative methodologies based on established procedures for phthalate metabolite analysis.[8][9][10]

Quantification of Monononyl Phthalate in Urine by LC-MS/MS

This method is suitable for the sensitive and selective quantification of MNP in biological samples.

1. Sample Preparation (Enzymatic Hydrolysis and Extraction)

• To 100 µL of urine sample in a glass tube, add 50 µL of a standard working solution of MNP-d4 (e.g., at 100 ng/mL in methanol).

• Add 50 µL of β-glucuronidase solution to deconjugate glucuronidated metabolites.

• Vortex briefly and incubate the mixture (e.g., at 37°C for 2 hours).

• After incubation, perform a liquid-liquid extraction by adding 500 µL of a suitable organic solvent (e.g., ethyl acetate (B1210297) or a hexane/diethyl ether mixture).

• Vortex vigorously for 2 minutes, then centrifuge to separate the phases.

• Transfer the upper organic layer to a clean glass tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

2. LC-MS/MS Instrumentation and Conditions

Parameter	Typical Setting
LC System	High-performance or Ultra-high-performance liquid chromatography (HPLC/UHPLC) system
Column	Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Acetic Acid in Water
Mobile Phase B	Acetonitrile or Methanol
Flow Rate	0.3 - 0.5 mL/min
Gradient	Start at 5-10% B, ramp to 95-100% B over 5-8 minutes, hold, then re-equilibrate
Injection Volume	5 - 10 µL
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
MRM Transitions	MNP: Q1: 291.2 -> Q3: 134.1, 147.0MNP-d4: Q1: 295.2 -> Q3: 138.1, 151.0

3. Data Analysis

• Quantification is performed by constructing a calibration curve.

• The curve is generated by plotting the peak area ratio of the analyte (MNP) to the internal standard (MNP-d4) against the concentration of the calibration standards.

• The concentration of MNP in the unknown samples is then determined from this curve.

Workflow for MNP quantification using MNP-d4.

Biological Activity and Signaling Pathways

Phthalate monoesters, including MNP, are recognized as endocrine-disrupting chemicals (EDCs). One of their primary mechanisms of action is through the activation of Peroxisome Proliferator-Activated Receptors (PPARs), which are nuclear receptors that regulate gene expression involved in lipid metabolism, inflammation, and cellular differentiation.[2][11][12]

Studies have shown that MNP can activate both PPARα and PPARγ.[2][11] The potency of phthalate monoesters in activating PPARs tends to increase with the length of their alkyl side chain.[2] Activation of these receptors in tissues like the ovary and liver can lead to downstream effects, including altered steroidogenesis and lipid metabolism.[2][12] While some phthalates have been shown to interact with androgen (AR) and estrogen receptors (ER), the primary and most studied pathway for higher molecular weight phthalates like MNP involves PPARs.[13][14][15]

Activation of PPARs by Monononyl Phthalate (MNP).

References

• 1. Absorption, disposition and metabolism of di-isononyl phthalate (DINP) in F-344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phthalate monoesters act through peroxisome proliferator-activated receptors in the mouse ovary - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Monononyl Phthalate-d4 CAS#: [m.chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. Oxidative Metabolites of Diisononyl Phthalate as Biomarkers for Human Exposure Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Phthalates: metabolism and exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. s4science.at [s4science.at]
• 10. oiv.int [oiv.int]
• 11. Phthalate monoesters act through peroxisome proliferator-activated receptors in the mouse ovary - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Peroxisome Proliferator-Activated Receptors as Mediators of Phthalate-Induced Effects in the Male and Female Reproductive Tract: Epidemiological and Experimental Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Agonistic and antagonistic effects of phthalates and their urinary metabolites on the steroid hormone receptors ERα, ERβ, and AR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | A review of the endocrine disrupting effects of micro and nano plastic and their associated chemicals in mammals [frontiersin.org]
• 15. Phthalate-induced testosterone/androgen receptor pathway disorder on spermatogenesis and antagonism of lycopene - PubMed [pubmed.ncbi.nlm.nih.gov]

Monononyl Phthalate-d4 (CAS: 2514564-42-0): A Technical Guide for Isotope Dilution Mass Spectrometry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Monononyl phthalate-d4 is the deuterium-labeled analogue of monononyl phthalate (B1215562), a primary metabolite of the plasticizer di-n-nonyl phthalate (DNP). As concerns grow regarding the potential endocrine-disrupting effects of phthalates, the accurate quantification of their metabolites in biological and environmental samples is of paramount importance. Monononyl phthalate-d4 serves as an ideal internal standard for isotope dilution mass spectrometry (IDMS) methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the precise quantification of monononyl phthalate. Its chemical and physical properties are nearly identical to the unlabeled analyte, but its increased mass allows for clear differentiation in mass spectra, enabling correction for matrix effects and variations during sample preparation and analysis. This guide provides a comprehensive overview of the technical data, experimental protocols, and relevant pathways involving monononyl phthalate-d4.

Data Presentation

Physicochemical Properties

Property	Value	Reference
CAS Number	2514564-42-0	[1][2]
Unlabeled CAS Number	24539-59-1	[2]
Molecular Formula	C₁₇D₄H₂₀O₄	[2]
Molecular Weight	~296.39 g/mol	[2]
Synonyms	mono-n-Nonyl Phthalate-3,4,5,6-d4, n-Nonyl Hydrogen Phthalate-d4	[3]
Appearance	White to Off-White Solid	[4]
Storage Conditions	Room temperature or refrigerator	[3][4][5]

Quality Control Data

Test	Method	Specification	Reference
Chemical Purity	Typically determined by HPLC or GC	≥98%	[2]
Isotopic Purity	Mass Spectrometry	≥99 atom % D	[2][3]
Identity	¹H-NMR, Mass Spectrometry	Conforms to structure	N/A

Metabolic Pathway

The primary route of exposure to monononyl phthalate in humans and other organisms is through the metabolism of the parent compound, di-n-nonyl phthalate (DNP). This metabolic conversion is a critical consideration in toxicology and exposure assessment studies.

Metabolic conversion of DNP to its primary metabolite, MNP.

Experimental Protocols

The following protocol describes a general workflow for the quantification of monononyl phthalate in biological samples (e.g., urine, plasma) using monononyl phthalate-d4 as an internal standard via LC-MS/MS.

Materials and Reagents

• Standards: Monononyl phthalate and Monononyl phthalate-d4.

• Enzyme: β-glucuronidase (for urine samples to deconjugate metabolites).

• Solvents: HPLC-grade methanol (B129727), acetonitrile (B52724), water, and formic acid.

• Buffers: Ammonium acetate (B1210297) buffer.

• Solid-Phase Extraction (SPE): Reversed-phase C18 cartridges.

Sample Preparation

• Sample Spiking: To a known volume of the biological sample (e.g., 1 mL of urine), add a precise amount of the Monononyl phthalate-d4 internal standard working solution.

• Enzymatic Hydrolysis (for total MNP in urine): Add β-glucuronidase to the sample and incubate to deconjugate the glucuronidated metabolites.

• Acidification: Acidify the sample with an appropriate acid (e.g., acetic acid).

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by deionized water.

  • Load the acidified sample onto the SPE cartridge.

  • Wash the cartridge with water to remove interfering substances.

  • Elute the analytes (monononyl phthalate and monononyl phthalate-d4) with an organic solvent like acetonitrile or methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small volume of the mobile phase for LC-MS/MS analysis.

UPLC-MS/MS Analysis

• UPLC System: A suitable UPLC system equipped with a reversed-phase C18 column.

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Mass Spectrometer: A tandem mass spectrometer operating in negative electrospray ionization (ESI-) mode.

• Detection: Monitor the specific precursor-to-product ion transitions for both monononyl phthalate and monononyl phthalate-d4 using Multiple Reaction Monitoring (MRM).

Quantification

Construct a calibration curve by plotting the ratio of the peak area of monononyl phthalate to the peak area of monononyl phthalate-d4 against the concentration of the monononyl phthalate calibration standards. Determine the concentration of monononyl phthalate in the unknown samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow Visualization

The general workflow for the quantification of monononyl phthalate using isotope dilution mass spectrometry is illustrated below.

General workflow for MNP quantification by IDMS.

Conclusion

Monononyl phthalate-d4 is an essential tool for researchers in the fields of toxicology, environmental science, and drug development who require accurate and precise quantification of monononyl phthalate. Its use as an internal standard in isotope dilution mass spectrometry methods minimizes the impact of matrix effects and sample preparation variability, leading to highly reliable data for exposure assessment and metabolic studies. The protocols and information provided in this guide offer a solid foundation for the application of monononyl phthalate-d4 in these critical research areas.

References

• 1. scbt.com [scbt.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Monononyl Phthalate-d4: A Technical Guide for Researchers

An In-depth Examination of its Properties, Analysis, and Biological Interactions

This technical guide provides a comprehensive overview of Monononyl phthalate-d4, a deuterated internal standard crucial for the accurate quantification of its parent compound, Monononyl phthalate (B1215562). This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its physicochemical properties, analytical methodologies, and known biological interactions, particularly concerning endocrine signaling pathways.

Core Physicochemical Data

The accurate quantification of monononyl phthalate in biological and environmental matrices relies on the use of a stable, isotopically labeled internal standard. Monononyl phthalate-d4 serves this purpose, exhibiting nearly identical chemical and physical properties to the unlabeled analyte, with the key difference being its increased mass due to the incorporation of four deuterium (B1214612) atoms. This mass difference allows for clear differentiation in mass spectrometric analyses, enabling correction for matrix effects and variations during sample preparation and analysis.

Property	Monononyl Phthalate-d4	Monononyl Phthalate
Molecular Formula	C₁₇H₂₀D₄O₄[1]	C₁₇H₂₄O₄[2]
Molecular Weight	296.39 g/mol [1]	~292.37 g/mol [2][3]
CAS Number	2514564-42-0[4]	24539-59-1[4]

Analytical Quantification: Experimental Protocol

The quantification of monononyl phthalate, a metabolite of the high molecular weight phthalate, dinonyl phthalate (DNP)[1], is essential for assessing human exposure and understanding its toxicokinetics. The following protocol outlines a robust method for the analysis of monononyl phthalate in a biological matrix, such as urine, using gas chromatography-mass spectrometry (GC-MS) with Monononyl phthalate-d4 as an internal standard.

Sample Preparation: Solid-Phase Extraction (SPE)

This procedure is designed to isolate and concentrate phthalate metabolites from a urine sample.

• Enzymatic Deconjugation: To a 1 mL urine sample, add a β-glucuronidase enzyme solution to hydrolyze the conjugated phthalate metabolites. This step is crucial as many metabolites are excreted in their glucuronidated form.

• Sample Loading: Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water. Load the enzyme-treated urine sample onto the cartridge.

• Washing: Wash the cartridge with a low-organic solvent wash (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the phthalate metabolites from the cartridge using an appropriate organic solvent, such as acetonitrile (B52724) or ethyl acetate.

• Drying and Derivatization: Evaporate the eluate to dryness under a gentle stream of nitrogen. For GC-MS analysis, derivatize the dried residue to increase the volatility of the analytes. A common derivatizing agent is N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA).

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer is used for separation and detection.

• Chromatographic Separation:

  • Column: A capillary GC column with a stationary phase suitable for separating phthalates, such as a 5% phenyl-methylpolysiloxane phase, should be employed.

  • Oven Program: A temperature gradient is used to separate the analytes. An example program could be: start at 60°C, ramp to 320°C at 25°C/min, and hold for 5 minutes.

• Mass Spectrometric Detection:

  • Ionization: Electron ionization (EI) is typically used.

  • Detection Mode: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity. Monitor characteristic ions for both Monononyl phthalate and Monononyl phthalate-d4. The higher mass of the deuterated standard will result in a distinct mass-to-charge ratio (m/z) for its characteristic ions.

• Quantification: The concentration of Monononyl phthalate in the sample is determined by comparing the peak area ratio of the analyte to its deuterated internal standard against a calibration curve prepared with known concentrations of the unlabeled standard and a fixed concentration of the internal standard.

Biological Interactions and Signaling Pathways

Phthalates are recognized as endocrine-disrupting chemicals that can interfere with normal hormonal function. Monoalkyl phthalate metabolites, including monononyl phthalate, are often the bioactive compounds. One of the key mechanisms through which these metabolites exert their effects is by interacting with nuclear receptors, particularly Peroxisome Proliferator-Activated Receptors (PPARs).

Metabolism of Dinonyl Phthalate

Dinonyl phthalate (DNP), a high molecular weight phthalate, undergoes metabolism in the body to form its primary metabolite, monononyl phthalate (MNP). This initial hydrolysis is followed by further oxidative metabolism.

Metabolism of Dinonyl Phthalate to Monononyl Phthalate and subsequent oxidative metabolites.

Activation of PPARγ Signaling Pathway

Monononyl phthalate has been shown to act as an agonist for Peroxisome Proliferator-Activated Receptor-gamma (PPARγ). PPARs are ligand-activated transcription factors that regulate the expression of genes involved in lipid metabolism, adipogenesis, and inflammation. Upon activation by a ligand like monononyl phthalate, PPARγ forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter region of target genes, thereby modulating their transcription.

Activation of the PPARγ signaling pathway by Monononyl Phthalate.

The interaction of monononyl phthalate with the PPARγ signaling pathway can lead to the disruption of normal lipid metabolism and may contribute to adverse health effects. The potency of phthalate monoesters in activating PPARγ tends to increase with the length of their alkyl side chain.

Conclusion

Monononyl phthalate-d4 is an indispensable tool for the accurate assessment of human exposure to dinonyl phthalate. Understanding its properties, analytical quantification, and biological interactions is critical for researchers in the fields of toxicology, environmental health, and drug development. The methodologies and pathway diagrams presented in this guide offer a foundational resource for further investigation into the effects of monononyl phthalate and other phthalate metabolites.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. Phthalate monoesters act through peroxisome proliferator-activated receptors in the mouse ovary - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mono(2-Ethylhexyl) Phthalate Accelerates Early Folliculogenesis and Inhibits Steroidogenesis in Cultured Mouse Whole Ovaries and Antral Follicles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to Monononyl Phthalate-d4: Structure, Properties, and Application

This technical guide provides a comprehensive overview of Monononyl phthalate-d4, a deuterated analog of Monononyl phthalate (B1215562). It is intended for researchers, scientists, and drug development professionals who utilize stable isotope-labeled compounds as internal standards for quantitative analysis. This document details the structure, physicochemical properties, and a representative experimental workflow for its application in analytical methodologies.

Core Properties of Monononyl Phthalate-d4

Monononyl phthalate-d4 is the deuterium-labeled form of Monononyl phthalate, a monoester of phthalic acid and nonyl alcohol. The incorporation of four deuterium (B1214612) atoms onto the benzene (B151609) ring of the phthalate moiety increases its molecular weight, allowing for its differentiation from the unlabeled endogenous or exogenous analyte in mass spectrometry-based assays.[1][2] Its chemical and physical properties are nearly identical to the unlabeled compound, making it an ideal internal standard for correcting variations during sample preparation and analysis.[3]

Data Presentation: Physicochemical Properties

The key physicochemical properties of Monononyl phthalate-d4 and its unlabeled counterpart are summarized in the table below for easy comparison.

Property	Monononyl Phthalate-d4	Monononyl Phthalate
Chemical Formula	C₁₇H₂₀D₄O₄[4]	C₁₇H₂₄O₄[5]
Molecular Weight	296.39 g/mol [4]	292.4 g/mol [5]
CAS Number	2514564-42-0[6]	24539-59-1[7]
Structure	Phthalic acid mono-n-nonyl ester with deuterated ring	Phthalic acid mono-n-nonyl ester
Synonyms	Mono-n-nonyl Phthalate-3,4,5,6-d4[2]	2-(nonyloxycarbonyl)benzoic acid, MINP[5]

Structural Relationship and Isotopic Labeling

The structural difference between Monononyl phthalate and its deuterated analog lies in the substitution of four hydrogen atoms with deuterium atoms on the aromatic ring. This isotopic labeling is crucial for its use as an internal standard in quantitative mass spectrometry.

Structural comparison of Monononyl phthalate and its d4 analog.

Experimental Protocols: Quantification using Isotope Dilution Mass Spectrometry

Monononyl phthalate-d4 is primarily used as an internal standard in isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the accurate quantification of Monononyl phthalate in various biological and environmental matrices.[8][9] The following is a generalized protocol.

1. Preparation of Standards and Samples

• Stock Solutions: Prepare individual stock solutions of Monononyl phthalate and Monononyl phthalate-d4 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.[10]

• Working Standards: Create a series of working standard solutions of the unlabeled Monononyl phthalate by serial dilution of the stock solution.

• Internal Standard Spiking: A fixed amount of the Monononyl phthalate-d4 internal standard working solution is added to all calibration standards, quality control samples, and unknown samples.[11]

2. Sample Preparation (Solid-Phase Extraction - SPE)

A common method for extracting phthalate monoesters from biological matrices like plasma or urine is solid-phase extraction.

• Conditioning: Condition a C18 SPE cartridge with methanol followed by deionized water.[3]

• Loading: Load the pre-treated and spiked sample onto the conditioned SPE cartridge.[3]

• Washing: Wash the cartridge with a low-percentage organic solvent to remove interfering substances.[3]

• Elution: Elute the analyte and the internal standard from the cartridge using a high-percentage organic solvent (e.g., acetonitrile (B52724) or methanol).[3]

• Evaporation and Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen and reconstituted in the mobile phase for LC-MS/MS analysis.[3]

3. LC-MS/MS Analysis

• Chromatographic Separation: Inject the reconstituted sample into a UPLC or HPLC system equipped with a C18 column for chromatographic separation. A gradient elution with a mobile phase consisting of water and an organic solvent (methanol or acetonitrile), often with a modifier like formic acid, is typically used.[12]

• Mass Spectrometric Detection: The column eluent is introduced into a tandem mass spectrometer, usually operating in negative ion mode with an electrospray ionization (ESI) source.[11] Specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) are monitored for both Monononyl phthalate and Monononyl phthalate-d4.

• Quantification: A calibration curve is generated by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte in the prepared standards. The concentration of Monononyl phthalate in the unknown samples is then determined from this curve.[11]

Experimental Workflow

The following diagram illustrates the typical workflow for the quantification of Monononyl phthalate using Monononyl phthalate-d4 as an internal standard.

Workflow for Monononyl Phthalate analysis using a deuterated internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chembk.com [chembk.com]
• 3. benchchem.com [benchchem.com]
• 4. scbt.com [scbt.com]
• 5. Monoisononyl phthalate | C17H24O4 | CID 110394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Monononyl Phthalate-d4 | CAS 2514564-42-0 | LGC Standards [lgcstandards.com]
• 7. Dinonyl phthalate | C26H42O4 | CID 6787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Synthesis of Deuterated Mono-n-nonyl Phthalate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of deuterated mono-n-nonyl phthalate, specifically focusing on mono-n-nonyl phthalate-3,4,5,6-d4. This isotopically labeled compound is a valuable tool in various research applications, including metabolic studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based quantification methods. This document outlines the synthetic pathway, detailed experimental protocols, and relevant data to support its preparation and characterization.

Synthetic Strategy

The synthesis of mono-n-nonyl phthalate-3,4,5,6-d4 is achieved through the mono-esterification of commercially available phthalic anhydride-3,4,5,6-d4 with n-nonyl alcohol. The reaction proceeds via a nucleophilic acyl substitution mechanism, where the hydroxyl group of n-nonyl alcohol attacks one of the carbonyl carbons of the phthalic anhydride (B1165640) ring. This leads to the opening of the anhydride ring and the formation of the desired monoester. The initial mono-esterification is a rapid and essentially quantitative reaction.[1][2][3]

Experimental Protocol

This protocol is adapted from general procedures for the synthesis of monoalkyl phthalates.

2.1. Materials and Equipment

• Reactants:

  • Phthalic anhydride-3,4,5,6-d4 (isotopic purity ≥ 98%)

  • n-Nonyl alcohol (≥ 98% purity)

• Solvents:

  • Dichloromethane (anhydrous)

  • Hexane (B92381) (ACS grade)

  • Ethyl acetate (B1210297) (ACS grade)

• Reagents for Workup and Purification:

  • Saturated sodium bicarbonate solution

  • Brine (saturated sodium chloride solution)

  • Anhydrous magnesium sulfate

  • Silica (B1680970) gel (for column chromatography, 230-400 mesh)

• Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating mantle

  • Separatory funnel

  • Rotary evaporator

  • Glass column for chromatography

  • Thin-layer chromatography (TLC) plates (silica gel coated) and developing chamber

  • Standard laboratory glassware

2.2. Synthesis Procedure

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve phthalic anhydride-3,4,5,6-d4 (1.0 equivalent) in a minimal amount of anhydrous dichloromethane.

• Addition of Alcohol: To the stirred solution, add n-nonyl alcohol (1.0 equivalent) dropwise at room temperature.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 40°C for dichloromethane) and maintain for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the phthalic anhydride starting material.

• Workup:

  • After the reaction is complete, cool the mixture to room temperature.

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer with a saturated sodium bicarbonate solution to remove any unreacted phthalic anhydride and the di-acid byproduct.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

  • Elute with a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing to 20%).

  • Collect the fractions containing the desired monoester, as identified by TLC analysis.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified mono-n-nonyl phthalate-3,4,5,6-d4.

Data Presentation

Table 1: Reactant and Product Information

Compound	Molecular Formula	Molecular Weight ( g/mol )	CAS Number	Role
Phthalic anhydride-3,4,5,6-d4	C₈D₄O₃	152.14	75935-32-9	Starting Material
n-Nonyl alcohol	C₉H₂₀O	144.25	143-08-8	Reagent
Mono-n-nonyl phthalate-3,4,5,6-d4	C₁₇H₂₀D₄O₄	296.39	2514564-42-0	Product

Table 2: Typical Reaction Parameters and Expected Outcome

Parameter	Value
Reactant Molar Ratio	1:1 (Phthalic anhydride-d4 : n-Nonyl alcohol)
Reaction Temperature	Reflux (e.g., ~40°C in Dichloromethane)
Reaction Time	2-4 hours
Expected Yield	> 95% (for the mono-esterification step)
Purification Method	Flash Column Chromatography

Table 3: Predicted Analytical Data

Analytical Technique	Expected Results for Mono-n-nonyl phthalate-3,4,5,6-d4
¹H NMR	Signals corresponding to the n-nonyl chain protons will be observed. The aromatic protons will be absent due to deuteration. Expected signals include a triplet for the terminal methyl group, multiplets for the methylene (B1212753) groups, and a triplet for the methylene group attached to the oxygen.
¹³C NMR	Signals for all carbon atoms in the n-nonyl chain and the two carbonyl carbons will be present. The deuterated aromatic carbons will show characteristic splitting patterns or be significantly attenuated.
Mass Spectrometry (MS)	The mass spectrum will show a molecular ion peak corresponding to the deuterated compound (m/z 296.39 for [M]). Common fragments would include the loss of the nonyl chain and the characteristic phthalate-d4 fragment. The fragmentation pattern is expected to be similar to other monoalkyl phthalates.[4]

Visualizations

Caption: Synthetic pathway for mono-n-nonyl phthalate-d4.

Caption: Experimental workflow for the synthesis and purification.

References

• 1. akjournals.com [akjournals.com]
• 2. iich.gliwice.pl [iich.gliwice.pl]
• 3. [PDF] Kinetic investigations on the esterification of phthalic anhydride with n-heptyl, n-nonyl or n-undecyl alcohol over sulfuric acid catalyst | Semantic Scholar [semanticscholar.org]
• 4. Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies - PMC [pmc.ncbi.nlm.nih.gov]

Monononyl Phthalate-d4: A Technical Guide for Researchers

This technical guide provides a comprehensive overview of Monononyl phthalate-d4 (MNP-d4), a deuterium-labeled internal standard essential for the accurate quantification of Monononyl phthalate (B1215562) (MNP), a metabolite of di-n-nonyl phthalate. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its physicochemical properties, analytical methodologies, and representative data typically found in a Certificate of Analysis (CoA).

Physicochemical Properties

Monononyl phthalate-d4 is a stable, isotopically labeled analog of MNP. Its properties are critical for its function as an internal standard in mass spectrometry-based analytical methods.

Property	Specification
Chemical Formula	C₁₇H₂₀D₄O₄[1]
Molecular Weight	296.39 g/mol [1]
CAS Number	2514564-42-0[2][3]
Unlabeled CAS Number	24539-59-1[1][3]
Appearance	White to off-white solid
Solubility	Soluble in organic solvents such as methanol (B129727), acetonitrile (B52724), and DMSO.

Quality Control Data

The following table summarizes the typical quality control data for a batch of Monononyl phthalate-d4, ensuring its suitability for quantitative analysis.

Test	Method	Specification	Representative Value
Chemical Purity	HPLC	≥98%	99.3%
Isotopic Purity	Mass Spectrometry	≥99 atom % D	≥99 atom % D
Identity	¹H-NMR, Mass Spectrometry	Conforms to structure	Conforms
Residual Solvents	GC-HS	Meets USP <467> requirements	<0.5%
Water Content	Karl Fischer Titration	≤0.5%	<0.1%

Experimental Protocols

The accurate quantification of MNP in biological matrices is typically achieved through isotope dilution mass spectrometry, utilizing MNP-d4 as an internal standard. The general workflow involves sample preparation, chromatographic separation, and mass spectrometric detection.

Sample Preparation

The goal of sample preparation is to extract the analyte from the matrix and remove potential interferences.

• Spiking: To a known volume or weight of the biological sample (e.g., 100 µL of urine or plasma), add a precise amount of the Monononyl phthalate-d4 internal standard solution.

• Enzymatic Deconjugation (for urine samples): Phthalate metabolites in urine are often conjugated. Add β-glucuronidase/sulfatase to the sample and incubate to release the free metabolites.

• Protein Precipitation (for plasma/serum samples): Add a solvent like acetonitrile to precipitate proteins.

• Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE):

  • LLE: Extract the analytes into an immiscible organic solvent (e.g., ethyl acetate).

  • SPE: Pass the sample through a solid-phase extraction cartridge to retain the analytes, which are then eluted with a suitable solvent.

• Concentration and Reconstitution: Evaporate the solvent from the extract and reconstitute the residue in a solvent compatible with the chromatographic system.

Chromatographic Separation (UPLC-MS/MS)

Ultra-performance liquid chromatography coupled with tandem mass spectrometry is a common technique for the analysis of phthalate metabolites.

• Chromatographic Column: A reverse-phase column (e.g., C18) is typically used.

• Mobile Phase: A gradient of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol with 0.1% formic acid).

• Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

• Injection Volume: A small volume (e.g., 5-10 µL) of the reconstituted sample is injected.

Mass Spectrometric Detection

Mass spectrometry provides the selectivity and sensitivity required for accurate quantification.

• Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used.

• Detection: Multiple Reaction Monitoring (MRM) is employed to monitor specific precursor-to-product ion transitions for both MNP and MNP-d4. This enhances selectivity and reduces background noise.

• Quantification: The concentration of MNP in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Visualized Workflows

Certificate of Analysis Workflow

The following diagram illustrates the typical workflow for generating a Certificate of Analysis for a chemical standard like Monononyl phthalate-d4.

Caption: Workflow for the generation of a Certificate of Analysis.

Isotope Dilution Mass Spectrometry Workflow

This diagram outlines the process of quantifying an analyte in a biological sample using an isotopically labeled internal standard.

Caption: Workflow for quantification by Isotope Dilution Mass Spectrometry.

References

• 1. scbt.com [scbt.com]
• 2. Monononyl Phthalate-d4 | CAS 2514564-42-0 | LGC Standards [lgcstandards.com]
• 3. mono-n-Nonyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]

Monononyl Phthalate (CAS 24539-59-1): A Technical Overview of a Data-Limited Phthalate Ester

For Researchers, Scientists, and Drug Development Professionals

Monononyl phthalate (B1215562), with the Chemical Abstracts Service (CAS) number 24539-59-1, is a monoester of phthalic acid. While it belongs to the widely studied class of phthalates, which are recognized for their endocrine-disrupting properties, specific research on this particular compound is notably scarce in publicly available scientific literature. This technical guide synthesizes the available information on monononyl phthalate and provides a comparative context based on the broader understanding of similar phthalate monoesters. Due to the limited data, this document highlights the significant knowledge gaps and underscores the need for further research to fully characterize its physicochemical properties, toxicological profile, and metabolic fate.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₇H₂₄O₄	Key Organics, Santa Cruz Biotechnology[1][2]
Molecular Weight	292.37 g/mol	Santa Cruz Biotechnology[2]
XLogP3	5.9
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	4
Rotatable Bond Count	11

Synthesis and Manufacturing

Detailed experimental protocols for the synthesis of monononyl phthalate are not described in the reviewed literature. However, the general synthesis of monoalkyl phthalates involves the esterification of phthalic anhydride (B1165640) with the corresponding alcohol, in this case, nonanol. This reaction is typically the first step in the production of the corresponding dialkyl phthalate.

Analytical Methodologies

Specific, validated analytical methods for the quantitative determination of monononyl phthalate are not explicitly detailed in the available literature. However, general methodologies for the analysis of phthalate monoesters in various matrices, such as biological fluids and environmental samples, are well-established and can be adapted for this compound. The primary analytical techniques employed are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation

Effective sample preparation is critical for the accurate quantification of phthalates due to their ubiquitous nature and the potential for sample contamination.

General Experimental Protocol for Extraction of Phthalate Monoesters from Liquid Samples (e.g., Urine):

• Enzymatic Deconjugation: Phthalate monoesters in biological samples are often present as glucuronide conjugates. To measure the total concentration, enzymatic deconjugation is necessary.

  • To a 1 mL urine sample, add a buffer solution (e.g., ammonium (B1175870) acetate) to adjust the pH.

  • Add β-glucuronidase enzyme.

  • Incubate the mixture at 37°C for a specified period (e.g., 90 minutes).

• Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE):

  • LLE: Acidify the sample with a suitable acid (e.g., formic acid). Extract the deconjugated analytes with an organic solvent such as hexane (B92381) or a mixture of hexane and ethyl acetate. The organic layer is then collected, evaporated to dryness, and reconstituted in a suitable solvent for analysis.

  • SPE: Condition an appropriate SPE cartridge (e.g., C18) with methanol (B129727) and water. Load the deconjugated sample onto the cartridge. Wash the cartridge with water to remove interferences. Elute the analytes with an organic solvent (e.g., acetonitrile (B52724) or methanol). The eluate is then evaporated and reconstituted for analysis.

Instrumental Analysis

Gas Chromatography-Mass Spectrometry (GC-MS):

• Derivatization: Phthalate monoesters are polar and may require derivatization before GC-MS analysis to improve their volatility and chromatographic behavior. Common derivatizing agents include silylating agents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• Instrumentation: A gas chromatograph equipped with a capillary column (e.g., a 5% phenyl-methylpolysiloxane phase) coupled to a mass spectrometer.

• Detection: The mass spectrometer is typically operated in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

• Advantages: LC-MS/MS generally does not require derivatization, simplifying sample preparation. It offers high sensitivity and specificity.

• Instrumentation: A liquid chromatograph with a reverse-phase column (e.g., C18) coupled to a tandem mass spectrometer.

• Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used for the detection of phthalate monoesters.

• Detection: Multiple reaction monitoring (MRM) is employed to monitor specific precursor-to-product ion transitions for each analyte, providing high selectivity and quantitative accuracy.

Toxicology

There is a significant lack of specific toxicological data for monononyl phthalate in the scientific literature. However, the toxicity of phthalates as a class, and their monoester metabolites, has been extensively studied. Monoalkyl phthalates are generally considered to be the biologically active metabolites of dialkyl phthalates and are known endocrine disruptors.[3]

Potential Toxicological Profile (Inferred from Structurally Similar Compounds):

• Endocrine Disruption: Phthalate monoesters are known to interfere with the endocrine system. They can exhibit anti-androgenic activity, affecting male reproductive development and function.[4]

• Reproductive Toxicity: Studies on other monoalkyl phthalates, such as mono-n-butyl phthalate (MBP) and mono(2-ethylhexyl) phthalate (MEHP), have demonstrated adverse effects on the reproductive systems of both males and females in animal models.[4][5]

• Developmental Toxicity: Exposure to certain phthalates during critical developmental windows has been linked to adverse developmental outcomes.[5]

Further in vitro and in vivo studies are imperative to determine the specific toxicological profile of monononyl phthalate.

Metabolism and Signaling Pathways

The metabolism of dialkyl phthalates to their corresponding monoesters is a well-established pathway. This initial hydrolysis is carried out by non-specific esterases and lipases in the gastrointestinal tract and other tissues. The resulting monoester, in this case, monononyl phthalate, is the primary active metabolite. This monoester can then undergo further oxidative metabolism.

Due to the absence of specific studies on monononyl phthalate, a definitive signaling pathway cannot be described. However, research on other phthalate monoesters has implicated several pathways:

• Peroxisome Proliferator-Activated Receptors (PPARs): Some phthalates are known to be PPAR agonists, which can lead to effects on lipid metabolism and has been linked to hepatotoxicity in rodents.

• Steroid Hormone Receptors: Phthalates can interact with androgen and estrogen receptors, leading to their endocrine-disrupting effects.

• MAPK/ERK Signaling: Studies on MEHP have shown interference with signaling pathways such as the ERK-dependent GDNF signaling in spermatogonial stem cells.[6]

• PI3K/Akt/mTOR Pathway: Some phthalates have been shown to activate this pathway, which is involved in cell proliferation and survival.[7]

The following diagram illustrates a generalized, hypothetical workflow for investigating the toxicological effects of a phthalate monoester like monononyl phthalate.

Caption: Hypothetical workflow for toxicity assessment of monononyl phthalate.

The following diagram depicts a generalized signaling pathway potentially affected by endocrine-disrupting phthalate monoesters, leading to anti-androgenic effects.

Caption: Potential disruption of androgen signaling by monononyl phthalate.

Conclusion

Monononyl phthalate (CAS 24539-59-1) remains a poorly characterized compound within the broader class of phthalates. While its chemical structure suggests potential for endocrine disruption and other toxicities analogous to more well-studied monoalkyl phthalates, a significant lack of empirical data prevents a thorough risk assessment. This guide has compiled the limited available information and provided a framework for its study based on established methodologies for similar compounds. There is a clear and urgent need for dedicated research into the physicochemical properties, synthesis, analytical methods, toxicology, and metabolic pathways of monononyl phthalate to adequately understand its potential impact on human health and the environment. Professionals in research, drug development, and regulatory sciences should be aware of these data gaps when encountering this compound.

References

• 1. Evaluation of the Toxicity Potential of the Metabolites of Di-Isononyl Phthalate and of Their Interactions with Members of Family 1 of Sulfotransferases—A Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Systematic Literature Review of Reproductive Toxicological Studies on Phthalates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Developmental toxicity evaluation of mono-n-butyl phthalate in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mono-(2-ethylhexyl)-phthalate (MEHP) affects ERK-dependent GDNF signalling in mouse stem-progenitor spermatogonia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Regulation of the cell cycle and P13K/AKT/mTOR signaling pathway by phthalates in normal human breast cells - PubMed [pubmed.ncbi.nlm.nih.gov]

physical and chemical properties of Monononyl phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical properties of Monononyl phthalate-d4 (MNP-d4), a deuterated analog of the phthalate (B1215562) metabolite, monononyl phthalate. This document details its physicochemical characteristics, provides standardized experimental protocols for its use, and explores its relevance in the context of phthalate metabolism and toxicology. MNP-d4 is a critical internal standard for the accurate quantification of monononyl phthalate in various biological and environmental matrices, aiding in toxicological assessments and metabolic studies of its parent compound, diisononyl phthalate (DINP).

Core Physicochemical and Isotopic Properties

Monononyl phthalate-d4 is a stable, isotopically labeled compound essential for precise quantitative analysis. The incorporation of four deuterium (B1214612) atoms on the phthalic acid ring provides a distinct mass shift, enabling its use as an ideal internal standard in mass spectrometry-based assays.

Physical and Chemical Data

The fundamental physical and chemical properties of Monononyl phthalate-d4 are summarized below. These characteristics are vital for its proper handling, storage, and application in experimental settings.

Property	Value	Reference(s)
CAS Number	2514564-42-0	[1][2][3]
Unlabeled CAS Number	24539-59-1	[3][4]
Molecular Formula	C₁₇H₂₀D₄O₄	[4]
Molecular Weight	296.39 g/mol	[4]
Appearance	White to Off-White Solid	[5]
Melting Point	42 - 44°C	[5]
Solubility	Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)	[5]
Storage Conditions	Refrigerator; Room Temperature	[5][6]
Stability	Stable under recommended storage. Re-analysis recommended after 3 years.	[6]

Isotopic Data

The isotopic purity of Monononyl phthalate-d4 is a critical parameter for its function as an internal standard.

Property	Value	Reference(s)
Isotopic Enrichment	≥99 atom % D	[6]

Synthesis and Application

The synthesis of Monononyl phthalate-d4 typically involves the controlled monoesterification of phthalic anhydride-d4 with nonanol. This process is carefully managed to favor the formation of the monoester over the diester byproduct.

A simplified reaction scheme for the synthesis of Monononyl Phthalate-d4.

Experimental Protocols

Monononyl phthalate-d4 is primarily utilized as an internal standard in isotope dilution mass spectrometry for the quantification of monononyl phthalate in complex matrices such as urine, plasma, and environmental samples.

General Workflow for Sample Analysis

A typical analytical workflow involves sample preparation, chromatographic separation, and mass spectrometric detection.

General experimental workflow for the quantification of monononyl phthalate.

Detailed Methodologies

1. Sample Preparation (Liquid-Liquid Extraction)

• To a 1 mL aliquot of a biological sample (e.g., urine), add a known amount of Monononyl phthalate-d4 internal standard solution.

• Perform enzymatic deconjugation if necessary to measure total monononyl phthalate.

• Add 2 mL of a suitable organic solvent (e.g., hexane (B92381) or a mixture of hexane and ethyl acetate).

• Vortex the mixture for 2 minutes and centrifuge to separate the phases.

• Transfer the organic layer to a clean tube and repeat the extraction process on the aqueous layer.

• Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the mobile phase for LC-MS/MS analysis.

2. UPLC-MS/MS Analysis

The following is a representative set of parameters for the analysis of monononyl phthalate using MNP-d4 as an internal standard.

Parameter	Typical Value
UPLC System	Waters ACQUITY UPLC or equivalent
Column	Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 95% A, ramp to 5% A over 5 minutes, hold for 1 minute, return to initial conditions.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	Specific precursor-to-product ion transitions for both monononyl phthalate and MNP-d4 should be optimized.

Metabolism and Toxicological Relevance

Monononyl phthalate is the primary metabolite of the widely used plasticizer, diisononyl phthalate (DINP). The metabolism of DINP to monononyl phthalate is a critical first step in its biotransformation and subsequent excretion.[4][7] Further oxidative metabolism of monononyl phthalate leads to the formation of secondary metabolites.[1][3]

Phthalates and their metabolites are known endocrine-disrupting chemicals that can interact with various nuclear receptors, including Peroxisome Proliferator-Activated Receptors (PPARs), the estrogen receptor (ER), and the androgen receptor (AR).[8] These interactions can lead to the disruption of normal endocrine signaling and have been associated with adverse health effects. The study of these interactions is crucial for understanding the toxicological profile of phthalates.

Metabolism of DINP and interaction of its metabolite with nuclear receptors.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of the Toxicity Potential of the Metabolites of Di-Isononyl Phthalate and of Their Interactions with Members of Family 1 of Sulfotransferases—A Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. experts.illinois.edu [experts.illinois.edu]
• 4. Absorption, disposition and metabolism of di-isononyl phthalate (DINP) in F-344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Regulation of the cell cycle and P13K/AKT/mTOR signaling pathway by phthalates in normal human breast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Monoisononyl phthalate | C17H24O4 | CID 110394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Monononyl Phthalate-d4: A Technical Safety Guide for Researchers

This technical guide provides a comprehensive overview of the safety data for Monononyl Phthalate-d4, tailored for researchers, scientists, and drug development professionals. Due to the limited availability of a specific Safety Data Sheet (SDS) for the deuterated form, this guide incorporates data from its non-deuterated analogue, dinonyl phthalate (B1215562), and other related high-molecular-weight phthalates to provide a thorough safety profile. Monononyl Phthalate-d4 is primarily utilized as an internal standard in analytical chemistry, particularly in mass spectrometry-based methods for the quantification of its non-deuterated counterpart.

Physicochemical Properties

A clear understanding of the physical and chemical properties of Monononyl Phthalate-d4 is fundamental for its safe handling and use in a laboratory setting. The following table summarizes the key physicochemical data available for this compound.

Property	Value	Source(s)
Chemical Formula	C₁₇H₂₀D₄O₄	[1]
Molecular Weight	296.39 g/mol	[1]
CAS Number	2514564-42-0	[2]
Appearance	White to off-white solid
Melting Point	42 - 44°C
Solubility	Slightly soluble in chloroform, DMSO, and methanol
Storage Temperature	Refrigerator (2-8 °C)

Toxicological Data

Parameter	Value	Species	Test	Source(s)
Acute Oral LD₅₀	26 g/kg (for dinonyl phthalate)	Rat	In a single dose acute oral toxicity test, dinonyl phthalate demonstrated a low order of toxicity.	[3]
NOAEL	15 mg/kg bw/day (for DINP)	The No-Observed-Adverse-Effect-Level (NOAEL) for Di-isononyl phthalate (DINP) was identified based on changes in the liver.	[4]
LOAEL	52 mg/kg bw/day (for DBP)	For Di-n-butyl phthalate (DBP), a Lowest-Observed-Adverse-Effect-Level (LOAEL) was used in risk assessments. This value is provided for context on related phthalates.	[4]

Experimental Protocols

Monononyl Phthalate-d4 is principally used as an internal standard in analytical methodologies, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the precise quantification of monononyl phthalate in biological and environmental samples. The following is a generalized experimental protocol for its use.

Objective: To quantify the concentration of monononyl phthalate in a given sample using Monononyl Phthalate-d4 as an internal standard.

Materials:

• Monononyl Phthalate-d4 stock solution (e.g., 1 mg/mL in methanol)

• Calibration standards of non-deuterated monononyl phthalate

• Sample matrix (e.g., urine, plasma)

• LC-MS/MS system with a suitable C18 column

• Solvents for mobile phase (e.g., acetonitrile, water with formic acid)

• Solid-phase extraction (SPE) cartridges for sample clean-up

Procedure:

• Preparation of Working Solutions:

  • Prepare a series of calibration standards by spiking known concentrations of non-deuterated monononyl phthalate into a blank sample matrix.

  • Prepare a working internal standard solution of Monononyl Phthalate-d4 at a fixed concentration (e.g., 100 ng/mL) by diluting the stock solution.

• Sample Preparation:

  • To a known volume of the sample and each calibration standard, add a fixed volume of the Monononyl Phthalate-d4 internal standard working solution.

  • Perform sample clean-up and concentration using solid-phase extraction (SPE). This step helps to remove interfering matrix components.

  • Elute the analytes from the SPE cartridge and evaporate the eluent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume of the initial mobile phase.

• LC-MS/MS Analysis:

  • Inject the reconstituted samples onto the LC-MS/MS system.

  • Separate the analytes using a suitable gradient elution program.

  • Detect and quantify the parent and product ions for both monononyl phthalate and Monononyl Phthalate-d4 using Multiple Reaction Monitoring (MRM) mode.

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the calibration standards.

  • Determine the concentration of monononyl phthalate in the unknown samples by interpolating their peak area ratios from the calibration curve.

General workflow for sample analysis using an internal standard.

Metabolic Pathway of Dinonyl Phthalate

High-molecular-weight phthalates such as diisononyl phthalate (DINP) and di-n-nonyl phthalate undergo a multi-step metabolic process in the body.[5] The initial and critical step is the hydrolysis of the diester to its corresponding monoester, monononyl phthalate. This primary metabolite can then undergo further oxidative metabolism, leading to the formation of more polar compounds that are more readily excreted.

The metabolic pathway generally involves:

• Phase I Metabolism (Hydrolysis): Esterases in the gut and other tissues hydrolyze one of the ester bonds of the parent phthalate diester to form the monoester, Monononyl Phthalate.

• Phase I Metabolism (Oxidation): The alkyl chain of the monoester can then be further metabolized through oxidation and hydroxylation, creating a variety of oxidized metabolites.[5]

• Phase II Metabolism (Conjugation): The monoester and its oxidized metabolites can be conjugated with glucuronic acid to form glucuronide conjugates, which increases their water solubility and facilitates their elimination from the body, primarily in the urine.[5]

Simplified metabolic pathway of Di-n-nonyl Phthalate.

References

• 1. scbt.com [scbt.com]
• 2. mono-n-Nonyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 3. Dinonyl phthalate | C26H42O4 | CID 6787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ec.europa.eu [ec.europa.eu]
• 5. researchgate.net [researchgate.net]

Monononyl Phthalate-d4: A Technical Guide for Researchers

An In-depth Technical Resource for Scientists and Drug Development Professionals

This technical guide provides a comprehensive overview of Monononyl phthalate-d4 (MNP-d4), a deuterated analog of the phthalate (B1215562) metabolite Monononyl phthalate. This document is intended for researchers, scientists, and drug development professionals, detailing the procurement, physicochemical properties, and analytical applications of this stable isotope-labeled standard. Particular focus is given to its role as an internal standard in mass spectrometry-based quantification methods.

Introduction to Monononyl Phthalate-d4

Monononyl phthalate-d4 is a crucial analytical tool for the accurate quantification of Monononyl phthalate in various biological and environmental matrices. Phthalates are a class of industrial chemicals widely used as plasticizers to enhance the flexibility and durability of polymers. Due to their widespread use, human exposure is ubiquitous, and concerns exist regarding their potential endocrine-disrupting properties. Accurate measurement of phthalate metabolites is therefore essential for toxicological and epidemiological studies.

The use of a stable isotope-labeled internal standard, such as MNP-d4, is the gold standard for quantitative analysis using mass spectrometry. Its chemical and physical properties are nearly identical to the unlabeled analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization. However, its increased mass allows it to be distinguished from the native analyte by the mass spectrometer, enabling correction for matrix effects and variations in sample processing and instrument response.

Supplier and Pricing Information

The acquisition of high-purity Monononyl phthalate-d4 is the first critical step for any research application. Several reputable suppliers provide this analytical standard. Pricing is typically not listed publicly and requires a formal quotation.

Supplier	Website	Contact for Pricing	Notes
Clearsynth	--INVALID-LINK--	sales@clearsynth.com	Offers a range of stable isotopes and analytical standards. Certificate of Analysis is available.
LGC Standards	--INVALID-LINK--	Request a custom quotation on their website.	Provides high-quality reference materials for various analytical applications.
Santa Cruz Biotechnology	--INVALID-LINK--	Contact information available on their website.	A well-known supplier of biochemicals for research.

Physicochemical Properties and Technical Data

A thorough understanding of the physicochemical properties of Monononyl phthalate-d4 is essential for its proper handling, storage, and use in analytical methods.

Property	Value	References
Chemical Name	mono-n-Nonyl Phthalate-3,4,5,6-d4
CAS Number	2514564-42-0
Unlabeled CAS Number	24539-59-1
Molecular Formula	C₁₇H₂₀D₄O₄
Molecular Weight	296.39 g/mol
Appearance	Typically a solid
Storage	Recommended storage at -20°C for long-term stability.
Purity	Typically ≥98% for chemical purity and ≥99 atom % D for isotopic purity.
Solubility	Soluble in organic solvents such as methanol (B129727) and acetonitrile (B52724).

Experimental Protocols

The primary application of Monononyl phthalate-d4 is as an internal standard for the quantification of Monononyl phthalate in biological samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following is a generalized experimental protocol.

Preparation of Stock and Working Solutions

• Internal Standard (IS) Stock Solution: Prepare a stock solution of Monononyl phthalate-d4 in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Calibration Standard Stock Solution: Prepare a stock solution of non-labeled Monononyl phthalate in the same solvent at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the calibration standard stock solution to create a series of calibration standards at desired concentrations. Prepare a working solution of the internal standard at a fixed concentration that will be added to all samples, calibration standards, and quality controls.

Sample Preparation (e.g., Urine)

• Sample Spiking: To a defined volume of the biological sample (e.g., 1 mL of urine), add a small, precise volume of the Monononyl phthalate-d4 internal standard working solution.

• Enzymatic Hydrolysis (for total MNP): To measure both free and glucuronidated MNP, add β-glucuronidase to the sample and incubate to deconjugate the metabolites.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by deionized water.

  • Load the prepared sample onto the conditioned SPE cartridge.

  • Wash the cartridge with a low-organic solvent mixture to remove interferences.

  • Elute the analytes (MNP and MNP-d4) with a high-organic solvent (e.g., acetonitrile or methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Chromatographic Separation: Inject the reconstituted sample into a UPLC or HPLC system equipped with a C18 column. Use a gradient elution with a mobile phase typically consisting of water and an organic solvent (methanol or acetonitrile), often with a small amount of acid (e.g., formic acid) to improve peak shape.

• Mass Spectrometric Detection: Analyze the column eluent using a tandem mass spectrometer operating in a suitable ionization mode (e.g., negative electrospray ionization - ESI-). Monitor the specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both MNP and MNP-d4.

Diagrams

Procurement and QC Workflow

Protocols & Analytical Methods

Application Notes and Protocols for Monononyl Phthalate-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers in a variety of consumer and industrial products. Human exposure to phthalates is widespread and has raised health concerns due to their potential endocrine-disrupting properties. Accurate and precise quantification of phthalate (B1215562) metabolites in biological matrices is crucial for assessing human exposure and conducting toxicological studies. Monononyl phthalate is a primary metabolite of diisononyl phthalate (DINP), a complex mixture of isomers. Due to the inherent variability in sample preparation and analytical instrumentation, the use of a stable isotope-labeled internal standard is essential for reliable quantification. Monononyl phthalate-d4, a deuterated analog of monononyl phthalate, serves as an ideal internal standard for isotope dilution mass spectrometry methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its physicochemical properties are nearly identical to the unlabeled analyte, ensuring it behaves similarly during extraction, chromatography, and ionization, thus effectively correcting for matrix effects and procedural losses.[1][2]

These application notes provide detailed protocols for the use of Monononyl phthalate-d4 as an internal standard for the quantitative analysis of monononyl phthalate in biological matrices.

Quantitative Data Summary

The following tables summarize typical performance data for the quantification of phthalate monoesters using a deuterated internal standard. While specific data for Monononyl phthalate-d4 is not widely published, the data for Monobutyl Phthalate-d4 (MBP-d4) is presented here as a representative example of the performance characteristics achievable with this methodology.[3]

Table 1: Linearity and Analytical Range of Phthalate Monoester Quantification using a Deuterated Internal Standard (Data based on Monobutyl Phthalate-d4) [3]

Analytical Method	Matrix	Linearity (r²)	Analytical Range (LLOQ - ULOQ)
UPLC-MS/MS	Rat Plasma	≥ 0.99	25 - 5,000 ng/mL
UPLC-MS/MS	Rat Pup Homogenate	≥ 0.99	50 - 5,000 ng/g
LC-MS/MS	Human Urine	Not explicitly stated, but LLOQ established	LLOQ: 1 ng/mL

Table 2: Recovery and Precision for Phthalate Metabolite Analysis using Isotope Dilution (Representative data)

Analyte	Matrix	Spiked Concentration	Recovery (%)	Relative Standard Deviation (RSD) (%)
Phthalate Monoesters	Human Urine	Low (e.g., 5 ng/mL)	95 - 105	< 10
High (e.g., 50 ng/mL)	97 - 103	< 8
Phthalate Monoesters	Plasma	Low (e.g., 10 ng/mL)	92 - 108	< 12
High (e.g., 100 ng/mL)	96 - 104	< 9

Experimental Protocols

Protocol for Analysis of Monononyl Phthalate in Human Urine using LC-MS/MS

This protocol is adapted from established methods for quantifying phthalate metabolites in urine.[4][5]

a. Materials and Reagents

• Monononyl Phthalate analytical standard

• Monononyl Phthalate-d4 internal standard

• LC-MS grade methanol (B129727), acetonitrile (B52724), and water

• Formic acid or acetic acid

• β-glucuronidase

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Glassware (to minimize phthalate contamination)

b. Preparation of Standards and Solutions

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of Monononyl Phthalate and Monononyl Phthalate-d4 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of Monononyl Phthalate by serial dilution of the primary stock solution with a suitable solvent (e.g., 50:50 methanol:water).

• Internal Standard Working Solution: Prepare a working solution of Monononyl Phthalate-d4 at a fixed concentration (e.g., 100 ng/mL) in a suitable solvent.

c. Sample Preparation (Solid-Phase Extraction)

• To 1 mL of urine, add the Monononyl Phthalate-d4 internal standard working solution.

• For the analysis of total Monononyl Phthalate (free and glucuronidated), add β-glucuronidase and incubate.

• Acidify the sample to a pH of approximately 4-5.

• Condition a C18 SPE cartridge with methanol followed by deionized water.

• Load the prepared sample onto the SPE cartridge.

• Wash the cartridge with a low-organic solvent mixture to remove interferences.

• Elute the analytes with a high-organic solvent (e.g., acetonitrile or methanol).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small volume of the initial mobile phase for LC-MS/MS analysis.

d. LC-MS/MS Conditions (Illustrative)

• LC Column: C18 reversed-phase column

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate: 0.4 mL/min

• Injection Volume: 10 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

• Scan Type: Multiple Reaction Monitoring (MRM)

e. Data Analysis

• Integrate the chromatographic peaks for both Monononyl Phthalate and Monononyl Phthalate-d4.

• Calculate the response ratio of the analyte to the internal standard for each standard and sample.

• Construct a calibration curve by plotting the response ratio against the concentration of the calibration standards.

• Determine the concentration of Monononyl Phthalate in the unknown samples from the calibration curve.[3]

Protocol for Analysis of Monononyl Phthalate in Plasma using LC-MS/MS

This protocol utilizes protein precipitation for sample cleanup.[1]

a. Materials and Reagents

• As listed in Protocol 1, excluding β-glucuronidase and SPE cartridges.

b. Preparation of Standards and Solutions

• As described in Protocol 1.

c. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma, add the Monononyl Phthalate-d4 internal standard working solution.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Transfer to an autosampler vial for LC-MS/MS analysis.[1]

d. LC-MS/MS Conditions

• As described in Protocol 1.

e. Data Analysis

• As described in Protocol 1.

Visualizations

Caption: Experimental workflow for phthalate metabolite analysis.

Caption: Metabolism of Diisononyl Phthalate (DINP).

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Quantitative detection of eight phthalate metabolites in human urine using HPLC-APCI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Monononyl Phthalate in Biological Matrices using Isotope Dilution Mass Spectrometry with Monononyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monononyl phthalate (B1215562) is a metabolite of di-isononyl phthalate (DINP), a widely used plasticizer in a variety of consumer products. Due to its potential endocrine-disrupting properties, accurate and sensitive quantification of monononyl phthalate in biological matrices is crucial for exposure assessment and toxicological studies. Isotope Dilution Mass Spectrometry (IDMS) is a definitive analytical technique for this purpose, offering high precision and accuracy. This method utilizes a stable isotope-labeled internal standard, Monononyl phthalate-d4, which is chemically identical to the analyte but has a different mass. This allows for the correction of variations during sample preparation and analysis, including extraction losses and matrix effects, leading to highly reliable results.

This application note provides a detailed protocol for the quantification of monononyl phthalate in biological matrices (e.g., urine, plasma) using IDMS with Monononyl phthalate-d4 as the internal standard, employing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The following tables summarize representative quantitative performance data for the analysis of long-chain phthalates, which can be expected to be similar for Monononyl phthalate analysis using the described method.

Table 1: Representative Method Validation Parameters for Long-Chain Phthalate Quantification

Parameter	Expected Performance
Linearity Range (ng/mL)	0.1 - 100
Correlation Coefficient (r²)	≥ 0.99
Limit of Detection (LOD) (ng/mL)	0.03 - 0.1
Limit of Quantification (LOQ) (ng/mL)	0.1 - 0.3
Recovery (%)	85 - 115
Intra-day Precision (%RSD)	≤ 15
Inter-day Precision (%RSD)	≤ 15

Table 2: Representative MRM Transitions for Monononyl Phthalate and Monononyl Phthalate-d4

Note: These transitions are predictive and require empirical optimization on the specific mass spectrometer being used.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Monononyl phthalate	291.2	149.1	121.1
Monononyl phthalate-d4	295.2	153.1	125.1

Experimental Protocols

Materials and Reagents

• Monononyl phthalate analytical standard

• Monononyl phthalate-d4 (internal standard)

• LC-MS grade methanol (B129727), acetonitrile, and water

• Formic acid (≥ 98%)

• Ammonium (B1175870) acetate (B1210297)

• Beta-glucuronidase (for urine analysis)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• Glassware (to minimize phthalate contamination)

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Monononyl phthalate and Monononyl phthalate-d4 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of Monononyl phthalate by diluting the stock solution with a methanol/water mixture (50:50, v/v) to create calibration standards.

• Internal Standard Spiking Solution: Prepare a working solution of Monononyl phthalate-d4 in methanol at a concentration appropriate for spiking into samples, calibration standards, and quality controls.

Sample Preparation Protocol (Urine)

• Aliquoting: Transfer 1 mL of urine sample into a glass tube.

• Internal Standard Spiking: Add a known amount of the Monononyl phthalate-d4 internal standard working solution to each sample.

• Enzymatic Hydrolysis (for total Monononyl phthalate): Add 500 µL of 1 M ammonium acetate buffer (pH 6.5) and 10 µL of β-glucuronidase solution. Incubate at 37°C for 2 hours to deconjugate the metabolites.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of deionized water.

  • Load the prepared sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 3 mL of 5% methanol in water to remove interferences.

  • Elute the analytes (Monononyl phthalate and Monononyl phthalate-d4) from the cartridge with 3 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Instrumental Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable reversed-phase column, such as a C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in methanol

• Gradient Elution: A gradient program should be optimized to ensure sufficient separation of Monononyl phthalate from potential interferences.

• Mass Spectrometer: A tandem mass spectrometer operating in negative ion mode.

• Ionization Source: Electrospray Ionization (ESI).

• Detection: Multiple Reaction Monitoring (MRM) using the transitions specified in Table 2 (subject to optimization).

Data Analysis

Quantify Monononyl phthalate in unknown samples by constructing a calibration curve plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte in the prepared standards. Apply a linear regression model to the calibration curve to determine the concentration of Monononyl phthalate in the samples.

Visualizations

Caption: Experimental workflow for Monononyl phthalate quantification.

Application Note: Quantitative Analysis of Monononyl Phthalate-d4 by Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility, durability, and longevity of various consumer and industrial products.[1][2][3] Due to their ubiquitous presence and potential endocrine-disrupting properties, there is a growing concern about their impact on human health and the environment.[3][4][5] Accurate and sensitive analytical methods are crucial for monitoring human exposure and ensuring product safety. Monononyl phthalate (B1215562) is a metabolite of diisononyl phthalate (DINP), a commonly used high-molecular-weight phthalate. The deuterated analog, Monononyl phthalate-d4 (MNP-d4), serves as an excellent internal standard for quantitative analysis by gas chromatography-mass spectrometry (GC-MS) due to its similar chemical and physical properties to the native analyte, which helps to correct for variations in sample preparation and instrument response.

This application note provides a detailed protocol for the quantitative analysis of Monononyl phthalate-d4 using GC-MS. The methodology covers sample preparation, instrument parameters, and data analysis, offering a robust framework for researchers in environmental health, toxicology, and drug development.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted from established methods for phthalate extraction from aqueous matrices such as beverages or biological fluids.[4][6][7]

Materials:

• Sample (e.g., spiked soft drink, urine)

• Dichloromethane (B109758) (DCM), pesticide grade

• Acetone, pesticide grade

• Hexane, pesticide grade

• Sodium chloride (NaCl) solution (10%)

• Anhydrous sodium sulfate (B86663)

• Monononyl phthalate-d4 standard solution

• Glassware (separatory funnel, centrifuge tubes, vials) - scrupulously cleaned to be phthalate-free[4]

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Aliquoting: Transfer 5.0 mL of the liquid sample into a 15 mL glass centrifuge tube.

• Internal Standard Spiking: Add a known amount of Monononyl phthalate-d4 standard solution to the sample.

• Extraction:

  • Add 5 mL of dichloromethane to the centrifuge tube.

  • Vortex the mixture vigorously for 2 minutes.

  • Centrifuge at 3500 rpm for 10 minutes to separate the layers.[1]

  • Carefully transfer the organic (bottom) layer to a clean glass tube.

• Emulsion Breaking (if necessary): If an emulsion forms, add 0.5 mL of 10% NaCl solution and gently swirl to break the emulsion.[7]

• Drying: Pass the organic extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Concentration: Evaporate the solvent to a final volume of 1.0 mL under a gentle stream of nitrogen.

• Transfer: Transfer the final extract into a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following parameters are a starting point and may require optimization based on the specific instrument and column used.[6][7][8]

Instrumentation:

• Gas Chromatograph: Agilent 7890A or equivalent[1]

• Mass Spectrometer: Agilent 5975C or equivalent[1]

• GC Column: DB-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent[7]

GC Parameters:

Parameter	Value
Injector Type	Split/Splitless
Injector Temperature	280 °C[6]
Injection Mode	Splitless[6][7]
Injection Volume	1 µL[6][7]
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)[6][7]
Oven Program	Initial: 100 °C (hold 1 min) Ramp 1: 10 °C/min to 280 °C Ramp 2: 5 °C/min to 310 °C (hold 5 min)[7]

MS Parameters:

Parameter	Value
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV[7]
Ion Source Temperature	280 °C[6]
Transfer Line Temperature	280 °C[6]
Acquisition Mode	Selected Ion Monitoring (SIM)
Solvent Delay	1 min[7]

Data Presentation

Quantitative Data Summary

For accurate quantification, a calibration curve should be prepared using standard solutions of Monononyl phthalate at various concentrations, with a constant concentration of the deuterated internal standard (Monononyl phthalate-d4).

Table 1: Calibration Curve Data (Example)

Concentration (ng/mL)	Peak Area (Analyte)	Peak Area (IS)	Response Ratio (Analyte/IS)
10	15000	50000	0.30
25	37500	50000	0.75
50	75000	50000	1.50
100	150000	50000	3.00
250	375000	50000	7.50
500	750000	50000	15.00

Table 2: Method Performance (Typical Values)

Parameter	Value
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.5 - 1.0 ng/L[7]
Limit of Quantitation (LOQ)	1.5 - 3.0 ng/L[7]
Repeatability (RSDr)	2.7 - 9.1%[7]
Within-lab Reproducibility (RSDwr)	3.4 - 14.3%[7]
Trueness (Recovery)	91.5 - 118.1%[7]

Visualizations

Experimental Workflow

Caption: GC-MS sample preparation workflow.

Phthalate Metabolism and Signaling Pathway

Phthalate diesters are metabolized in the body to their corresponding monoesters, which are the primary active metabolites.[9][10] These monoesters can then undergo further oxidation. Phthalates and their metabolites are known to exert endocrine-disrupting effects, in part by interacting with nuclear receptors such as Peroxisome Proliferator-Activated Receptors (PPARs).[9][11]

Caption: Phthalate metabolism and signaling.

References

• 1. agilent.com [agilent.com]
• 2. fses.oregonstate.edu [fses.oregonstate.edu]
• 3. gcms.cz [gcms.cz]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Effects and Mechanisms of Phthalates’ Action on Reproductive Processes and Reproductive Health: A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. idaea.csic.es [idaea.csic.es]
• 7. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 8. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Transcriptome profiling and pathway analysis of the effects of mono-(2-ethylhexyl) phthalate in mouse Sertoli cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of Monononyl Phthalate using Monononyl Phthalate-d4 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of various consumer and industrial products.[1] Due to their ubiquitous presence and potential endocrine-disrupting properties, there is a growing concern about human exposure and the associated health risks.[1] Monononyl phthalate (B1215562) is a metabolite of diisononyl phthalate (DINP), a complex mixture of isomers, which is used as a replacement for other restricted phthalates.[2] Accurate and sensitive quantification of phthalate metabolites in biological matrices is crucial for exposure assessment and toxicological studies.[3]

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Monononyl phthalate. The use of a stable isotope-labeled internal standard, Monononyl phthalate-d4, ensures high accuracy and precision by compensating for matrix effects and variability during sample preparation.[4] This method is suitable for the analysis of Monononyl phthalate in various biological matrices, such as urine and plasma, and is intended for use in research and clinical settings.

Experimental

Materials and Reagents

• Monononyl phthalate analytical standard

• Monononyl phthalate-d4 internal standard (IS)

• LC-MS grade acetonitrile, methanol (B129727), and water

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Glassware should be used to minimize phthalate contamination.

Sample Preparation: Solid-Phase Extraction (SPE) Protocol

A solid-phase extraction method is recommended for the cleanup and concentration of Monononyl phthalate from biological matrices.

• Sample Pre-treatment: To a 1 mL aliquot of the biological sample (e.g., urine), add 10 µL of the Monononyl phthalate-d4 internal standard working solution.

• Enzymatic Hydrolysis (for total concentration): For the determination of total Monononyl phthalate (free and glucuronidated), add β-glucuronidase to the sample and incubate according to the enzyme manufacturer's protocol to deconjugate the metabolites.

• Acidification: Acidify the sample to a pH of approximately 4-5 with acetic acid.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 3 mL of methanol followed by 3 mL of deionized water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 3 mL of 10% methanol in water to remove polar interferences.

• Elution: Elute the analyte and internal standard with 3 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Method

Liquid Chromatography (LC) Conditions:

Parameter	Condition
LC System	UHPLC system
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	10 mM Ammonium acetate in water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	Start at 30% B, increase to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

Mass Spectrometry (MS) Conditions:

Parameter	Condition
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
Ion Spray Voltage	-4500 V
Source Temperature	550°C
MRM Transitions	See Table 1

Table 1: Hypothetical MRM Transitions for Monononyl Phthalate and Monononyl Phthalate-d4

Note: These are proposed transitions based on common fragmentation patterns of phthalates and should be optimized for the specific instrument used.[5]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Monononyl phthalate	291.2	121.0	-25
Monononyl phthalate	291.2	165.0	-15
Monononyl phthalate-d4	295.2	121.0	-25
Monononyl phthalate-d4	295.2	169.0	-15

Data Analysis and Quantification

Quantification is performed using a calibration curve generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte in the prepared calibration standards. The concentration of Monononyl phthalate in the unknown samples is then determined from this curve.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of LC-MS/MS methods for the analysis of phthalate metabolites. These values are representative and should be validated for the specific application.[1][6]

Table 2: Representative Quantitative Performance Data

Parameter	Typical Value
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.1 - 1 ng/mL
Accuracy (% Bias)	Within ±15%
Precision (% RSD)	< 15%
Recovery	85 - 115%

Experimental Workflow and Signaling Pathway Diagrams

Caption: Experimental workflow for Monononyl Phthalate analysis.

References

• 1. s4science.at [s4science.at]
• 2. irbnet.de [irbnet.de]
• 3. Phthalate Exposure: From Quantification to Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Nontargeted Analysis Studies [archimer.ifremer.fr]
• 5. Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Non-Targeted Analysis Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: Quantification of Phthalate Metabolites in Human Urine Using Isotope Dilution LC-MS/MS with Monononyl Phthalate-d4

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note provides a detailed protocol for the simultaneous quantification of various phthalate (B1215562) metabolites in human urine using a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The use of Monononyl phthalate-d4 as an internal standard (IS) ensures high accuracy and precision by correcting for matrix effects and variations during sample preparation. This method is particularly suited for researchers, scientists, and drug development professionals involved in biomonitoring studies to assess human exposure to phthalates.

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers in a variety of consumer and industrial products, leading to ubiquitous human exposure. Following exposure, phthalate diesters are rapidly metabolized to their respective monoesters and subsequently to oxidative metabolites, which are then excreted in urine. The quantification of these urinary metabolites serves as a reliable biomarker for assessing human exposure to parent phthalates. Diisononyl phthalate (DiNP) is a common replacement for other restricted phthalates, making the accurate measurement of its metabolites critical.

This method employs an isotope dilution technique, where a stable isotope-labeled internal standard, Monononyl phthalate-d4 (MNOP-d4), is spiked into urine samples. MNOP-d4 is structurally similar to the metabolites of DiNP and other long-chain phthalates, ensuring it behaves similarly during sample extraction and analysis, thereby providing reliable quantification.

Experimental

Materials and Reagents

• Standards: Analytical standards of phthalate metabolites and Monononyl phthalate-d4 (≥98% purity).

• Solvents: LC-MS grade methanol (B129727), acetonitrile, and water.

• Reagents: Formic acid, acetic acid, ammonium (B1175870) acetate (B1210297), and β-glucuronidase (from E. coli).

• Solid-Phase Extraction (SPE): C18 SPE cartridges.

Standard and Internal Standard Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of each phthalate metabolite and Monononyl phthalate-d4 in methanol.

• Working Standard Mixture: Prepare a mixed working standard solution containing all target phthalate metabolites by diluting the stock solutions in a suitable solvent (e.g., 50:50 methanol:water).

• Internal Standard Working Solution: Prepare a working solution of Monononyl phthalate-d4 at a concentration of approximately 5 µg/mL in water.

Sample Preparation Protocol

• Aliquoting: Transfer 1.0 mL of a urine sample into a clean glass tube.

• Internal Standard Spiking: Add a precise volume of the Monononyl phthalate-d4 internal standard working solution to each sample, quality control, and calibration standard.

• Enzymatic Hydrolysis (Deconjugation): To account for both free and glucuronidated metabolites, add 50 µL of β-glucuronidase solution and 250 µL of ammonium acetate buffer (1 M, pH 6.5) to each tube. Vortex the mixture.

• Incubation: Incubate the samples at 37°C for 90 minutes in a shaking water bath to allow for the deconjugation of the phthalate metabolites.[1]

• Acidification: After incubation, acidify the samples to a pH of approximately 4-5 with acetic acid.

Solid-Phase Extraction (SPE) Protocol

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 3 mL of methanol followed by 3 mL of deionized water.

• Sample Loading: Load the entire prepared urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of 10% methanol in water to remove interfering substances.

• Elution: Elute the phthalate metabolites and the internal standard from the cartridge with 3 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, precise volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Conditions

• Chromatographic System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A suitable C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm).

• Mobile Phase A: 0.1% Acetic Acid in Water.

• Mobile Phase B: 0.1% Acetic Acid in Acetonitrile.

• Gradient Elution: A typical gradient starts with a high percentage of mobile phase A, which is gradually decreased over the course of the run to elute the analytes.

• Mass Spectrometer: A tandem mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in negative ion mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for the quantification of each analyte and the internal standard.

Data Presentation

The following tables summarize the typical quantitative data for the analysis of various phthalate metabolites using an isotope dilution LC-MS/MS method.

Phthalate Metabolite	Abbreviation	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
Mono-iso-nonyl phthalate	MiNP	0.1 - 0.5	0.3 - 1.0
Mono(carboxy-isooctyl) phthalate	MCiOP	0.05 - 0.2	0.15 - 0.6
Mono(hydroxy-isononyl) phthalate	MHiNP	0.05 - 0.2	0.15 - 0.6
Mono(oxo-isononyl) phthalate	MOiNP	0.05 - 0.2	0.15 - 0.6
Mono-ethyl phthalate	MEP	0.1 - 0.3	0.3 - 1.0
Mono-n-butyl phthalate	MnBP	0.05 - 1.0	0.15 - 3.0
Mono-isobutyl phthalate	MiBP	0.1 - 0.5	0.3 - 1.5
Mono-benzyl phthalate	MBzP	0.05 - 0.3	0.15 - 1.0
Mono(2-ethylhexyl) phthalate	MEHP	0.2 - 1.0	0.6 - 3.0
Mono(2-ethyl-5-hydroxyhexyl) phthalate	MEHHP	0.05 - 0.2	0.15 - 0.6
Mono(2-ethyl-5-oxohexyl) phthalate	MEOHP	0.1 - 0.3	0.3 - 1.0
Mono(2-ethyl-5-carboxypentyl) phthalate	MECPP	0.05 - 0.2	0.15 - 0.6

Note: The LOD and LOQ values are approximate and may vary depending on the instrumentation and specific method parameters.

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of phthalate metabolites.

Phthalate Metabolism and Signaling Pathway

Caption: Phthalate metabolism and endocrine disruption pathways.

References

• 1. Phthalate monoesters act through peroxisome proliferator-activated receptors in the mouse ovary - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Monononyl Phthalate-d4 in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monononyl phthalate (B1215562) is a monoester metabolite of dinonyl phthalate (DNP), a widely used plasticizer. Due to the potential for human exposure to DNPs and their metabolites through various environmental pathways, there is a growing need for sensitive and reliable analytical methods to quantify these compounds in environmental matrices. Monononyl phthalate-d4 is an ideal isotopic-labeled internal standard for use in mass spectrometry-based methods to ensure accurate quantification by correcting for matrix effects and variations during sample preparation and analysis.

These application notes provide a generalized framework for the determination of monononyl phthalate in environmental samples, such as water and soil, using Monononyl phthalate-d4 as an internal standard. The protocols described are based on established methods for other phthalate esters and monoesters and should be validated by individual laboratories for their specific applications.

Physicochemical Properties of Monononyl Phthalate-d4

A summary of the key physicochemical properties of Monononyl phthalate-d4 is presented in the table below.

Property	Value
Chemical Formula	C₁₇H₂₀D₄O₄
Molecular Weight	296.39 g/mol
CAS Number	24539-59-1 (unlabeled)
Appearance	White to off-white solid
Solubility	Soluble in organic solvents (e.g., methanol (B129727), acetonitrile)

Experimental Protocols

Note: Phthalates are ubiquitous in laboratory environments. To avoid contamination, it is crucial to use scrupulously cleaned glassware and high-purity solvents. Avoid all sources of plastic contamination during sample collection, preparation, and analysis.

Protocol 1: Analysis of Monononyl Phthalate in Water Samples

This protocol outlines the extraction and analysis of monononyl phthalate from water samples using solid-phase extraction (SPE) coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation and Extraction

• Sample Collection: Collect water samples in amber glass bottles with PTFE-lined caps.

• Internal Standard Spiking: To a 100 mL water sample, add a known amount of Monononyl phthalate-d4 solution in methanol to achieve a final concentration appropriate for the expected analyte concentration range and instrument sensitivity.

• pH Adjustment: Adjust the sample pH to between 5 and 7.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of 10% methanol in water to remove interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for 10-15 minutes.

• Elution: Elute the analyte and internal standard from the cartridge with 5-10 mL of acetonitrile (B52724) or ethyl acetate.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C. Reconstitute the residue in a small, precise volume (e.g., 500 µL) of the initial mobile phase.

2. Instrumental Analysis (LC-MS/MS)

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in negative ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of the precursor and product ion transitions for both monononyl phthalate and Monononyl phthalate-d4.

Hypothetical LC-MS/MS Parameters

Parameter	Setting
Column Temperature	40°C
Flow Rate	0.3 mL/min
Injection Volume	5 µL
ESI Voltage	-3.5 kV
Ion Source Temperature	150°C
Desolvation Temperature	400°C

Hypothetical MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Monononyl Phthalate	291.2	121.0	20
Monononyl Phthalate-d4	295.2	125.0	20

3. Quantification

Construct a calibration curve by plotting the ratio of the peak area of monononyl phthalate to the peak area of Monononyl phthalate-d4 against the concentration of the calibration standards. Determine the concentration of monononyl phthalate in the samples from this curve.

Protocol 2: Analysis of Monononyl Phthalate in Soil and Sediment Samples

This protocol describes the extraction of monononyl phthalate from solid matrices using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed by GC-MS or LC-MS/MS analysis.

1. Sample Preparation and Extraction

• Sample Homogenization: Air-dry the soil or sediment sample and sieve to remove large debris. Homogenize the sample.

• Internal Standard Spiking: To 5 g of the homogenized sample in a 50 mL centrifuge tube, add a known amount of Monononyl phthalate-d4 solution in a suitable solvent.

• Hydration: Add 5 mL of deionized water to the sample and vortex to create a slurry.

• Solvent Extraction: Add 10 mL of acetonitrile, cap tightly, and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl), cap, and shake vigorously for 1 minute.

• Centrifugation: Centrifuge at 3000-4000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup: Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a d-SPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18). Vortex for 30 seconds and centrifuge for 5 minutes.

• Concentration and Reconstitution: Transfer the cleaned extract to a new tube and evaporate to dryness. Reconstitute in a suitable solvent for the instrumental analysis.

2. Instrumental Analysis

The analysis can be performed using either LC-MS/MS as described in Protocol 1 or by Gas Chromatography-Mass Spectrometry (GC-MS).

GC-MS Parameters (Hypothetical)

• GC System: Gas chromatograph with a mass selective detector.

• Column: A low-bleed, mid-polarity capillary column (e.g., 30 m x 0.25 mm x 0.25 µm).

• Injector Temperature: 280°C.

• Oven Program: Start at 80°C, hold for 1 min, ramp to 300°C at 10°C/min, hold for 5 min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Detection: Selected Ion Monitoring (SIM) of characteristic ions for monononyl phthalate and Monononyl phthalate-d4.

Quantitative Data Summary

The following table presents hypothetical, yet realistic, performance data for the analytical methods described. Laboratories must perform their own validation studies to determine the actual performance characteristics.

Parameter	Water Analysis (LC-MS/MS)	Soil Analysis (GC-MS)
Limit of Detection (LOD)	0.05 µg/L	1 ng/g
Limit of Quantification (LOQ)	0.15 µg/L	5 ng/g
Linear Range	0.15 - 50 µg/L	5 - 500 ng/g
Correlation Coefficient (r²)	> 0.995	> 0.995
Recovery	85 - 110%	80 - 115%
Precision (RSD)	< 15%	< 15%

Visualizations

Application Note: Biomonitoring of Di-n-octyl Phthalate (DnOP) Exposure Using Mono-n-octyl Phthalate (MOP)

Introduction

Phthalates are synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of polyvinyl chloride (PVC) plastics and as additives in various consumer products, including personal care items.[1] Due to their ubiquitous presence and non-covalent bonding to polymer matrices, phthalates can leach into the environment, leading to widespread human exposure through ingestion, inhalation, and dermal contact.[2][3][4] Many phthalates are classified as endocrine-disrupting compounds (EDCs), and exposure has been associated with adverse health effects, particularly on the reproductive system.[1]

Di-n-octyl phthalate (B1215562) (DnOP) is a high-molecular-weight phthalate used in applications such as carpet tiles, wire, and adhesives.[5][6] Biomonitoring is a critical tool for assessing human exposure to DnOP. This involves measuring the concentration of DnOP metabolites in biological matrices like urine, which provides a more accurate measure of internal dose than environmental monitoring and avoids issues of contamination from parent compounds during analysis.[7] After exposure, DnOP is rapidly metabolized in the body to its primary hydrolytic monoester, Mono-n-octyl Phthalate (MOP), and other secondary oxidative products, which are then excreted in the urine.[8][9] This application note provides a detailed protocol for the quantification of MOP in human urine using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Metabolic Pathway of Di-n-octyl Phthalate (DnOP)

Following absorption, DnOP undergoes a two-phase metabolic process. In the first phase, one of the ester linkages of DnOP is hydrolyzed by esterases, primarily in the gut and liver, to form Mono-n-octyl Phthalate (MOP) and n-octanol.[8] MOP can then undergo further oxidative metabolism to form several secondary metabolites.[9] One of the most significant oxidative metabolites is mono-(3-carboxypropyl) phthalate (MCPP).[5][9] Studies in rats have shown that urinary levels of MCPP can be approximately 560-fold higher than those of MOP following DnOP administration.[6][10] This suggests that while MOP is a direct biomarker of DnOP exposure, MCPP may serve as a more sensitive biomarker due to its higher excretion levels.[5] These metabolites are often conjugated with glucuronic acid before being excreted in the urine.[4]

Caption: Metabolic pathway of Di-n-octyl Phthalate (DnOP).

Analytical Methodology: Quantification of MOP by LC-MS/MS

The quantitative analysis of MOP in urine is most effectively performed using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS). This technique offers high sensitivity and selectivity, which is crucial for detecting the low concentrations of MOP typically found in biological samples.[11] The method involves enzymatic hydrolysis of conjugated metabolites, sample cleanup and concentration using solid-phase extraction (SPE), and subsequent analysis by LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode. The use of a stable isotope-labeled internal standard, such as ¹³C₄-MOP, is essential for accurate quantification by correcting for matrix effects and variations in extraction recovery.[12]

Experimental Workflow

The overall workflow for the analysis of MOP in urine samples is depicted below. It begins with sample collection and proceeds through enzymatic treatment, extraction, and instrumental analysis to final data processing.

Caption: General experimental workflow for urinary MOP analysis.

Detailed Experimental Protocol

This protocol describes a method for the quantitative determination of Mono-n-octyl Phthalate (MOP) in human urine.

1. Reagents and Materials

• Standards: MOP and ¹³C₄-MOP (or other suitable isotope-labeled standard) analytical standards.

• Enzyme: β-glucuronidase from E. coli or Helix pomatia.

• Solvents: LC-MS grade methanol (B129727), acetonitrile (B52724), and water.

• Reagents: Ammonium (B1175870) acetate (B1210297), acetic acid.

• SPE Cartridges: Mixed-mode or reversed-phase SPE cartridges (e.g., Strata-X).

• Other: Polypropylene (B1209903) tubes, glass vials, nitrogen evaporator, vortex mixer, centrifuge.

2. Preparation of Solutions

• Ammonium Acetate Buffer (1 M, pH 5.0): Prepare by dissolving ammonium acetate in LC-MS grade water and adjusting the pH with acetic acid.

• Stock Solutions (100 µg/mL): Prepare individual stock solutions of MOP and ¹³C₄-MOP in methanol.

• Working Standard Solutions: Serially dilute the MOP stock solution with methanol to prepare a series of calibration standards (e.g., 0.1 to 100 ng/mL).

• Internal Standard Spiking Solution (e.g., 500 ng/mL): Dilute the ¹³C₄-MOP stock solution in methanol.

3. Sample Preparation

• Thaw frozen urine samples to room temperature and vortex to ensure homogeneity.

• Pipette 1.0 mL of urine into a 15 mL polypropylene tube.

• Add 20 µL of the internal standard spiking solution to each sample, calibrator, and quality control (QC) sample.

• Add 200 µL of ammonium acetate buffer and 20 µL of β-glucuronidase enzyme solution.[13]

• Vortex briefly and incubate the samples in a shaking water bath at 37°C for 3 hours to ensure complete deconjugation.[13]

• After incubation, allow samples to cool to room temperature.

4. Solid-Phase Extraction (SPE)

• Condition the SPE cartridge according to the manufacturer's instructions (typically with methanol followed by water).

• Load the entire incubated sample onto the SPE cartridge.

• Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove interferences.

• Dry the cartridge thoroughly under vacuum or with nitrogen.

• Elute the analytes with an appropriate solvent (e.g., acetonitrile or methanol).

• Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in a small volume (e.g., 100 µL) of the initial LC mobile phase and transfer to an autosampler vial for analysis.

5. LC-MS/MS Instrumentation and Conditions

The following tables provide typical instrument parameters for the analysis of MOP. Parameters should be optimized for the specific instrument used.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Typical Setting
Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Acetic Acid in Water
Mobile Phase B	0.1% Acetic Acid in Methanol/Acetonitrile
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40 - 50 °C

| Gradient | Start at low %B, ramp to high %B to elute MOP, then re-equilibrate. |

Table 2: Tandem Mass Spectrometry (MS/MS) Parameters | Parameter | Typical Setting | | :--- | :--- | | Ionization Mode | Electrospray Ionization (ESI), Negative | | Source Temperature | 350 - 450 °C | | IonSpray Voltage | -4000 to -4500 V | | Detection Mode | Multiple Reaction Monitoring (MRM) | | Analyte | Precursor Ion (m/z) | Product Ion (m/z) | | MOP | 277.2 | 134.1 | | ¹³C₄-MOP | 281.2 | 138.1 |

6. Data Analysis and Quantification

• Generate a calibration curve by plotting the peak area ratio of the MOP analyte to the ¹³C₄-MOP internal standard against the concentration of the calibration standards.

• Use a linear regression model (typically with 1/x weighting) to fit the calibration curve.

• Calculate the concentration of MOP in the unknown samples by interpolating their peak area ratios from the calibration curve.

Quantitative Data and Discussion

Biomonitoring studies have measured MOP in human populations, but its detection is often infrequent and at low concentrations. In contrast, the oxidative metabolite MCPP is detected much more frequently and at higher concentrations.[5][10] This highlights a key consideration for researchers: while MOP is a direct and specific metabolite, its low abundance may limit its utility as a reliable biomarker for assessing low-level DnOP exposure.[5] Measuring MCPP, either alone or in conjunction with MOP, may provide a more sensitive and comprehensive assessment of exposure to DnOP.[6][10]

Table 3: Detection of DnOP Metabolites in Human Urine

Metabolite	Study Population	Detection Frequency (%)	Median Concentration (µg/L)
MOP	General Population (Netherlands)[7]	2%	Not quantifiable
MCPP	General Population (Netherlands)[7]	94%	~1.0
MOP	General Population (USA)[5]	Frequently low/undetected	Not reported

| MCPP | General Population (USA)[5] | Frequently detected | Higher than MOP |

Note: The data presented is compiled from different studies and serves for comparative purposes.

This application note provides a comprehensive overview and a detailed protocol for the biomonitoring of DnOP exposure through the quantification of its primary metabolite, MOP, in human urine. The described LC-MS/MS method offers the necessary sensitivity and selectivity for this analysis. However, the available data indicates that MOP is often present at very low concentrations in the general population.[7] Researchers and drug development professionals should consider the concurrent analysis of more abundant oxidative metabolites, such as MCPP, to enhance the sensitivity and reliability of DnOP exposure assessment.[5][10] This approach will yield a more complete understanding of the human internal dose of DnOP and aid in evaluating potential health risks.

References

• 1. A Review of Biomonitoring of Phthalate Exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. fses.oregonstate.edu [fses.oregonstate.edu]
• 4. View of The human biomonitoring of occupational exposure to phthalates [richtmann.org]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Urinary metabolite concentrations of organophosphorous pesticides, bisphenol A, and phthalates among pregnant women in Rotterdam, the Netherlands: The Generation R Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 9. Urinary metabolites of di-n-octyl phthalate in rats. | Sigma-Aldrich [sigmaaldrich.com]
• 10. Mono-(3-carboxypropyl) phthalate, a metabolite of di-n-octyl phthalate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. academic.oup.com [academic.oup.com]
• 13. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Determination of Monononyl Phthalate in Plastic Matrices

Audience: Researchers, scientists, and drug development professionals.

Introduction

Monononyl phthalate (B1215562) (MNP) is a phthalic acid ester used as a plasticizer to enhance the flexibility, durability, and transparency of polymers. Like other phthalates, MNP is not chemically bound to the polymer matrix and can leach into the environment, food, and other materials, leading to human exposure.[1][2] Concerns over the potential endocrine-disrupting effects and other health risks associated with phthalates have led to regulations and a demand for sensitive and reliable analytical methods for their detection and quantification in various products, including plastics.[3][4]

This application note provides detailed protocols for the analysis of monononyl phthalate in plastic samples, primarily utilizing solvent extraction followed by Gas Chromatography-Mass Spectrometry (GC-MS), a widely accepted and robust technique for phthalate analysis.[5] Alternative and complementary methods such as Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) are also discussed.[6][7]

Analytical Workflow & Method Selection

The selection of an appropriate analytical method depends on factors such as the polymer type, the required sensitivity, and the available instrumentation. The general workflow involves sample preparation, extraction, and instrumental analysis.

Figure 1: General experimental workflow for MNP analysis in plastics.

Experimental Protocols

Two primary extraction methods are detailed below: Sonication-Assisted Solvent Extraction and Dissolution-Precipitation. Both are followed by GC-MS analysis.

Protocol 1: Sonication-Assisted Solvent Extraction

This method is effective for many common polymers and utilizes ultrasonic energy to facilitate the extraction of phthalates into a solvent.

1. Sample Preparation:

• Reduce the size of the plastic sample into small pieces (<2 mm) by cutting, grinding, or drilling to maximize the surface area for extraction.[2][8]

• Accurately weigh approximately 1.0 g of the prepared sample into a glass vial or flask.[5]

2. Extraction:

• Add 10 mL of an appropriate extraction solvent. A 1:9 mixture of toluene and dichloromethane (B109758) or a 1:1 mixture of hexane and acetone (B3395972) are commonly used.[8][9]

• For polypropylene (B1209903) samples, sonication at 60°C in a toluene/dichloromethane mixture can be effective until the plastic is fully dissolved.[9] For other plastics like PVC, sonication for 15-30 minutes is often sufficient.[5]

• After sonication, allow the solution to cool to room temperature.

3. Cleanup and Concentration (if required):

• If the polymer has dissolved, it may need to be precipitated. For methods involving dissolution in THF, hexane can be added to precipitate PVC.[10]

• For extracts containing suspended solids, centrifuge the sample and collect the supernatant.[11]

• If necessary, concentrate the extract to about 1-2 mL using a gentle stream of nitrogen or a rotary evaporator.[12]

• Reconstitute the residue in a known volume (e.g., 1.0 mL) of cyclohexane (B81311) or the initial mobile phase for LC analysis.[10]

4. Instrumental Analysis (GC-MS):

• Inject 1 µL of the final extract into the GC-MS system.[10]

• GC Conditions (Example):

  • Column: DB-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.[5][9]
  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[9]
  • Injector: Splitless mode, temperature at 280-300°C.[5][9]
  • Oven Program: Initial temperature of 100°C, ramp to 260°C at 8°C/min, then ramp to 320°C at 35°C/min.[5]

• MS Conditions (Example):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.
  • Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and specificity. Characteristic ions for high molecular weight phthalates often include m/z 149, 167, and 279.[4][9]

Protocol 2: Thermal Desorption (Py/TD-GC-MS)

This method is a rapid, solvent-free alternative for screening and quantification, suitable for small sample sizes.[12][13]

1. Sample Preparation:

• Accurately weigh a very small amount of the plastic sample (approx. 0.50 mg) into a sample cup suitable for a pyrolyzer unit.[12]

2. Instrumental Analysis (Py/TD-GC-MS):

• Place the sample cup into the pyrolyzer/thermal desorption unit coupled to the GC-MS inlet.

• TD Conditions (Example):

  • The inlet is initially flushed with carrier gas.[13]
  • The temperature is then rapidly increased (e.g., to 350°C at 40°C/sec) to desorb the phthalates from the plastic matrix directly onto the GC column.[13]

• The GC-MS conditions are similar to those described in Protocol 1. This technique minimizes sample handling and solvent use, reducing potential contamination.[12]

Method Selection Logic

Choosing the right protocol depends on the analytical goal and sample matrix.

Figure 2: Logic for selecting an appropriate analytical method.

Data Presentation: Performance of Phthalate Analysis Methods

The following table summarizes typical performance data for various phthalate analysis methods from the literature. Data for Diisononyl Phthalate (DINP) or other high molecular weight phthalates are included as a proxy for MNP, as they exhibit similar analytical behavior.

Analyte	Method	LOD	LOQ	Recovery (%)	RSD (%)	Matrix	Reference
Various Phthalates	GC-MS (Sonication)	1-70 mg/kg	-	79.2 - 91.1	3.1 - 11.3	Polypropylene	[9]
DINP, DIOP, etc.	GC-MS (Ultrasonic Ext.)	3.46–10.10 µg/mL	-	76 - 100	0.6 - 19	PE, PVC, PS	[14]
DIBP, DEHP, etc.	HS-SPME/GC-MS	0.03–0.08 µg/L	0.10–0.24 µg/L	90.2 - 111	< 13	Plastic Packaging	[15]
Various Phthalates	LC-MS/MS	0.125–5 pg/µL	-	85 - 115	< 15	Standards	[6]
DEHP, DBP, BBP	HPLC/UV (Dissolution)	-	-	66 - 76	-	Toy Plastic

LOD: Limit of Detection; LOQ: Limit of Quantification; RSD: Relative Standard Deviation; PE: Polyethylene; PVC: Polyvinyl Chloride; PS: Polystyrene; HS-SPME: Headspace Solid-Phase Microextraction.

The analysis of monononyl phthalate in plastics can be reliably achieved using established methods such as solvent extraction followed by GC-MS. Sonication-assisted extraction offers a balance of efficiency and simplicity, while thermal desorption provides a rapid, solvent-free alternative for screening purposes. For complex matrices or when higher sensitivity is required, LC-MS/MS can be an excellent alternative.[6][16] Proper sample preparation, including size reduction, is critical to ensure efficient extraction and accurate quantification.[8] Researchers should validate their chosen method to establish performance characteristics such as LOD, LOQ, and recovery for their specific plastic matrix.

References

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. restek.com [restek.com]
• 4. gcms.cz [gcms.cz]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. s4science.at [s4science.at]
• 7. sciforum.net [sciforum.net]
• 8. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 9. mjas.analis.com.my [mjas.analis.com.my]
• 10. gcms.cz [gcms.cz]
• 11. gcms.cz [gcms.cz]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. glsciences.eu [glsciences.eu]
• 14. Determination of Phthalates in Polymer Materials – Comparison of GC/MS and GC/ECD Methods [revistapolimeros.org.br]
• 15. mdpi.com [mdpi.com]
• 16. irbnet.de [irbnet.de]

Application Notes and Protocols for Phthalate Analysis using Internal Standards

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed protocols for the sample preparation and analysis of phthalates in various matrices using internal standards. The methodologies outlined are essential for accurate quantification and ensuring data integrity in research, quality control, and safety assessment settings.

Introduction

Phthalates, or phthalate (B1215562) esters, are a class of synthetic chemicals primarily used as plasticizers to enhance the flexibility, durability, and longevity of plastics.[1] Their widespread use in consumer products, food packaging, and medical devices leads to ubiquitous human exposure. Due to their potential endocrine-disrupting properties and other adverse health effects, the accurate determination of phthalate levels in various matrices is of significant importance.

The use of internal standards is critical in phthalate analysis to compensate for the loss of analytes during sample preparation and for variations in instrument response.[2] Isotopically labeled analogs of the target phthalates, such as deuterated compounds, are the preferred internal standards as they exhibit similar chemical and physical properties to the native analytes, ensuring accurate correction throughout the analytical process.

These protocols are designed to minimize contamination, a common challenge in phthalate analysis, and to provide robust and reproducible results for a range of sample types. Adherence to good laboratory practices, including the use of phthalate-free labware and high-purity solvents, is paramount.

General Workflow for Phthalate Sample Preparation and Analysis

The following diagram illustrates the typical workflow for the determination of phthalates in various samples using internal standards.

Caption: General experimental workflow for phthalate analysis.

Protocol 1: Phthalates in Aqueous Samples (Water, Beverages)

This protocol is applicable to the determination of phthalates in various aqueous matrices, including drinking water, bottled water, and non-alcoholic beverages.

1. Materials and Reagents

• Solvents: Dichloromethane (B109758) (CH₂Cl₂), n-hexane, acetone (B3395972), methanol (B129727) (pesticide residue grade or equivalent).

• Reagents: Sodium sulfate (B86663) (anhydrous, baked at 400°C for 4 hours to remove phthalates), Sodium chloride (NaCl, baked at 400°C for 4 hours).

• Standards: Certified standard solutions of target phthalates and their corresponding deuterated internal standards (e.g., DBP-d4, DEHP-d4).

• Glassware: Separatory funnels, centrifuge tubes, volumetric flasks, Pasteur pipettes (all glass, rinsed with acetone and hexane (B92381) before use).[1]

• Equipment: Vortex mixer, centrifuge, nitrogen evaporator.

2. Sample Preparation Procedure

• Sample Collection: Collect samples in pre-cleaned glass containers. Avoid any contact with plastic materials.[3]

• Internal Standard Spiking: To a 100 mL aliquot of the aqueous sample in a separatory funnel, add a known amount of the internal standard solution (e.g., 100 µL of a 1 µg/mL solution).

• Liquid-Liquid Extraction (LLE):

  • Add 30 mL of dichloromethane to the separatory funnel.

  • Shake vigorously for 2 minutes, periodically venting the pressure.

  • Allow the layers to separate for at least 10 minutes.

  • Drain the lower organic layer into a flask containing anhydrous sodium sulfate.

  • Repeat the extraction twice more with fresh 30 mL portions of dichloromethane, combining the extracts.

• Drying and Concentration:

  • Gently swirl the combined extract with the sodium sulfate to remove residual water.

  • Decant the dried extract into a clean concentration tube.

  • Concentrate the extract to approximately 1 mL under a gentle stream of nitrogen.

• Solvent Exchange (if necessary for GC analysis): Add 2 mL of hexane and continue to concentrate to a final volume of 1 mL.

• Analysis: Transfer the final extract to a GC or LC vial for analysis.

Protocol 2: Phthalates in Solid Samples (Soil, Sediment)

This protocol describes the extraction of phthalates from solid environmental matrices.

1. Materials and Reagents

• Solvents: Dichloromethane, acetone, n-hexane (pesticide residue grade or equivalent).

• Reagents: Anhydrous sodium sulfate (baked at 400°C), copper powder (for sulfur removal if necessary).

• Standards: Certified standard solutions of target phthalates and deuterated internal standards.

• Glassware and Equipment: Glass centrifuge tubes, ultrasonic bath or accelerated solvent extractor (ASE), centrifuge, nitrogen evaporator.

2. Sample Preparation Procedure

• Sample Preparation: Air-dry the soil or sediment sample and sieve to remove large debris. Homogenize the sample by grinding.

• Internal Standard Spiking: Weigh 5-10 g of the homogenized sample into a glass centrifuge tube. Add a known amount of the internal standard solution.

• Extraction (Accelerated Solvent Extraction - ASE):

  • Mix the sample with anhydrous sodium sulfate.

  • Pack the mixture into an ASE cell.

  • Extract using a mixture of dichloromethane and acetone (1:1, v/v) at elevated temperature and pressure (e.g., 100°C, 1500 psi).[4]

• Extraction (Ultrasonic Extraction - alternative):

  • Add 20 mL of a dichloromethane/acetone (1:1) mixture to the sample in the centrifuge tube.

  • Sonicate in an ultrasonic bath for 30 minutes.

  • Centrifuge and carefully decant the supernatant into a clean tube.

  • Repeat the extraction twice with fresh solvent.

• Cleanup (if necessary): For samples with high organic content or sulfur, a cleanup step using gel permeation chromatography (GPC) or copper powder may be required.[4]

• Concentration: Combine the extracts and concentrate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: Transfer the extract to a GC or LC vial for instrumental analysis.

Protocol 3: Phthalates in Fatty Food Samples (e.g., Edible Oils, Dairy)

This protocol is designed for the extraction of phthalates from complex, high-fat food matrices.

1. Materials and Reagents

• Solvents: Acetonitrile (B52724), n-hexane (pesticide residue grade or equivalent).

• Reagents: Anhydrous sodium sulfate.

• Standards: Certified standard solutions of target phthalates and deuterated internal standards.

• Solid Phase Extraction (SPE): C18 or Florisil cartridges.

• Glassware and Equipment: Centrifuge tubes, vortex mixer, centrifuge, nitrogen evaporator, SPE manifold.

2. Sample Preparation Procedure

• Sample Weighing and Spiking: Weigh 1-2 g of the homogenized food sample into a centrifuge tube. Spike with the internal standard solution.

• Liquid-Liquid Partitioning:

  • Add 10 mL of hexane and 10 mL of acetonitrile.

  • Vortex for 2 minutes and then centrifuge to separate the layers.

  • The phthalates will preferentially partition into the acetonitrile layer.

  • Carefully transfer the lower acetonitrile layer to a new tube.

  • Repeat the extraction of the hexane layer with fresh acetonitrile twice.

• Cleanup (SPE):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the combined acetonitrile extracts (may need to be diluted with water).

  • Wash the cartridge with a water/methanol mixture to remove interferences.

  • Elute the phthalates with a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane).

• Concentration: Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: Transfer the final extract to a GC or LC vial for analysis.

Protocol 4: Phthalate Metabolites in Biological Samples (Urine)

This protocol focuses on the analysis of phthalate metabolites, which are often measured in biomonitoring studies.

1. Materials and Reagents

• Enzyme: β-glucuronidase.

• Buffers: Ammonium (B1175870) acetate buffer.

• Solvents: Methanol, acetonitrile, water (HPLC grade).

• Standards: Certified standard solutions of phthalate metabolites and their corresponding isotopically labeled internal standards.

• Solid Phase Extraction (SPE): C18 SPE cartridges.

• Equipment: HPLC-MS/MS system, SPE manifold, centrifuge.

2. Sample Preparation Procedure

• Sample Preparation: Thaw frozen urine samples to room temperature and centrifuge to remove any precipitate.

• Internal Standard Spiking: To 1 mL of urine, add the isotopically labeled internal standard solution.

• Enzymatic Deconjugation:

  • Add β-glucuronidase in an ammonium acetate buffer to the urine sample.

  • Incubate the mixture (e.g., at 37°C for 2 hours) to hydrolyze the glucuronidated metabolites.[2]

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the deconjugated urine sample onto the cartridge.

  • Wash the cartridge with water to remove salts and polar interferences.

  • Dry the cartridge under vacuum.

  • Elute the metabolites with methanol or acetonitrile.[2]

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable mobile phase for LC-MS/MS analysis.

• Analysis: Analyze the reconstituted sample using HPLC-MS/MS.[2]

Quantitative Data Summary

The following tables summarize typical performance data for phthalate analysis in various matrices. Note that these values can vary depending on the specific instrumentation, method parameters, and matrix complexity.

Table 1: Performance Data for Phthalate Analysis in Aqueous Samples

Phthalate	Matrix	Method	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	Reference
DEP	Beverages	MSPE-HPLC	0.015-0.053	0.045-0.178	79.8 - 114	[5]
DBP	Beverages	MSPE-HPLC	0.015-0.053	0.045-0.178	79.8 - 114	[5]
DEHP	Beverages	MSPE-HPLC	0.015-0.053	0.045-0.178	79.8 - 114	[5]
DMP	Malt (B15192052) Beverages	MSPE-GC/MS	23	69	94.2 - 104.3	[6][7]
DEP	Malt Beverages	MSPE-GC/MS	15	45	94.2 - 104.3	[6][7]
DBP	Malt Beverages	MSPE-GC/MS	13	39	94.2 - 104.3	[6][7]
BBP	Malt Beverages	MSPE-GC/MS	30	90	94.2 - 104.3	[6][7]
DEHP	Malt Beverages	MSPE-GC/MS	25	75	94.2 - 104.3	[6][7]
DNOP	Malt Beverages	MSPE-GC/MS	28	84	94.2 - 104.3	[6][7]

Table 2: Performance Data for Phthalate Analysis in Solid Samples (Soil & Sediment)

Phthalate	Matrix	Method	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	Reference
Various	Sediment	ASE-GC-MS/MS	0.05 - 0.40	-	50.5 - 107.9	[4]
DMP	Soil	MAE-HPLC	1.24 - 3.15 (as µg/L)	-	84 - 115	[8]
DEP	Soil	MAE-HPLC	1.24 - 3.15 (as µg/L)	-	84 - 115	[8]
BBP	Soil	MAE-HPLC	1.24 - 3.15 (as µg/L)	-	84 - 115	[8]
DBP	Soil	MAE-HPLC	1.24 - 3.15 (as µg/L)	-	84 - 115	[8]
DEHP	Soil	MAE-HPLC	1.24 - 3.15 (as µg/L)	-	84 - 115	[8]
DNOP	Soil	MAE-HPLC	1.24 - 3.15 (as µg/L)	-	84 - 115	[8]

Table 3: Performance Data for Phthalate Metabolite Analysis in Urine

Metabolite	Method	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)	Reference
16 Metabolites	Online SPE-HPLC-MS/MS	0.11 - 0.90	-	~100	[9]
18 Metabolites	HPLC-MS/MS	0.1 - 0.5	0.5 - 2.0	80.4 - 111.7	[10]
3 Metabolites	Online SPE-HPLC-MS/MS	-	< LOQ for MBzP, MEHP	> 84.3	[11]

Disclaimer: These protocols provide a general framework. Optimization and validation are essential for specific applications and matrices. Always adhere to laboratory safety guidelines.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Quantitative detection of eight phthalate metabolites in human urine using HPLC-APCI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 4. [Determination of phthalate esters in sediment by accelerated solvent extraction and gas chromatography-triple quadrupole mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. Measurement of phthalate acid esters in non-alcoholic malt beverages by MSPE-GC/MS method in Tehran city: chemometrics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of phthalate esters in soil samples by microwave assisted extraction and high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of 16 phthalate metabolites in urine using automated sample preparation and on-line preconcentration/high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Note and Protocol for the Preparation of Monononyl Phthalate-d4 Stock Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monononyl phthalate-d4 is the deuterated form of monononyl phthalate (B1215562), a metabolite of the plasticizer diisononyl phthalate (DINP). It serves as an internal standard in analytical methods, particularly in mass spectrometry-based assays, for the accurate quantification of monononyl phthalate in various biological and environmental matrices.[1][2][3] The use of a stable isotope-labeled internal standard like Monononyl phthalate-d4 is crucial for correcting for matrix effects and variations during sample preparation and analysis, thereby ensuring the reliability of experimental results.[4][5] This document provides a detailed protocol for the preparation of a stock solution of Monononyl phthalate-d4.

Physicochemical Properties

A summary of the key physicochemical properties of Monononyl phthalate-d4 is presented in Table 1.

Property	Value
Molecular Formula	C₁₇H₂₀D₄O₄[6]
Molecular Weight	296.39 g/mol [2][6]
CAS Number	2514564-42-0[2]
Appearance	White to Off-White Solid[1]
Solubility	Slightly soluble in Chloroform, DMSO, and Methanol[1]
Storage (Solid)	Refrigerator[1]

Health and Safety Precautions

Handle Monononyl phthalate-d4 in a well-ventilated area, preferably within a chemical fume hood.[7] Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[7] Refer to the Safety Data Sheet (SDS) for complete safety information.[2] Phthalates are known as ubiquitous laboratory contaminants; therefore, stringent measures must be taken to avoid contamination.[8][9]

Experimental Protocol

This protocol outlines the procedure for preparing a 1 mg/mL stock solution of Monononyl phthalate-d4.

Materials and Reagents

Material/Reagent	Specifications
Monononyl phthalate-d4	Neat solid, >98% purity
Methanol (B129727)	HPLC or LC-MS grade, high purity
Class A Volumetric Flask	10 mL, glass
Analytical Balance	Readable to 0.0001 g
Glass Syringe or Pipette	Appropriate volume
Spatula	Stainless steel
Weighing Paper
Parafilm or Glass Stopper

Stock Solution Preparation Workflow

Caption: Workflow for preparing Monononyl phthalate-d4 stock solution.

Step-by-Step Procedure

• Preparation:

  • Allow the container of Monononyl phthalate-d4 to equilibrate to room temperature before opening to prevent condensation.

  • Place a piece of weighing paper on the analytical balance and tare it.

  • Carefully weigh approximately 10 mg of Monononyl phthalate-d4 onto the weighing paper.

  • Record the exact weight to four decimal places.

• Dissolution:

  • Quantitatively transfer the weighed Monononyl phthalate-d4 to a 10 mL Class A volumetric flask.

  • Add approximately 5 mL of high-purity methanol to the volumetric flask.

  • Gently swirl the flask to wet the solid. If necessary, vortex or sonicate the solution to ensure the complete dissolution of the solid.

  • Once the solid is fully dissolved, add methanol to the flask until the bottom of the meniscus reaches the 10 mL calibration mark.

• Finalization and Storage:

  • Cap the volumetric flask securely with a glass stopper or Parafilm and invert it several times to ensure the solution is homogeneous.

  • Transfer the stock solution to a labeled, amber glass vial with a PTFE-lined cap to prevent photodegradation and solvent evaporation.

  • The label should include the compound name, concentration, solvent, preparation date, and the preparer's initials.

  • Store the stock solution at -20°C. When stored in a solvent, it is recommended to keep it at -80°C for up to 6 months or -20°C for up to 1 month.[10]

Quality Control

To ensure the accuracy of the prepared stock solution, it is recommended to perform a quality control check. This can be done by preparing a series of dilutions and analyzing them using a calibrated analytical instrument, such as a GC-MS or LC-MS/MS.[11] The response should be linear over the expected concentration range.

Avoiding Contamination

Phthalates are prevalent in laboratory environments, and contamination is a significant concern.[8][9] To minimize the risk of contamination:

• Use scrupulously clean glassware, rinsed with an appropriate solvent (e.g., acetone, hexane) before use.[8]

• Avoid all contact with plastic materials, including pipette tips, containers, and gloves, where possible.[8] If unavoidable, ensure they are certified phthalate-free.

• Use high-purity, pesticide-grade, or LC-MS grade solvents.[8]

• Prepare a solvent blank and analyze it alongside your samples to check for background contamination.

References

• 1. Monononyl Phthalate-d4 CAS#: [m.chemicalbook.com]
• 2. mono-n-Nonyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. scbt.com [scbt.com]
• 7. wwwn.cdc.gov [wwwn.cdc.gov]
• 8. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 9. epa.gov [epa.gov]
• 10. benchchem.com [benchchem.com]
• 11. cornerstoneanalytical.com [cornerstoneanalytical.com]

Technical Notes & Optimization

Technical Support Center: Minimizing Phthalate Contamination in the Laboratory

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize phthalate (B1215562) contamination during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are phthalates and why are they a concern in the laboratory?

Phthalates are a class of chemical compounds primarily used as plasticizers to increase the flexibility, transparency, and durability of plastics, particularly polyvinyl chloride (PVC).[1][2] They are not chemically bound to the plastic polymer, which allows them to leach out over time and contaminate samples.[3][4][5] This is a significant concern in sensitive analytical experiments as even trace amounts of phthalate contamination can lead to inaccurate results, such as false positives or overestimated concentrations.[6]

Q2: What are the most common sources of phthalate contamination in a laboratory?

Phthalate contamination is ubiquitous in the laboratory environment and can originate from numerous sources.[6][7] Key sources include:

• Laboratory Consumables: Many common lab items are made of plastic and can leach phthalates. Significant sources include pipette tips, plastic vials, tubing (especially PVC), and disposable gloves (particularly vinyl gloves).[8][9]

• Solvents and Reagents: Even high-purity solvents can contain trace amounts of phthalates.[3][10] It is crucial to test all solvents and reagents for phthalate content.[8]

• Laboratory Environment: Phthalates can be present in the laboratory air and dust, originating from materials like flooring, paints, and cables.[10][11] This airborne contamination can settle on surfaces and into samples.

• Instrumentation: Phthalates can leach from plastic components within analytical instruments, such as solvent lines, seals, and pump components.[8] The injection port of a gas chromatograph can also be a site of contamination buildup.[8]

• Glassware: Improperly cleaned glassware can be a major source of contamination. Residues from previous experiments or cleaning agents can introduce phthalates.[8]

Q3: Which specific phthalates are most commonly detected as background contaminants?

The most frequently observed background phthalates are Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP).[8] This is due to their extensive use as plasticizers in a wide variety of common plastics.[1][8] Other commonly found phthalates include Diisobutyl phthalate (DiBP), Benzyl butyl phthalate (BBP), and Diethyl phthalate (DEP).[8]

Q4: Can my choice of laboratory gloves contribute to phthalate contamination?

Yes, disposable gloves are a significant potential source of phthalate contamination.[8]

• Polyvinyl chloride (PVC) or vinyl gloves are a major source, as they can contain high percentages of phthalate plasticizers (like DEHP and DINP) which can easily leach upon contact with solvents or samples.[7][8]

• Nitrile and latex gloves generally contain much lower or negligible amounts of phthalates and are a safer choice for trace-level phthalate analysis.[8]

Q5: What are some phthalate-free alternatives for common laboratory consumables?

Whenever possible, opt for materials that are less likely to leach phthalates.[12]

• Glassware: Use glass or stainless steel in place of plastic wherever feasible.[12]

• Pipette Tips: Look for pipette tips specifically certified as "phthalate-free."[12]

• Tubing: Use PEEK or stainless steel tubing instead of PVC.[12] If flexible tubing is required, consider alternatives like silicone, but always test for leaching.[12]

• Syringes: Use glass syringes with stainless steel needles.[12]

• Sample Containers: Use amber glass bottles with Teflon-lined screw caps.[13]

Troubleshooting Guides

Issue 1: Persistent Phthalate Peaks in Blank Injections

If you consistently observe phthalate peaks in your blank injections, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for high phthalate background.

Issue 2: Sample-to-Sample Contamination (Carryover)

If you observe carryover of phthalates from a high-concentration sample to subsequent samples:

• Injector Cleaning: Ensure the GC injection port is set to a sufficiently high temperature to prevent condensation of less volatile phthalates.[12]

• Syringe Washing: Increase the number of solvent washes for the autosampler syringe between injections. Use a sequence of different polarity solvents for washing.[12]

• Blank Injections: Run a solvent blank after a high-concentration sample to check for carryover.[12]

• Dedicated Glassware: Use dedicated glassware for high-concentration standards and samples.[12]

Data Presentation

Table 1: Phthalate Leaching from Common Laboratory Consumables

Laboratory Item	Phthalate Detected	Maximum Leaching Level (μg/cm²)
Pipette Tips	Diethylhexyl phthalate (DEHP)	0.36[9][14][15][16]
Diisononyl phthalate (DINP)	0.86[9][14][15][16]
Plastic Filter Holders (PTFE)	Dibutyl phthalate (DBP)	2.49[9][14][15][16]
Plastic Filter Holders (Regenerated Cellulose)	Dibutyl phthalate (DBP)	0.61[9][14][15][16]
Plastic Filter Holders (Cellulose Acetate)	Dimethyl phthalate (DMP)	5.85[9][14][15][16]
Parafilm®	Diethylhexyl phthalate (DEHP)	0.50[9][14][15]

Experimental Protocols

Protocol 1: Rigorous Glassware Cleaning for Trace Phthalate Analysis

Objective: To clean laboratory glassware to a level suitable for trace phthalate analysis, minimizing background contamination.

Materials:

• Phosphate-free laboratory detergent

• Tap water

• Deionized water

• High-purity, phthalate-free acetone (B3395972)

• High-purity, phthalate-free hexane (B92381)

• Muffle furnace

Procedure:

• Pre-rinse: Immediately after use, rinse the glassware three times with the solvent that was last used in it.[12]

• Washing: Wash the glassware thoroughly with a warm solution of phosphate-free laboratory detergent. Use appropriate brushes to scrub all surfaces.[12]

• Tap Water Rinse: Rinse the glassware extensively with hot running tap water to remove all traces of detergent.[12]

• Deionized Water Rinse: Rinse the glassware three to five times with deionized water.[12]

• Solvent Rinse: Rinse the glassware three times with phthalate-free acetone, followed by three rinses with phthalate-free hexane.[12]

• Baking: Heat the glassware in a muffle furnace at 400-450°C for at least 2 hours.[12] Note that some thermally stable compounds may not be eliminated by this treatment.[13]

• Storage: After cooling, cover the glassware with clean aluminum foil (that has been baked) and store it in a clean environment to prevent contamination.[13]

Caption: Glassware cleaning workflow for phthalate analysis.

Protocol 2: Preparation and Analysis of a Laboratory Reagent Blank

Objective: To prepare and analyze a laboratory reagent blank to monitor for systemic phthalate contamination.

Materials:

• All solvents and reagents to be used in the sample analysis

• Rigorously cleaned glassware (from Protocol 1)

• Phthalate-free consumables (if any are used in the actual sample preparation)

Procedure:

• Mimic Sample Preparation: In a clean laboratory environment (preferably in a fume hood), perform every step of the sample preparation procedure, but without adding the actual sample matrix.[12]

• Solvent Measurement: Using the cleaned glassware, measure out the same volumes of all solvents and reagents that would be used for a real sample.[12]

• Extraction and Concentration: Perform any extraction, cleanup, and concentration steps exactly as you would for a sample.[12]

• Final Volume: Bring the blank sample to the same final volume as a real sample extract.[12]

• Transfer to Vial: Transfer the final blank extract to a clean autosampler vial and cap it with a new, clean septum.[12]

• GC-MS Analysis: Analyze the blank using the same GC-MS method (injection volume, temperature program, MS parameters) as for the samples.[12][17]

• Data Evaluation: Examine the chromatogram for the presence of target phthalates. Integrate any peaks and quantify them using the same calibration curve as for the samples.[12]

Caption: Workflow for preparing a laboratory reagent blank.

References

• 1. Name a Common Phthalate Plasticizer and Its Major Product Application → Learn [pollution.sustainability-directory.com]
• 2. Phthalates plasticizers | POLYNT [polynt.com]
• 3. biotage.com [biotage.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. research.thea.ie [research.thea.ie]
• 10. benchchem.com [benchchem.com]
• 11. massspec.unm.edu [massspec.unm.edu]
• 12. benchchem.com [benchchem.com]
• 13. epa.gov [epa.gov]
• 14. tandfonline.com [tandfonline.com]
• 15. research.tus.ie [research.tus.ie]
• 16. researchgate.net [researchgate.net]
• 17. Free Of Phthalates: How To Conduct Phthalate Testing For Your Product [cptclabs.com]

Monononyl phthalate-d4 stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of Monononyl phthalate-d4. Below you will find frequently asked questions (FAQs) and troubleshooting guides to assist with your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Monononyl phthalate-d4?

For long-term stability, Monononyl phthalate-d4 should be stored as a solid at room temperature. Some suppliers may also recommend refrigeration. When in solution, it is best to store at -20°C or -80°C to minimize degradation.[1] For instance, phthalate (B1215562) metabolites in urine have been shown to be stable for up to one year at -70°C, while degradation is observed at 4°C and 25°C.[1]

Q2: What is the expected shelf-life of Monononyl phthalate-d4?

When stored as a solid under recommended conditions, Monononyl phthalate-d4 is generally stable for several years. However, it is good practice to re-analyze the purity of the compound, especially if it has been in storage for an extended period.

Q3: In which solvents is Monononyl phthalate-d4 soluble?

Monononyl phthalate-d4 is soluble in organic solvents such as methanol, acetonitrile (B52724), and chloroform.

Q4: What are the primary degradation pathways for Monononyl phthalate-d4?

The two primary degradation pathways for phthalate monoesters like Monononyl phthalate-d4 are hydrolysis and photodegradation.

• Hydrolysis: The ester bond can be hydrolyzed to yield phthalic acid-d4 and nonanol. This reaction is influenced by pH, with faster rates observed under acidic or basic conditions compared to neutral pH.[2]

• Photodegradation: Exposure to UV light can lead to the degradation of the phthalate structure. The aromatic ring is susceptible to photooxidation, especially in the presence of hydroxyl radicals.[3]

Q5: What are the potential degradation products of Monononyl phthalate-d4?

The primary degradation product from hydrolysis is phthalic acid-d4 and nonanol. Photodegradation can result in a variety of products due to reactions with hydroxyl radicals and potential cleavage of the aromatic ring.

Troubleshooting Guides

This section addresses common issues that may be encountered when working with Monononyl phthalate-d4, particularly when used as an internal standard in analytical methods.

Issue 1: Inaccurate or Inconsistent Quantification Results

• Possible Cause 1: Degradation of the Standard.

  • Troubleshooting:

    • Verify the storage conditions of your stock and working solutions. Ensure they are protected from light and stored at appropriate temperatures.

    • Prepare fresh working solutions from a solid standard if degradation is suspected.

    • Perform a purity check of the standard using a validated analytical method, such as HPLC-UV.

• Possible Cause 2: Isotopic Exchange.

  • Troubleshooting:

    • While the deuterium (B1214612) labels on the aromatic ring of Monononyl phthalate-d4 are generally stable, harsh acidic or basic conditions could potentially facilitate exchange.

    • Evaluate your sample preparation and analytical conditions to ensure they are not overly acidic or basic.

    • If isotopic exchange is suspected, consider using a different deuterated internal standard with labels in a more stable position, although for ring-deuterated compounds this is less common.

• Possible Cause 3: Matrix Effects in LC-MS/MS Analysis.

  • Troubleshooting:

    • Ensure that the chromatographic method provides good separation of Monononyl phthalate-d4 from matrix components.

    • Optimize sample preparation to remove interfering matrix components. This may include solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

    • Evaluate the matrix effect by comparing the response of the standard in a clean solvent versus the response in an extracted blank matrix sample.

Issue 2: Appearance of Unexpected Peaks in the Chromatogram

• Possible Cause 1: Presence of Impurities in the Standard.

  • Troubleshooting:

    • Review the Certificate of Analysis (CoA) for the purity of the standard.

    • Analyze the standard by itself to identify any impurity peaks.

    • If significant impurities are present, a new, higher-purity standard may be required.

• Possible Cause 2: Degradation Products.

  • Troubleshooting:

    • As mentioned, hydrolysis can lead to the formation of phthalic acid-d4. If you are using a reversed-phase HPLC method, this degradation product will likely elute earlier than the parent compound.

    • Protect your solutions from light to prevent photodegradation.

Data Presentation

Table 1: Summary of Stability and Storage Recommendations

Parameter	Recommendation	Notes
Storage (Solid)	Room Temperature or Refrigerated	Protect from moisture.
Storage (Solution)	-20°C or -80°C	Protect from light. Use amber vials.
Recommended Solvents	Methanol, Acetonitrile, Chloroform	Ensure use of high-purity solvents.
Primary Degradation Pathways	Hydrolysis, Photodegradation	Avoid extreme pH and exposure to UV light.
Common Degradation Product	Phthalic Acid-d4	From hydrolysis.

Experimental Protocols

Protocol 1: Purity Assessment of Monononyl Phthalate-d4 by HPLC-UV

This protocol outlines a general method for assessing the purity of Monononyl phthalate-d4. Method optimization may be required.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector.

  • Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Monononyl phthalate-d4 standard

• Chromatographic Conditions:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient: Start with a suitable ratio of A and B (e.g., 60% B), and increase the percentage of B over time to ensure elution of the analyte and any less polar impurities.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • UV Detection: 230 nm[4]

  • Column Temperature: 25 °C[5]

• Procedure:

  • Prepare a stock solution of Monononyl phthalate-d4 in acetonitrile at a concentration of approximately 1 mg/mL.

  • Prepare a working standard solution by diluting the stock solution to a suitable concentration (e.g., 10 µg/mL) with the initial mobile phase composition.

  • Inject the working standard solution into the HPLC system.

  • Analyze the resulting chromatogram for the main peak corresponding to Monononyl phthalate-d4 and any impurity peaks.

  • Calculate the purity by determining the area percentage of the main peak relative to the total area of all peaks.

Protocol 2: Forced Degradation Study (Stress Testing)

This protocol provides a framework for conducting a forced degradation study to understand the stability of Monononyl phthalate-d4 under various stress conditions.[6][7][8]

• Objective: To identify potential degradation products and degradation pathways.

• Stress Conditions:

  • Acid Hydrolysis: Dissolve the compound in a solution of 0.1 M HCl in a suitable solvent (e.g., acetonitrile/water). Incubate at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24 hours). Neutralize the sample before analysis.

  • Base Hydrolysis: Dissolve the compound in a solution of 0.1 M NaOH in a suitable solvent. Incubate under the same conditions as acid hydrolysis. Neutralize the sample before analysis.

  • Oxidation: Dissolve the compound in a solution of 3% hydrogen peroxide in a suitable solvent. Incubate at room temperature, protected from light, for a defined period.

  • Thermal Degradation: Store the solid compound in an oven at an elevated temperature (e.g., 80°C) for a defined period. Also, test in solution.

  • Photodegradation: Expose a solution of the compound to a light source that provides UV and visible light (e.g., in a photostability chamber) for a defined period.

• Analysis:

  • At the end of the stress period, analyze the samples by a stability-indicating method, such as the HPLC-UV method described above, alongside a non-stressed control sample.

  • Compare the chromatograms to identify and quantify any degradation products.

  • Mass spectrometry (LC-MS) can be used to identify the structure of the degradation products.

Mandatory Visualization

Caption: Factors influencing the stability of Monononyl phthalate-d4.

References

• 1. Temporal stability of eight phthalate metabolites and their glucuronide conjugates in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemical behavior of phthalates under abiotic conditions in landfills - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. longdom.org [longdom.org]
• 8. sgs.com [sgs.com]

Technical Support Center: Troubleshooting Low Recovery of Internal Standards in Solid-Phase Extraction (SPE)

Welcome to our technical support center dedicated to helping researchers, scientists, and drug development professionals troubleshoot common issues encountered during Solid-Phase Extraction (SPE). This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the challenge of low internal standard (IS) recovery in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my internal standard recovery low in my Solid-Phase Extraction (SPE) protocol?

Low recovery of an internal standard during SPE can stem from several factors throughout the extraction process. A systematic approach is crucial to pinpoint the exact cause. The most common reasons include:

• Analyte Breakthrough: The internal standard may not be adequately retained on the SPE sorbent and is lost during the sample loading or wash steps. This can be due to an inappropriate choice of sorbent, incorrect sample pH, or a wash solvent that is too strong.

• Incomplete Elution: The elution solvent may not be strong enough to completely desorb the internal standard from the sorbent.

• Matrix Effects: Components in the sample matrix can interfere with the ionization of the internal standard in the mass spectrometer, leading to signal suppression and the appearance of low recovery.

• Improper Method Conditions: Issues such as incorrect flow rates, premature drying of the sorbent bed, or overloading the cartridge can all contribute to poor recovery.

To diagnose the issue, it is recommended to collect and analyze all fractions from the SPE procedure (flow-through, wash, and elution) to determine where the internal standard is being lost.[1]

Q2: How can I determine if matrix effects are the cause of low internal standard recovery?

Matrix effects, which can cause ion suppression or enhancement, are a common culprit for apparent low recovery. A post-extraction spike experiment is a reliable method to assess the impact of the matrix on your internal standard's signal.[2][3][4]

This involves comparing the response of the internal standard in a clean solvent to its response when spiked into the extracted matrix of a blank sample. A significant difference in the signal indicates the presence of matrix effects.

Q3: What are the acceptable ranges for internal standard recovery?

While there are no universally fixed acceptance criteria, a general guideline for internal standard recovery in many bioanalytical methods is between 50% and 120%. However, the most critical factor is the consistency of the recovery across all samples in a batch. High variability in internal standard recovery can compromise the accuracy and precision of the analytical results.

Troubleshooting Guides

Guide 1: Investigating the Source of Low Internal Standard Recovery

If you are experiencing low internal standard recovery, follow this step-by-step guide to identify the root cause.

dot

Caption: A logical workflow for troubleshooting low internal standard recovery in SPE.

Guide 2: Mitigating Matrix Effects

If matrix effects are confirmed, the following strategies can be employed to minimize their impact.

dot

Caption: Strategies to mitigate the impact of matrix effects on analytical results.

Quantitative Data Summary

The following tables provide a summary of how different experimental parameters can influence internal standard recovery.

Table 1: Effect of Wash Solvent Composition on Internal Standard Recovery

Wash Solvent Composition (% Methanol in Water)	Analyte	Internal Standard Recovery (%)
10%	Compound A	98
30%	Compound A	95
50%	Compound A	85
70%	Compound A	60

This table illustrates that as the percentage of organic solvent in the wash step increases, the recovery of a hypothetical polar internal standard can decrease due to premature elution.

Table 2: Impact of Elution Solvent on Internal Standard Recovery

Elution Solvent	Internal Standard	Average Recovery (%)
Methanol	IS-1	85
Acetonitrile	IS-1	92
Isopropanol	IS-1	95
5% NH₄OH in Methanol	IS-2 (Basic)	98

This table demonstrates that the choice of elution solvent can significantly impact the recovery of an internal standard. For a basic internal standard (IS-2), adding a modifier like ammonium (B1175870) hydroxide (B78521) can greatly improve recovery.

Table 3: Effect of Elution Volume on Internal Standard Recovery

Elution Volume	Internal Standard	Recovery (%)
1 mL	IS-3	75
2 mL	IS-3	90
3 mL	IS-3	98
4 mL	IS-3	99

This table shows that an insufficient volume of elution solvent can lead to incomplete recovery. Optimizing the elution volume is crucial to ensure all of the internal standard is collected.

Experimental Protocols

Protocol 1: Systematic Evaluation of Internal Standard Loss in SPE

This protocol provides a step-by-step method to determine at which stage of the SPE process the internal standard is being lost.[1]

Materials:

• Blank matrix samples

• Internal standard stock solution

• SPE cartridges and manifold

• All necessary solvents for the SPE method (conditioning, equilibration, wash, and elution)

• Collection tubes

• Analytical instrument (e.g., LC-MS)

Procedure:

• Spike Blank Matrix: Prepare a set of blank matrix samples and spike them with a known concentration of the internal standard.

• Perform SPE: Process the spiked samples through the entire SPE procedure.

• Collect All Fractions: It is critical to collect each fraction separately:

  • Flow-through: The sample that passes through the cartridge during the loading step.

  • Wash Eluate: The solvent used to wash the cartridge after sample loading.

  • Final Eluate: The solvent used to elute the internal standard from the cartridge.

• Analyze Fractions: Analyze each collected fraction using the analytical method to quantify the amount of the internal standard present in each.

• Calculate Recovery: Determine the percentage of the internal standard in each fraction to identify the step where the loss is occurring.

Protocol 2: Post-Extraction Spike Analysis for Matrix Effect Evaluation

This protocol details the procedure to quantitatively assess the presence and magnitude of matrix effects.[2][3][4]

Materials:

• Blank matrix samples

• Internal standard stock solution

• SPE cartridges and manifold

• All necessary solvents for the SPE method

• Analytical instrument (e.g., LC-MS)

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a standard solution of the internal standard in a clean solvent (e.g., mobile phase) at the target concentration.

  • Set B (Post-Spike Sample): Extract a blank matrix sample using the established SPE protocol. After the final elution step, spike the resulting clean extract with the internal standard to the same target concentration as Set A.

  • Set C (Pre-Spike Sample): Spike a blank matrix sample with the internal standard at the target concentration before the SPE procedure and then extract it.

• Analyze Samples: Analyze all three sets of samples using the analytical method.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

    • A value close to 100% indicates minimal matrix effect.

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

By following these troubleshooting guides and experimental protocols, researchers can systematically diagnose and resolve issues related to low internal standard recovery in their SPE methods, leading to more accurate and reliable analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing MS/MS Parameters for Phthalate Analysis

This guide provides troubleshooting advice and frequently asked questions (FAQs) for optimizing tandem mass spectrometry (MS/MS) parameters for Monononyl phthalate-d4, a deuterated internal standard used in phthalate (B1215562) exposure studies. The principles and methodologies described here are broadly applicable to other phthalate monoesters and their deuterated analogues.

Troubleshooting Guide

This section addresses specific issues that researchers may encounter during method development and analysis.

Issue Encountered	Potential Causes	Recommended Actions
No or Low Signal for Monononyl Phthalate-d4	1. Incorrect precursor/product ion pair (MRM transition). 2. Suboptimal ionization source parameters. 3. Inefficient ionization in the chosen mobile phase. 4. Contamination suppressing the signal.[1] 5. Degradation of the standard solution.	1. Infuse a standard solution directly into the mass spectrometer to confirm the precursor ion (M-H)⁻ and perform a product ion scan to identify major fragments. 2. Systematically optimize source parameters like spray voltage, gas flows, and temperature.[2] 3. Adjust mobile phase composition; negative mode ionization of phthalate monoesters is often enhanced by a neutral or slightly basic pH. 4. Check for and eliminate sources of phthalate contamination from solvents, tubing, and sample containers.[3][4][5] 5. Prepare a fresh standard solution.
High Background Noise or Contamination Peaks	1. Widespread environmental phthalate contamination.[5] 2. Contaminated LC solvents, tubing, or sample preparation materials.[3][6][7] 3. Carryover from previous injections.	1. Use glassware for all standards and sample preparations; avoid all plastic materials.[6][8] 2. Use high-purity, LC-MS grade solvents.[7] Flush the LC system thoroughly. Consider using a trap column between the pump and autosampler to catch contaminants from the system.[7] 3. Implement a rigorous needle and injection port washing protocol with a strong organic solvent.
Poor Peak Shape (Tailing or Fronting)	1. Column degradation or incompatibility. 2. Inappropriate mobile phase pH. 3. Co-elution with interfering matrix components.	1. Replace the analytical column. Ensure the column chemistry (e.g., C18) is suitable for phthalate analysis. 2. Adjust the mobile phase pH to ensure Monononyl phthalate is in a single ionic state. 3. Optimize the chromatographic gradient to better separate the analyte from matrix interferences. Improve sample cleanup procedures.[2]
Inconsistent or Irreproducible Results	1. Variable matrix effects between samples.[2] 2. Inconsistent sample preparation. 3. Instability of the LC-MS system.	1. Ensure the internal standard (Monononyl phthalate-d4) and the native analyte co-elute perfectly to compensate for matrix effects. 2. Standardize all sample preparation steps, including extraction and evaporation times.[9] 3. Perform system suitability tests before each analytical run to ensure consistent performance.

Frequently Asked Questions (FAQs)

Q1: How do I determine the precursor ion for Monononyl phthalate-d4?

A: The precursor ion for a deuterated phthalate monoester in negative electrospray ionization (ESI-) mode is typically the deprotonated molecule, [M-H]⁻. To confirm this, you should infuse a dilute solution (e.g., 100-500 ng/mL) of Monononyl phthalate-d4 directly into the mass spectrometer and perform a full scan in negative ion mode. The most abundant ion observed will be your precursor ion.

Q2: What are the characteristic product ions for phthalate monoesters?

A: Phthalate monoesters often produce characteristic fragment ions upon collision-induced dissociation (CID). A common fragmentation pathway involves the loss of the alkyl chain, resulting in a phthalate anhydride-related ion. For many phthalates, a product ion at m/z 149 is characteristic.[10] However, you must determine the optimal product ions for your specific compound and instrument.

Q3: How do I optimize the collision energy (CE)?

A: Collision energy should be optimized for each specific precursor-product ion transition (MRM). After identifying the precursor and potential product ions, use the direct infusion setup to perform a CE ramp experiment. Monitor the intensity of the product ion as you vary the collision energy. The CE value that yields the highest, most stable signal for the product ion is the optimal value.[11][12] This process should be repeated for each MRM transition you intend to monitor.

Q4: What are typical starting MS/MS parameters for a deuterated phthalate monoester?

A: While specific parameters must be optimized empirically on your instrument, you can use values from similar compounds as a starting point. For example, for Monobutyl phthalate-d4 (MBP-d4), a known MRM transition is m/z 225.1 → 138.1.[2] The table below provides an example for a related compound.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
Monobutyl Phthalate-d4 (Example)	225.1	138.1	ESI-
Monobutyl Phthalate-d4 (Example)	225.1	81	ESI-

Note: These values are for a related compound and should be used only as a starting point. The exact m/z values for Monononyl phthalate-d4 must be determined experimentally.

Q5: How can I minimize phthalate contamination during sample preparation?

A: Phthalate contamination is a significant challenge in trace analysis.[4][5]

• Avoid Plastics: Do not use plastic containers, pipette tips, or vials. Use glass or stainless steel materials exclusively.[6][8]

• Solvent Purity: Use the highest grade LC-MS solvents available and test them for phthalate contamination.[7]

• Clean Glassware: Scrupulously clean all glassware, for example, by rinsing with acetone (B3395972) and hexane, to remove any residues.[8]

• Run Blanks: Always process procedural blanks alongside your samples to monitor for background contamination.

Experimental Protocols

Protocol: Determination of Optimal MRM Transitions and Collision Energy

This protocol outlines the steps to identify the best precursor-to-product ion transitions and optimize the collision energy for Monononyl phthalate-d4 using direct infusion.

Materials:

• Monononyl phthalate-d4 standard solution (e.g., 1 µg/mL in 50:50 acetonitrile:water).

• Syringe pump.

• LC-MS grade solvents (acetonitrile and water).

• Tandem mass spectrometer (triple quadrupole or QTRAP).

Methodology:

• System Preparation:

  • Set up the mass spectrometer for direct infusion via a syringe pump.

  • Use a standard infusion flow rate (e.g., 5-10 µL/min).

  • Set the mobile phase composition to mimic your LC starting conditions (e.g., 50:50 acetonitrile:water).

• Precursor Ion Determination:

  • Set the mass spectrometer to scan in negative ion mode (e.g., m/z 100-500).

  • Infuse the Monononyl phthalate-d4 standard solution.

  • Identify the most abundant ion, which corresponds to the [M-H]⁻ precursor. Record its m/z value.

• Product Ion Identification:

  • Set the mass spectrometer to product ion scan mode.

  • Set the first quadrupole (Q1) to isolate the precursor ion m/z determined in the previous step.

  • Apply a range of collision energies (e.g., start with 10-40 V) in the collision cell (Q2).

  • Scan the third quadrupole (Q3) to detect all resulting fragment ions.

  • Identify the 2-3 most abundant and stable product ions. These are your potential candidates for the MRM transitions.

• Collision Energy Optimization:

  • Set the mass spectrometer to MRM mode.

  • For each precursor-product ion pair identified, create a separate experiment.

  • In each experiment, keep the precursor and product ion m/z values fixed.

  • Perform a collision energy ramp, varying the CE across a range (e.g., from 5 V to 50 V in 2 V increments).

  • Plot the product ion intensity as a function of collision energy.

  • The CE value that produces the maximum intensity for that transition is the optimal CE.

• Final Parameter Selection:

  • Select the one or two MRM transitions that provide the best combination of sensitivity and specificity (i.e., high signal intensity and low background noise) at their optimized collision energies. These will be used for your quantitative LC-MS/MS method.

Visualizations

Workflow for MS/MS Parameter Optimization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. massspec.unm.edu [massspec.unm.edu]
• 4. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 5. researchgate.net [researchgate.net]
• 6. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 7. sciex.com [sciex.com]
• 8. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 9. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]

dealing with co-eluting interferences in phthalate analysis

This guide provides troubleshooting strategies and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to co-eluting interferences in phthalate (B1215562) analysis.

Frequently Asked Questions (FAQs)

Q1: Why is it so challenging to chromatographically separate different phthalates, especially isomers?

The separation of phthalate isomers is difficult due to their very similar chemical structures and physical properties.[1][2] Isomers often have nearly identical boiling points and polarity, causing them to interact with the GC stationary phase in a very similar manner, which leads to overlapping or co-eluting peaks.[2] High-molecular-weight phthalates like di-isononyl phthalate (DiNP) and di-isodecyl phthalate (DiDP) are particularly challenging as they are complex mixtures of various isomers, often resulting in an unresolved cluster of peaks in the chromatogram.[3]

Q2: How can I confirm if a single chromatographic peak contains co-eluting compounds?

Even if a peak appears symmetrical, co-elution might be occurring. You can investigate this using several methods:

• Peak Shape Analysis: Look for subtle signs of asymmetry, such as tailing or fronting, or shoulders on the peak, which can indicate the presence of more than one compound.[4]

• Mass Spectral Analysis: Examine the mass spectra across the peak from the leading edge to the tailing edge. If the peak is pure, the spectra should be identical. Variations in the relative abundance of ions across the peak suggest the presence of multiple components.[5]

• Diode Array Detection (DAD) for HPLC: If using HPLC with a DAD, you can perform a peak purity analysis. This function compares UV-Vis spectra across the peak; if the spectra are not consistent, it indicates co-elution.[4]

Q3: What is the most common mass spectrometric interference in phthalate analysis?

The most significant challenge in mass spectrometry for phthalates is the common fragmentation pathway under Electron Ionization (EI). Most phthalates with longer alkyl chains produce a dominant, stable fragment ion at a mass-to-charge ratio (m/z) of 149, which corresponds to the protonated phthalic anhydride (B1165640) ion.[3][6][7][8] When two or more phthalates co-elute, their shared m/z 149 ion makes it impossible to distinguish and quantify them individually using standard GC-MS in full scan or selected ion monitoring (SIM) mode.[7][8]

Q4: How can I minimize background contamination, which can be mistaken for analytical interferences?

Phthalates are ubiquitous in the laboratory environment, and contamination is a major source of error.[9] Rigorous control is essential:

• Glassware: Use scrupulously clean glassware. Avoid all plastic containers, pipette tips, and tubing, as these can leach phthalates.[10][11] A recommended cleaning procedure involves washing with detergent, rinsing with tap and deionized water, rinsing with high-purity solvent (e.g., acetone (B3395972) or hexane), and for critical applications, baking at 400°C.[10]

• Solvents and Reagents: Use the highest purity solvents available (e.g., HPLC or LC-MS grade) and test new bottles for phthalate contamination before use.[10] Storing purified water in plastic containers can also lead to contamination.[10]

• Laboratory Environment: Be aware of potential contamination from flooring, paints, gloves (use nitrile, not vinyl), and Parafilm.[10] Preparing samples in a clean bench with HEPA filtration can help minimize airborne contamination.[10]

• Instrument Blanks: Regularly inject solvent blanks to monitor the system for contamination and carryover.[10] If a consistent background is present, background subtraction may be used as a last resort.[10]

Troubleshooting Co-eluting Interferences

Problem: I have confirmed co-elution of two or more phthalates. What are my options?

You can address co-elution through either chromatographic optimization or by enhancing mass spectrometric selectivity.

1. Chromatographic Solutions

The goal is to alter the separation conditions to resolve the overlapping peaks.

• Modify Oven Temperature Program: Adjusting the initial temperature, ramp rates, and hold times can significantly impact resolution.[2] A slower ramp rate can often improve the separation of closely eluting compounds.

• Optimize Carrier Gas Flow Rate: Fine-tuning the linear velocity of the carrier gas (e.g., helium or hydrogen) can increase column efficiency and improve separation.[2]

• Change GC Column Stationary Phase: This is often the most effective solution. If the current stationary phase cannot differentiate between the compounds, switching to a column with a different chemistry can alter selectivity. For complex phthalate mixtures, mid-polarity phases like Rtx-440 and Rxi-XLB have demonstrated better overall separation compared to standard 5% phenyl-methylpolysiloxane columns.[2][7][8]

2. Mass Spectrometric Solutions

If chromatographic separation is not feasible, you can use the mass spectrometer to selectively detect the target compounds.

• Use Tandem Mass Spectrometry (GC-MS/MS): This is the preferred technique for dealing with co-elution and complex matrices. By using Multiple Reaction Monitoring (MRM), you can select a specific precursor ion for your target phthalate and monitor a unique product ion. This is highly selective and can effectively eliminate interferences from co-eluting compounds, even those that share a common primary fragment like m/z 149.[12]

• Select Unique Fragment Ions (SIM): If unique, though less abundant, fragment ions exist for each co-eluting isomer or compound, Selected Ion Monitoring (SIM) can be used for selective detection and quantification.[2] For example, while DiNP and DiDP both produce m/z 149, they can be differentiated by monitoring their respective ions at m/z 293 and m/z 307.[3]

• Alternative Ionization Techniques: Softer ionization methods like Chemical Ionization (CI) or Atmospheric Pressure Chemical Ionization (APCI) can produce more abundant molecular ions or protonated molecules.[3][13] This helps in differentiating phthalates that produce the same fragments under the harsher conditions of Electron Ionization.[13]

Problem: My analysis of high-molecular-weight phthalates (e.g., DiNP, DiDP) shows an unresolved "hump" or cluster of peaks.

This is expected behavior for DiNP and DiDP, as they are not single compounds but complex mixtures of various C9 and C10 isomers, respectively.[3]

• Quantification Challenge: Standard quantification using the m/z 149 fragment is impossible because all isomers in the cluster contribute to this ion.[3]

• Solution: To differentiate and quantify DiNP and DiDP, you must use less abundant but more specific ions. For DiNP, the characteristic ion is m/z 293, and for DiDP, it is m/z 307.[3] While this results in lower sensitivity compared to using the base peak, it is the only reliable way to quantify them in a mixture.[3] Using GC-APCI can also be beneficial as it yields the molecular ion as the base peak, allowing for clear differentiation.[3]

Data Presentation: GC-MS/MS Parameters

Using GC-MS/MS with MRM is a powerful technique to overcome co-elution. The table below provides example MRM transitions for several common phthalates. Note: Collision energies (CE) should be optimized on your specific instrument.

Phthalate	Abbreviation	Precursor Ion (m/z)	Product Ion 1 (m/z)	CE 1 (eV)	Product Ion 2 (m/z)	CE 2 (eV)
Dibutyl phthalate	DBP	149	65	30	93	20
Benzyl butyl phthalate	BBP	149	65	30	93	20
bis(2-Ethylhexyl) phthalate	DEHP	149	65	30	279	15
Di-n-octyl phthalate	DNOP	279	71	10	149	15
Diisononyl phthalate	DiNP	293	71	10	149	15
Diisodecyl phthalate	DiDP	307	71	10	167	15

Data compiled from multiple sources.[14][15]

Experimental Protocols

General Protocol for Sample Preparation (Minimizing Interferences)

• Homogenization: Homogenize solid or fatty food samples thoroughly. For liquid samples like beverages, shaking may be sufficient.[13]

• Extraction:

  • For liquid samples (non-fatty): Perform a liquid-liquid extraction (LLE). For example, for soft drinks, add 5 mL of dichloromethane (B109758) to 5 mL of the sample, shake vigorously, and collect the organic layer.[11]

  • For solid/fatty samples: Use a solid-phase extraction (SPE) method to reduce matrix background. A common approach is to use a glass cartridge with a sorbent like Chem Elut. The sample is absorbed onto the sorbent, and phthalates are eluted with a solvent like dichloromethane, leaving many interferences behind.[14]

• Solvent and Glassware: Throughout the process, use high-purity solvents and meticulously cleaned glassware. Avoid any contact with plastic materials.[11]

• Concentration: If necessary, evaporate the solvent under a gentle stream of nitrogen to the desired final volume before analysis.[14]

Visualizations

Caption: Logical troubleshooting flow for addressing co-elution of phthalate isomers in GC-MS.

Caption: Standard experimental workflow for the analysis of phthalates from sample collection to data processing.

Caption: Logical relationship between chromatographic and mass spectrometric solutions for co-elution.

References

• 1. waters.com [waters.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Solutions for a interfering (co-eluting) contaminant. - Chromatography Forum [chromforum.org]
• 6. Ion chemistry of phthalates in selected ion flow tube mass spectrometry: isomeric effects and secondary reactions with water vapour - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D0CP00538J [pubs.rsc.org]
• 7. gcms.cz [gcms.cz]
• 8. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 12. gcms.cz [gcms.cz]
• 13. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 14. agilent.com [agilent.com]
• 15. researchgate.net [researchgate.net]

selecting the right column for phthalate separation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on selecting the optimal column for phthalate (B1215562) separation. It includes troubleshooting guides in a question-and-answer format, detailed experimental protocols, and comparative data for both Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) columns.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common challenges encountered during phthalate analysis.

Q1: I am seeing phthalate peaks in my blank injections. What is the likely source of this background contamination?

A1: Phthalate contamination is a common issue due to their ubiquitous presence in laboratory environments.[1][2][3] Potential sources include:

• Solvents: Even high-purity solvents can contain trace levels of phthalates.[1] It is advisable to test new bottles of solvent by concentrating a volume and analyzing it.

• Laboratory Consumables: Plastic items such as pipette tips, syringe filters, and sample vials can leach phthalates.[2][3][4][5] Whenever possible, use glassware or polypropylene (B1209903) items certified to be phthalate-free.

• Lab Environment: Phthalates can be present in lab air and dust, originating from flooring, paints, and tubing.[1] This can lead to contamination of samples, solvents, and equipment.

• GC System Components: Septa, O-rings, and ferrules within the GC inlet can be sources of phthalate bleed.[6] Using pre-conditioned, low-bleed septa is recommended.

Q2: My phthalate peaks are tailing. How can I improve the peak shape?

A2: Peak tailing for phthalates can be caused by several factors:

• Active Sites: Phthalates can interact with active sites (silanol groups) in the GC inlet liner or on the column itself. Using a deactivated liner and trimming a small portion of the column from the inlet side can help.

• Column Contamination: Buildup of non-volatile matrix components at the head of the column can cause peak tailing. Baking the column at a high temperature (within its specified limit) or trimming the inlet end can resolve this.

• Improper Column Installation: A poor column cut or incorrect ferrule placement can lead to dead volume and peak tailing. Ensure a clean, square cut and proper installation.

Q3: I am observing "ghost peaks" in my chromatograms. What are they and how can I eliminate them?

A3: Ghost peaks are peaks that appear in blank runs or subsequent sample runs that are not present in the initial blank.[6][7] They are typically caused by:

• Carryover: High-concentration samples can contaminate the syringe or the injection port, leading to the appearance of phthalate peaks in subsequent runs. Thorough rinsing of the syringe with a strong solvent and using a high-temperature bakeout for the injector can mitigate this.

• Septum Bleed: Small particles from the septum can fall into the liner and release phthalates upon heating. Using a high-quality, low-bleed septum and changing it regularly is crucial.[6][8]

• Contaminated Carrier Gas: Impurities in the carrier gas can accumulate on the column at low temperatures and be released when the oven temperature is ramped. Using high-purity gas with appropriate traps is essential.

Selecting the Right GC Column for Phthalate Separation

Gas chromatography coupled with mass spectrometry (GC-MS) is a widely used technique for phthalate analysis due to its high resolution and sensitivity. The choice of GC column is critical for achieving optimal separation of phthalate isomers and other closely eluting compounds.

Comparison of Common GC Columns for Phthalate Analysis

The following table summarizes the performance of several commonly used GC columns for phthalate separation. The Rtx-440 and Rxi-XLB columns are often recommended for their excellent resolution of complex phthalate mixtures.[9][10]

Column Brand & Phase	Stationary Phase Composition	Key Advantages for Phthalate Analysis	Typical Dimensions (L x I.D., Film Thickness)
Restek Rtx-440	Proprietary mid-polarity phase	Excellent resolution of a wide range of phthalates, including isomeric compounds.[9][10]	30 m x 0.25 mm, 0.25 µm
Restek Rxi-XLB	Low-polarity proprietary phase	Good overall separation and thermal stability.[9][10]	30 m x 0.25 mm, 0.25 µm
Agilent DB-5ms	(5%-Phenyl)-methylpolysiloxane	General-purpose column with good performance for many phthalates and low bleed characteristics.[11][12]	30 m x 0.25 mm, 0.25 µm
Phenomenex Zebron ZB-PAH-CT	Proprietary phase for PAHs	Provides unique selectivity for aromatic compounds, which can enhance the resolution of certain phthalates.[13][14][15]	20 m x 0.18 mm, 0.14 µm

Column Selection Workflow

The following diagram illustrates a logical workflow for selecting the appropriate GC column for your phthalate analysis needs.

GC Column Selection Workflow

Selecting the Right HPLC Column for Phthalate Separation

HPLC is a valuable alternative to GC, especially for less volatile or thermally labile phthalates. The choice of a suitable column is crucial for achieving good separation.

Comparison of Common HPLC Columns for Phthalate Analysis

The following table provides a comparison of HPLC columns commonly used for phthalate analysis. Phenyl-hexyl columns often provide better separation for phthalates compared to standard C18 columns.[16]

Column Brand & Phase	Stationary Phase Chemistry	Key Advantages for Phthalate Analysis	Typical Dimensions (L x I.D., Particle Size)
Agilent ZORBAX Eclipse Plus Phenyl-Hexyl	Phenyl-Hexyl	Provides alternative selectivity and improved resolution for aromatic compounds like phthalates compared to C18.[16][17]	150 mm x 4.6 mm, 3.5 µm
Waters Symmetry C18	C18 (Octadecylsilane)	A general-purpose reversed-phase column suitable for the separation of many phthalates.	150 mm x 4.6 mm, 5 µm
Phenomenex Kinetex® Phenyl-Hexyl	Phenyl-Hexyl core-shell	Offers high efficiency and resolution due to core-shell particle technology, with selectivity for aromatic compounds.[18]	100 mm x 4.6 mm, 2.6 µm
SIELC Newcrom A	Mixed-mode (reversed-phase and ion-exchange)	Can provide unique selectivity for separating phthalates from other sample components.[19]	100 mm x 3.2 mm, 5 µm

Experimental Protocols

GC-MS Protocol for Phthalate Analysis in PVC Plastic

This protocol provides a general procedure for the extraction and analysis of phthalates from polyvinyl chloride (PVC) samples.

1. Sample Preparation (Solvent Extraction)

• Accurately weigh approximately 0.1 g of the finely cut or ground PVC sample into a glass vial.

• Add 10 mL of a suitable solvent, such as tetrahydrofuran (B95107) (THF), to dissolve the polymer.[20]

• Agitate the sample for at least 30 minutes, using sonication or gentle heating to aid dissolution.[20][21]

• Once the polymer is dissolved, add 20 mL of a non-solvent, such as hexane (B92381) or methanol, to precipitate the PVC.[20]

• Allow the precipitate to settle, then filter the supernatant through a 0.45 µm PTFE syringe filter into a clean glass vial.

• The extract is now ready for GC-MS analysis.

2. GC-MS Instrumental Parameters

The following are typical GC-MS parameters based on methods similar to EPA Method 8270.[22]

Parameter	Setting
GC Column	Rtx-440 (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	280 °C
Injection Volume	1 µL (Splitless)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial 60°C (hold 2 min), ramp to 280°C at 10°C/min, then ramp to 320°C at 5°C/min (hold 5 min)
Transfer Line Temp	290 °C
Ion Source Temp	230 °C
MS Acquisition	Scan mode (m/z 50-550) for identification, Selected Ion Monitoring (SIM) for quantification

HPLC-UV Protocol for Phthalate Analysis

This protocol outlines a general method for the separation and quantification of phthalates using HPLC with UV detection.

1. Sample Preparation

• For liquid samples, a liquid-liquid extraction with a solvent like dichloromethane (B109758) or hexane may be necessary.

• For solid samples, an appropriate extraction technique such as ultrasonic or Soxhlet extraction can be used.

• Ensure all glassware is thoroughly cleaned to avoid phthalate contamination.[1]

• Filter the final extract through a 0.45 µm PTFE syringe filter before injection.

2. HPLC-UV Instrumental Parameters

Parameter	Setting
HPLC Column	Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (150 mm x 4.6 mm, 3.5 µm) or equivalent
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	Start with 50% B, increase to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	224 nm

References

• 1. biotage.com [biotage.com]
• 2. tandfonline.com [tandfonline.com]
• 3. research.thea.ie [research.thea.ie]
• 4. tandfonline.com [tandfonline.com]
• 5. research.tus.ie [research.tus.ie]
• 6. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 7. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 8. agilent.com [agilent.com]
• 9. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 10. gcms.cz [gcms.cz]
• 11. agilent.com [agilent.com]
• 12. chromtech.com [chromtech.com]
• 13. phenomenex.com [phenomenex.com]
• 14. Faster Analysis of Phthalates by GC-MS | Phenomenex [phenomenex.com]
• 15. Zebron ZB-PAH-CT Gas Chromatography (GC) Columns: Phenomenex [phenomenex.com]
• 16. agilent.com [agilent.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. phenomenex.com [phenomenex.com]
• 19. HPLC Separation of Phthalates | SIELC Technologies [sielc.com]
• 20. gcms.cz [gcms.cz]
• 21. acgpubs.org [acgpubs.org]
• 22. unitedchem.com [unitedchem.com]

Technical Support Center: Reducing Background Noise in Phthalate Quantification

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to minimize background contamination during phthalate (B1215562) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phthalate contamination in the laboratory?

A1: Phthalate contamination is a pervasive issue in laboratory settings. The most prevalent sources include:

• Laboratory Consumables: Many plastic items are significant sources of phthalate leaching. This includes plastic syringes, pipette tips, filter holders, and even Parafilm.[1][2]

• Solvents and Reagents: Phthalates can be present as impurities in even high-purity solvents.[1][3] Additionally, reagent bottle liners have been identified as a potential source of contamination.[1][2]

• Laboratory Environment: The air within a laboratory can contain phthalates from various sources, which can then adsorb onto surfaces like glassware.[1][3] Dust is also a notable carrier of phthalates.[1] Building materials such as PVC flooring and paints can contribute to airborne phthalate levels.[1][4]

• Apparatus and Equipment: Tubing, especially that made from PVC, is a primary source of phthalate contamination.[4] Other potential sources include coatings on new glassware.[1]

• Personal Care Products: Cosmetics, lotions, and other personal care products used by laboratory personnel can contain phthalates and inadvertently contaminate samples.[1]

Q2: I am observing high levels of Di(2-ethylhexyl) phthalate (DEHP) and Dibutyl phthalate (DBP) in my analytical blanks. Why are these so common?

A2: DEHP and DBP are two of the most widely used phthalates in a vast array of consumer and industrial products, which contributes to their prevalence in the laboratory environment.[1][4] They are known to leach from common laboratory plastics.[1] Due to their ubiquitous nature, they are frequently detected in laboratory air and dust, which can then contaminate samples, solvents, and glassware.[1]

Q3: What is the recommended procedure for cleaning laboratory glassware to minimize phthalate background?

A3: A rigorous cleaning protocol is crucial for reducing phthalate contamination from glassware. The following procedure is recommended:

• Detergent Wash: Wash glassware with a laboratory-grade, phosphate-free detergent in hot water.[1]

• Tap Water Rinse: Thoroughly rinse with tap water.[1]

• Deionized Water Rinse: Rinse multiple times with deionized water.[1]

• Solvent Rinse: Rinse with high-purity, phthalate-free acetone, followed by a rinse with high-purity, phthalate-free hexane (B92381).

• Baking: Heat the glassware in a muffle furnace at 400-450°C for at least two hours.[1]

• Storage: After cooling, cover the glassware with baked aluminum foil and store it in a clean, dedicated cabinet to prevent re-contamination.

Q4: What are some phthalate-free alternatives for common lab consumables?

A4: To minimize background noise, it is advisable to use phthalate-free alternatives where possible:

• Glassware: Opt for glass or stainless steel instead of plastic.

• Pipette Tips: Source pipette tips that are certified as "phthalate-free."

• Tubing: Use PEEK or stainless steel tubing as an alternative to PVC. If flexible tubing is necessary, consider materials like silicone, but always perform a blank analysis to check for leaching.

• Syringes: Employ glass syringes with stainless steel needles.

• Vials and Caps: Use glass autosampler vials with PTFE/silicone septa.[5]

Q5: How can I decontaminate my GC-MS system if I suspect it is a source of phthalate background?

A5: If the instrument itself is contaminated, a thorough cleaning is necessary. For the GC-MS ion source, a general procedure involves:

• Disassembly: Carefully disassemble the ion source components according to the manufacturer's instructions.

• Cleaning: Clean the components, such as the repeller and ion box, using an aluminum oxide slurry on a cotton swab.

• Rinsing: Rinse the parts thoroughly with deionized water until the water runs clear.

• Sonication: Sonicate the components in methanol. For persistent contamination, a subsequent sonication in a stronger solvent like methylene (B1212753) chloride may be required.

• Drying: Allow all parts to dry completely in a clean environment before reassembly.

Troubleshooting Guides

Issue 1: Persistent Phthalate Peaks in Blank Injections

If you consistently observe phthalate peaks in your blank injections, it indicates a systematic contamination issue. Use the following workflow to identify and eliminate the source.

Troubleshooting workflow for high phthalate background.

Issue 2: Sample-to-Sample Carryover

If you observe phthalate peaks in a blank injection that follows a high-concentration sample, you may have a carryover issue.

• Injector Cleaning: Ensure the GC injection port temperature is high enough to prevent condensation of less volatile phthalates.

• Syringe Washing: Increase the number of solvent washes for the autosampler syringe between injections. Using a sequence of solvents with different polarities can be more effective.

• Blank Injections: Strategically run solvent blanks after high-concentration samples to confirm that the system is clean before the next injection.

• Dedicated Glassware: Use separate, dedicated glassware for high-concentration standards and samples to avoid cross-contamination.

Data Presentation

Table 1: Leaching of Common Phthalates from Laboratory Consumables

Consumable	Phthalate	Maximum Leaching Level (µg/cm²)
Pipette Tips	Diethylhexyl phthalate (DEHP)	0.36
Diisononyl phthalate (DINP)	0.86
Plastic Filter Holders (PTFE)	Dibutyl phthalate (DBP)	2.49
Plastic Filter Holders (Regenerated Cellulose)	Dibutyl phthalate (DBP)	0.61
Plastic Filter Holders (Cellulose Acetate)	Dimethyl phthalate (DMP)	5.85
Parafilm®	Diethylhexyl phthalate (DEHP)	0.50
Source:[2]

Table 2: Leaching of DEHP from Various Medical Supplies

Medical Supply Category	Median Leached DEHP (µg)
Respiratory Support Devices	6560
IV Fluid Bags (PL146 Plastic)	3260
Disposable Plastic Syringes	41.3
IV Fluid Bags (EVA and PL325)	11.0 - 17.1
First Aid Supplies	0.35
Source:[6][7]

Experimental Protocols

Protocol 1: Rigorous Cleaning of Laboratory Glassware for Phthalate Analysis

Objective: To clean laboratory glassware to a level suitable for trace phthalate analysis, thereby minimizing background contamination.

Materials:

• Phosphate-free laboratory detergent

• Tap water

• Deionized water

• High-purity, phthalate-free acetone

• High-purity, phthalate-free hexane

• Muffle furnace

• Clean aluminum foil

Procedure:

• Initial Rinse: Immediately after use, rinse glassware three times with the solvent last used in it.

• Detergent Wash: Wash the glassware thoroughly with a warm solution of phosphate-free laboratory detergent. Use appropriate brushes to scrub all surfaces.

• Tap Water Rinse: Rinse the glassware extensively with hot tap water to remove all detergent residues.

• Deionized Water Rinse: Rinse the glassware three to five times with deionized water.

• Solvent Rinse: Rinse the glassware three times with high-purity acetone, followed by three rinses with high-purity hexane.

• Drying and Baking: Allow the glassware to air dry in a clean environment. Once completely dry, place the glassware in a muffle furnace and bake at 450°C for a minimum of 2 hours.

• Storage: After the glassware has cooled to room temperature, cover all openings with pre-cleaned aluminum foil and store in a clean, dust-free cabinet.

Glassware cleaning workflow for phthalate analysis.

Protocol 2: Phthalate-Free Sample Preparation Workflow (General)

Objective: To provide a generalized workflow for preparing various sample matrices for phthalate analysis while minimizing contamination.

Materials:

• Rigorously cleaned glassware (from Protocol 1)

• Phthalate-free consumables (e.g., pipette tips, syringes)

• High-purity, phthalate-free solvents (e.g., tetrahydrofuran (B95107) (THF), hexane, acetone)

• Appropriate internal standards

Procedure:

• Sample Collection and Storage: Collect samples in pre-cleaned glass containers. If refrigeration or freezing is required, ensure the storage environment is free from contaminating materials.

• Homogenization: For solid samples, homogenize by grinding or cryogenic milling. For liquid samples, ensure thorough mixing.

• Extraction:

  • For solid samples (e.g., polymers, tissues):

    • Weigh the homogenized sample into a clean glass vial.

    • Add a suitable solvent, such as THF, to dissolve the sample. Sonication can aid dissolution.

    • If polymers are present, precipitate them by adding a non-polar solvent like hexane.

    • Filter the solution through a glass fiber filter or a phthalate-free PTFE filter to remove precipitated material.

  • For liquid samples (e.g., beverages, aqueous solutions):

    • Perform a liquid-liquid extraction using a phthalate-free, water-immiscible solvent like hexane or dichloromethane (B109758) in a separatory funnel.

    • Shake vigorously and allow the layers to separate.

    • Collect the organic layer containing the phthalates.

• Concentration: Evaporate the solvent to the desired final volume under a gentle stream of nitrogen. Avoid using plastic tubing in the nitrogen line.

• Reconstitution and Analysis: Reconstitute the dried extract in a suitable solvent for the analytical instrument (e.g., hexane for GC-MS). Add an internal standard and transfer the sample to a clean glass autosampler vial for analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Leaching of Phthalates from Medical Supplies and Their Implications for Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phthalates: The Main Issue in Quality Control in the Beverage Industry [mdpi.com]

Technical Support Center: Method Validation for Phthalate Analysis using Deuterated Standards

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting phthalate (B1215562) analysis using deuterated internal standards.

Troubleshooting Guides

This section addresses specific issues that may arise during method validation and sample analysis.

Issue 1: High Phthalate Concentration Detected in Blank Samples

High background levels of phthalates are one of the most common challenges in trace analysis. If you observe significant phthalate peaks in your solvent or reagent blanks, follow this troubleshooting workflow.

Caption: Troubleshooting workflow for high phthalate background.

Issue 2: Poor Recovery of Deuterated Internal Standards

Low or highly variable recovery of deuterated standards can compromise the accuracy of your results.

• Question: My deuterated internal standard (d-IS) recovery is below the acceptable range (e.g., <70%). What should I do?

  • Answer:

    • Verify Spiking Procedure: Ensure the d-IS is added at the very beginning of the sample preparation process to account for losses during all steps. Double-check the concentration and volume of the spiking solution.

    • Check for Incomplete Extraction: The extraction solvent and technique may not be optimal for your sample matrix. Consider increasing the extraction time, using a more vigorous mixing technique (e.g., sonication), or switching to a more effective solvent.[1]

    • Evaluate Evaporation Step: Significant loss of semi-volatile phthalates can occur during solvent evaporation. Carefully control the temperature and nitrogen flow. Evaporate just to dryness and reconstitute immediately.

    • Assess Matrix Effects: Severe ion suppression in the mass spectrometer source can lead to low signal and apparent low recovery. While deuterated standards are meant to compensate for this, extreme matrix effects can still be a problem.[2] Try diluting the final extract to reduce the concentration of matrix components.

• Question: The recovery of my d-IS is inconsistent across my sample batch. Why?

  • Answer:

    • Inhomogeneous Samples: The variability might stem from the non-uniform nature of your samples. Ensure samples are thoroughly homogenized before taking an aliquot for extraction.

    • Inconsistent Sample Preparation: Small, inadvertent variations in the experimental procedure between samples (e.g., extraction time, mixing energy, evaporation) can lead to inconsistent recoveries.

    • Matrix Differences: If you are analyzing different types of samples in the same batch, the varying matrices can cause different levels of extraction efficiency and matrix effects.

Issue 3: Calibration Curve Fails Linearity Criteria (r² < 0.995)

• Question: My calibration curve is not linear, especially at the low or high ends. What are the common causes?

  • Answer:

    • Contamination: Background contamination can disproportionately affect the lowest concentration points, causing the y-intercept to be artificially high and impacting linearity.[3]

    • Detector Saturation: The highest concentration points may be saturating the detector, causing the response to plateau.[3] The solution is to either lower the concentration of the highest standard or dilute the sample extract to fall within the linear range.

    • Inaccurate Standard Preparation: Errors in serial dilutions are a common cause of non-linearity. Prepare fresh standards, ensuring accurate pipetting with calibrated equipment.

    • Inappropriate Calibration Range: The selected concentration range may simply be too wide for the linear dynamic range of the instrument for that specific analyte. Narrow the range and focus on the expected concentration of your samples.

Frequently Asked Questions (FAQs)

Q1: Why are deuterated internal standards essential for phthalate analysis? A1: Deuterated internal standards are considered the gold standard for quantitative analysis of phthalates for several reasons:

• Correction for Matrix Effects: Phthalates are often analyzed in complex matrices (e.g., pharmaceuticals, plastics, biological fluids). These matrices can suppress or enhance the analyte signal in the mass spectrometer. Since a deuterated standard is chemically identical to the native analyte, it experiences the same matrix effects. By calculating the ratio of the analyte response to the internal standard response, these effects are normalized, leading to more accurate quantification.[2]

• Compensation for Sample Preparation Losses: Deuterated standards are added at the beginning of the sample preparation process. Any loss of analyte during extraction, cleanup, or concentration steps will be mirrored by a proportional loss of the deuterated standard. This allows for accurate correction of the final calculated concentration.[4]

• Improved Precision: By accounting for variations in sample handling and instrument response, deuterated standards significantly improve the precision and reproducibility of the method.[5]

Q2: What are the most critical sources of phthalate contamination in a lab? A2: Phthalates are ubiquitous, making contamination a major challenge. Key sources include:

• Solvents and Reagents: Even high-purity solvents can contain trace levels of phthalates. Water from deionization systems with plastic components can also be a source.[6]

• Laboratory Consumables: Many plastic lab items can leach phthalates. Common culprits include pipette tips, syringe filters, plastic tubing (especially PVC), sample vials, and caps with plastic septa.[7]

• Laboratory Environment: Phthalates are present in indoor air and dust from building materials, flooring, and equipment. Samples left exposed can become contaminated.[8]

• Personal Care Products: Cosmetics, lotions, and soaps used by lab personnel can be a source of contamination.

Q3: How do I select the correct deuterated internal standard? A3: Ideally, you should use a specific deuterated analog for each phthalate you are quantifying (e.g., use DBP-d4 for the analysis of DBP). This ensures that the chromatographic retention time and ionization behavior are as close as possible to the native analyte. If a specific standard is unavailable, you can use a deuterated standard of a chemically similar phthalate that does not co-elute with any of the target analytes.

Q4: What are typical acceptance criteria for method validation parameters? A4: While specific criteria can depend on the application and regulatory guidelines (e.g., ICH, FDA), typical values for phthalate analysis are summarized below.

Parameter	Typical Acceptance Criteria
Linearity (r²)	≥ 0.995
Accuracy (% Recovery)	80% - 120% (or tighter, e.g., 90-110%)
Precision (%RSD)	≤ 15% (≤ 20% at the Limit of Quantification)
Deuterated Standard Recovery	70% - 130%

Q5: How are the Limit of Detection (LOD) and Limit of Quantification (LOQ) determined? A5: The LOD and LOQ are typically determined based on the standard deviation of the response and the slope of the calibration curve, as recommended by ICH guidelines.[9][10]

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S) Where:

• σ (sigma) = The standard deviation of the y-intercept of the regression line or the standard deviation of blank sample responses.

• S = The slope of the calibration curve.[9]

The calculated LOQ should then be experimentally verified by analyzing a standard at that concentration and demonstrating acceptable precision and accuracy.[10]

Experimental Protocols

Protocol 1: Preparation of Calibration Standards

This protocol describes the preparation of a 7-point calibration curve using a deuterated internal standard.

Caption: Experimental workflow for preparing calibration standards.

Methodology:

• Stock Solutions: Prepare individual stock solutions of each target phthalate (e.g., 1000 µg/mL) and each deuterated internal standard (e.g., 100 µg/mL) in a high-purity solvent like hexane (B92381) or methanol. Use Class A volumetric glassware.[11]

• Working Standard Solution: Prepare a mixed working solution containing all target phthalates by diluting the stock solutions. The concentration should be appropriate for preparing the calibration curve (e.g., 10 µg/mL).

• Internal Standard Spiking Solution: Prepare a mixed working solution of the deuterated internal standards (e.g., 1 µg/mL).

• Serial Dilution: Prepare a series of at least 5-7 calibration standards by performing serial dilutions of the mixed working standard solution.[12] The concentration range should bracket the expected concentration of the analytes in the samples.

• Spiking: To a fixed volume of each calibration standard and a solvent blank, add a constant volume of the internal standard spiking solution. This ensures that the concentration of the deuterated standard is the same in every sample.

• Analysis: Analyze the prepared standards using the validated GC-MS or LC-MS/MS method.

• Plotting: Construct the calibration curve by plotting the ratio of the peak area of the native phthalate to the peak area of its corresponding deuterated standard (y-axis) against the concentration of the native phthalate (x-axis). Apply a linear regression model.

Protocol 2: Accuracy and Precision Assessment

Methodology:

• Sample Preparation: Select a representative blank matrix (a sample of the product or material being tested that is known to be free of phthalates). If a true blank matrix is unavailable, a surrogate matrix (like clean water or solvent) can be used.

• Spiking: Spike the blank matrix with known concentrations of the target phthalates at a minimum of three levels:

  • Low: Near the Limit of Quantification (LOQ).

  • Medium: In the middle of the calibration range.

  • High: Near the upper end of the calibration range.

• Replicates: Prepare a minimum of three replicates at each concentration level for inter-day precision and accuracy. For intra-day precision, analyze the replicates within the same day. For inter-day precision, analyze them on different days.

• Extraction and Analysis: Add the deuterated internal standard solution to each spiked sample and process them through the entire analytical method (extraction, cleanup, and analysis).

• Calculation:

  • Accuracy: Calculate the percent recovery for each replicate using the formula: % Recovery = (Measured Concentration / Spiked Concentration) * 100 The mean % Recovery at each level should be within the acceptance criteria (e.g., 80-120%).

  • Precision: Calculate the relative standard deviation (%RSD) of the measured concentrations for the replicates at each level. The %RSD should be within the acceptance criteria (e.g., ≤15%).

Quantitative Data Summary

The following tables summarize typical performance data for phthalate analysis method validation gathered from various studies.

Table 1: Example Recovery and Precision Data

Phthalate	Spiked Level	Mean Recovery (%)	Precision (%RSD)	Matrix	Reference
DBP	Low/Mid	91.3 - 99.9	5.1 - 13.1	Indoor Air Adsorbent	[13][14]
DEHP	Low/Mid	91.3 - 99.9	5.1 - 13.1	Indoor Air Adsorbent	[13][14]
Various	30 ng/mL	93.4 - 101.1	3.6 - 7.4 (Intra-day)	Water	[14]
Various	300 ng/mL	95.7 - 104.5	< 9.3 (Inter-day)	Water	[14]

Table 2: Example Linearity and Limit of Quantification (LOQ) Data

Phthalate	Linear Range	r²	LOQ	Instrument	Reference
DBP, DEHP, etc.	0.2 - 10 µg/mL	> 0.995	DBP: 0.088 µg/m³	GC-MS	[13][15]
DMP, DEP, DBP	10 - 250 µg/L	N/A	N/A	LC-MS	[6]
Various	5 - 100 µg/L	> 0.99	1 µg/L (ppb)	LC-MS/MS	Waters Corp.
DBP, DEHP, etc.	54.1 - 76.3 ng/g	> 0.999	54.1 - 76.3 ng/g	GC-MS/MS	[16]

References

• 1. welchlab.com [welchlab.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Phthalates determination in pharmaceutical formulae used in parenteral nutrition by LC-ES-MS: importance in public health - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sciex.com [sciex.com]
• 8. Rapid and sensitive analysis of phthalate metabolites, bisphenol A, and endogenous steroid hormones in human urine by mixed-mode solid-phase extraction, dansylation, and ultra-performance liquid chromatography coupled with triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 10. scribd.com [scribd.com]
• 11. wwwn.cdc.gov [wwwn.cdc.gov]
• 12. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 13. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. How To Make A Calibration Curve: A Guide (2024) [ryzechemie.com]

Reference Data & Comparative Studies

The Gold Standard: A Comparative Guide to Isotope Dilution for Accurate Phthalate Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of phthalates is critical due to their potential as endocrine-disrupting chemicals and their ubiquitous presence in manufacturing processes and lab consumables. This guide provides an objective comparison of isotope dilution mass spectrometry (IDMS) with other analytical methods, supported by experimental data, to demonstrate its superior accuracy and reliability for phthalate (B1215562) analysis.

The primary challenge in phthalate analysis is not just detecting these compounds but quantifying them with high precision and accuracy, especially at low concentrations in complex matrices. Matrix effects, sample preparation inconsistencies, and instrument variability can all introduce significant errors in quantification. Isotope dilution is a powerful technique that directly addresses these challenges.

The Principle of Isotope Dilution

Isotope dilution is an analytical technique that utilizes an isotopically labeled version of the analyte of interest as an internal standard.[1] This standard, which contains a heavy isotope such as deuterium (B1214612) (²H) or carbon-13 (¹³C), is chemically identical to the native analyte but has a different mass.[1] By adding a known amount of the labeled standard to the sample at the beginning of the analytical process, any subsequent sample loss or variation in instrument response will affect both the native analyte and the labeled standard equally.[1] The final concentration is determined by measuring the ratio of the native analyte to the isotopically labeled standard, which provides a highly accurate and precise measurement.[1]

Experimental Workflow: Isotope Dilution for Phthalate Analysis

The general workflow for phthalate quantification using isotope dilution mass spectrometry involves several key steps, from sample preparation to data analysis.

Caption: Experimental workflow for phthalate quantification using IDMS.

Comparative Analysis: Isotope Dilution vs. Other Quantification Methods

The choice of quantification method significantly impacts the accuracy and reliability of phthalate analysis. The following table summarizes the performance of isotope dilution compared to external standard calibration, the most common alternative.

Feature	Isotope Dilution Mass Spectrometry (IDMS)	External Standard Calibration
Principle	A known amount of an isotopically labeled analog of the analyte is added to the sample and carried through the entire analytical procedure. Quantification is based on the ratio of the native analyte to the labeled standard.[1]	A calibration curve is generated using a series of external standards of known concentrations. The concentration of the analyte in the sample is determined by comparing its response to the calibration curve.
Accuracy	High. Effectively corrects for matrix effects, extraction inefficiencies, and instrument variability, leading to more accurate results.[2][3]	Moderate to Low. Prone to inaccuracies due to matrix suppression or enhancement effects and variations in sample preparation that are not accounted for by the external standards.[3]
Precision	High. Excellent repeatability and reproducibility due to the internal correction for variations.[4]	Moderate to Low. Can be affected by inconsistent sample preparation and instrument drift between calibration and sample analysis.
Robustness	High. The method is less susceptible to variations in experimental conditions.	Moderate. Requires strict control over experimental parameters to ensure consistency.
Cost	Higher initial cost due to the requirement for isotopically labeled standards.	Lower cost as it only requires unlabeled analytical standards.
Complexity	More complex to set up initially, requiring careful selection and validation of labeled internal standards.	Simpler to implement.

Quantitative Performance Data

The following tables provide a summary of typical performance data for phthalate analysis using methods with and without isotope dilution, as reported in various studies.

Table 1: Performance Characteristics of Phthalate Analysis Methods

Parameter	Isotope Dilution GC-MS/LC-MS/MS	GC-MS/LC-MS with External Calibration
Repeatability (RSDr)	≤ 2.17%[4]	0.5% to 28%[5]
Reproducibility (RSDR)	≤ 2.16%[4]	Can be significantly higher, with inter-laboratory variations reaching up to 43% for some phthalates.[6]
Accuracy (% Recovery)	Typically 74.3% to 117.5%[7]	Can be highly variable and is often not reported without matrix-matched calibrants.
Limit of Quantification (LOQ)	0.02 to 1 µg/L in urine[7]	Dependent on matrix and instrumentation, but generally higher than IDMS due to background noise and matrix interference.

Logical Comparison of Analytical Approaches

The choice between isotope dilution and other methods often depends on the specific requirements of the analysis, including the desired level of accuracy, the complexity of the sample matrix, and budget constraints.

Caption: Advantages and disadvantages of IDMS vs. External Calibration.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are generalized protocols for phthalate analysis using isotope dilution GC-MS.

Sample Preparation (Urine)

• Aliquoting: Transfer a precise volume (e.g., 100 µL) of the urine sample into a clean glass tube.[2]

• Internal Standard Spiking: Add a small, precise volume of a known concentration of the isotopically labeled phthalate metabolite internal standard solution to each sample.[2][6]

• Enzymatic Deconjugation: Add a buffer solution and a glucuronidase enzyme to the sample to deconjugate the phthalate metabolites. Incubate at 37°C for a specified time (e.g., 2 hours).[6]

• Extraction: Perform liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the analytes.[2][6]

• Concentration: The extract may be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller volume of a suitable solvent.[2]

GC-MS Instrumentation and Conditions

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (single quadrupole or tandem quadrupole).[8]

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).[8]

• Carrier Gas: Helium at a constant flow rate.[8]

• Injection: Splitless injection is typically used for trace analysis.[8]

• Temperature Program: An optimized temperature gradient is used to separate the target analytes.[8]

• Detection: The mass spectrometer is operated in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.[8]

Conclusion

For applications demanding the highest level of accuracy and reliability in phthalate quantification, isotope dilution mass spectrometry is the unequivocal gold standard. While the initial cost and complexity are higher than for methods like external standard calibration, the benefits of mitigating matrix effects and procedural errors provide a level of confidence in the data that is essential for research, regulatory compliance, and drug development. The use of isotopically labeled internal standards ensures that the reported concentrations are a true and accurate reflection of the phthalate levels in the sample.

References

• 1. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 2. benchchem.com [benchchem.com]
• 3. Comparison of calibration strategies for accurate quantitation by isotope dilution mass spectrometry: a case study of ochratoxin A in flour - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Accurate determination of 11 representative phthalates and di(2-ethylhexyl) terephthalate in polyvinyl chloride using isotope dilution-gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 6. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and validation of a liquid chromatography/tandem mass spectrometry method to quantify metabolites of phthalates, including di-2-ethylhexyl terephthalate (DEHTP) and bisphenol A, in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to Monononyl Phthalate-d4 as an Internal Standard in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Monononyl phthalate-d4 with other common internal standards used in the quantitative analysis of phthalates and their metabolites. The selection of an appropriate internal standard is critical for achieving accurate and reliable results in analytical methodologies, particularly in complex matrices encountered in environmental, food, and biological samples. This document outlines the performance characteristics of Monononyl phthalate-d4 alongside alternative standards, supported by experimental data and detailed protocols to aid researchers in making informed decisions for their analytical needs.

The Critical Role of Internal Standards in Phthalate (B1215562) Analysis

Phthalates are ubiquitous environmental contaminants, and their accurate quantification is essential for assessing human exposure and understanding their potential health effects. Due to the complexity of sample matrices and the potential for analyte loss during sample preparation, the use of an internal standard is indispensable. An ideal internal standard should mimic the chemical and physical properties of the analyte of interest, co-eluting chromatographically, and experiencing similar matrix effects. Isotopically labeled standards, such as Monononyl phthalate-d4, are considered the gold standard for correcting variations in extraction efficiency, instrument response, and matrix-induced signal suppression or enhancement.[1][2]

Performance Comparison of Internal Standards

The following tables summarize the performance of Monononyl phthalate-d4 and other commonly used internal standards in terms of linearity, recovery, and matrix effects. While direct comparative data for Monononyl phthalate-d4 is limited, the presented data for structurally similar long-chain deuterated phthalate monoesters provides a strong indication of its expected performance.

Table 1: Linearity of Calibration Curves using Deuterated Internal Standards

Analyte	Internal Standard	Matrix	Analytical Method	Linearity (r²)	Reference
Various Phthalates	Di-n-butyl phthalate-d4 (DBP-d4)	Indoor Air	GC-MS	> 0.9953
Di(2-ethylhexyl) phthalate (DEHP)	Di-n-heptyl phthalate (DNHP)	Cosmetics	GC-MS	0.9999	[3]
Diethyl phthalate (DEP)	Di-n-heptyl phthalate (DNHP)	Cosmetics	GC-MS	0.9921	[3]
Dibutyl phthalate (DBP)	Di-n-heptyl phthalate (DNHP)	Cosmetics	GC-MS	0.9946	[3]
Benzyl butyl phthalate (BBP)	Di-n-heptyl phthalate (DNHP)	Cosmetics	GC-MS	0.9926	[3]
10 Phthalates	Not specified	Solvent	LC-MS/MS	> 0.99	[4]
Monobutyl phthalate (MBP)	Monobutyl phthalate-d4 (MBP-d4)	Rat Plasma	UPLC-MS/MS	≥ 0.99	[5]

Table 2: Recovery and Matrix Effects of Deuterated Internal Standards

Analyte	Internal Standard	Matrix	Recovery (%)	Matrix Effect (%)	Analytical Method	Reference
Various Phthalates	Deuterated Phthalates	Olive Oil	Not Specified	Minimized	GC-MS	[2]
Di-n-butyl phthalate (DBP)	DBP-d4	Indoor Air	91.3 - 99.9	Not Specified	GC-MS
Di(2-ethylhexyl) phthalate (DEHP)	DEHP-d4	Indoor Air	91.3 - 99.9	Not Specified	GC-MS	[6]
Monobutyl phthalate (MBP)	MBP-d4	Rat Plasma	> 92	Minimized	UPLC-MS/MS	[5]
Various Phthalates	Benzyl benzoate	Soft Drinks	66 - 118	Not Specified	GC-MS	[7]
Various Phthalates	Phenanthrene	Turtle Blood	89 - 103	Not Specified	GC-IT/MS	[8]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and comparison of analytical methods. Below are generalized experimental protocols for the analysis of phthalates using Monononyl phthalate-d4 as an internal standard in biological and food matrices.

Protocol 1: Analysis of Phthalate Monoesters in Biological Samples (e.g., Urine, Plasma) by LC-MS/MS

1. Sample Preparation:

• To 100 µL of the biological sample, add a known amount of Monononyl phthalate-d4 internal standard solution.

• For the analysis of total phthalate metabolites (conjugated and unconjugated), perform enzymatic deconjugation using β-glucuronidase.

• Perform protein precipitation by adding three volumes of cold acetonitrile.

• Vortex the sample and centrifuge to pellet the precipitated proteins.[1]

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the initial mobile phase.

2. LC-MS/MS Analysis:

• Chromatographic System: A UPLC or HPLC system equipped with a C18 reversed-phase column.

• Mobile Phase: A gradient elution using water and methanol (B129727) or acetonitrile, both containing a small amount of an additive like formic acid or acetic acid to improve peak shape.

• Mass Spectrometer: A tandem mass spectrometer operating in negative electrospray ionization (ESI) mode.

• Detection: Use Multiple Reaction Monitoring (MRM) to monitor the specific precursor-to-product ion transitions for both the target phthalate monoesters and Monononyl phthalate-d4.

Protocol 2: Analysis of Phthalates in Food Samples (e.g., Beverages, Oils) by GC-MS

1. Sample Preparation:

• Homogenize the food sample.

• Spike the homogenized sample with a known amount of Monononyl phthalate-d4 internal standard.

• Perform liquid-liquid extraction (LLE) with a suitable organic solvent like hexane (B92381) or a solid-phase extraction (SPE) cleanup to remove matrix interferences.[7][9]

• Concentrate the extract to a final volume.

2. GC-MS Analysis:

• Gas Chromatograph: A GC system equipped with a low-bleed capillary column suitable for phthalate analysis (e.g., a 5% phenyl-methylpolysiloxane stationary phase).[10][11]

• Injector: Operate in splitless mode to enhance sensitivity.

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer: A mass spectrometer operating in electron ionization (EI) mode.

• Detection: Acquire data in Selected Ion Monitoring (SIM) mode, monitoring characteristic ions for each phthalate and the internal standard to ensure selectivity and sensitivity.[10][11]

Visualizing Key Processes

To further clarify the concepts discussed, the following diagrams illustrate the metabolic pathway of phthalates and a typical analytical workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. A Critical Review of Analytical Methods for the Quantification of Phthalates Esters in Two Important European Food Products: Olive Oil and Wine [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. s4science.at [s4science.at]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Fast and Reliable Determination of Phthalic Acid Esters in the Blood of Marine Turtles by Means of Solid Phase Extraction Coupled with Gas Chromatography-Ion Trap/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. gcms.cz [gcms.cz]
• 11. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]

Navigating the Analytical Maze: A Comparative Guide to Inter-Laboratory Phthalate Analysis

A deep dive into the methodologies and performance of common analytical techniques for phthalate (B1215562) detection, providing researchers, scientists, and drug development professionals with a comprehensive guide to inter-laboratory comparison.

Phthalates, a class of synthetic chemicals widely used as plasticizers, are ubiquitous environmental contaminants, raising concerns due to their potential endocrine-disrupting properties. Accurate and reproducible quantification of phthalates across different laboratories is crucial for regulatory compliance, risk assessment, and research. This guide provides an objective comparison of common analytical methods for phthalate analysis, supported by experimental data from various inter-laboratory studies and method validation reports.

The Analytical Workflow: A Generalized Approach

Inter-laboratory comparisons, or proficiency testing, are essential for ensuring the quality and comparability of analytical data. A typical workflow involves the distribution of a common sample to multiple laboratories, each of which analyzes the sample using their own or a prescribed methodology. The results are then collated and statistically analyzed to assess the performance of both the individual laboratories and the methods themselves.

Caption: A generalized workflow for an inter-laboratory comparison of phthalate analysis.

Comparative Performance of Analytical Methods

The choice of analytical method depends on various factors, including the sample matrix, the target phthalates, the required sensitivity, and the available instrumentation. The following tables summarize the performance of common techniques based on data from inter-laboratory studies and method validation reports.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most widely used technique for phthalate analysis due to its high sensitivity and specificity.[1]

Parameter	Food Packaging[2]	Consumer Products[3]	Indoor Air[4]	Soil[5][6]
Limit of Detection (LOD)	0.03 - 0.08 µg/L	Not explicitly stated, but method is sufficient for regulated limits (e.g., 0.1% by weight)	S/N = 5	1.04 - 36.9 µg/kg (detection amounts in actual samples)
Limit of Quantification (LOQ)	0.10 - 0.24 µg/L	Not explicitly stated	Double the blank values if blank exceeds 5x noise	Not explicitly stated
Recovery (%)	90.2 - 111	Not explicitly stated	91.3 - 99.9	64.5 - 129
Precision (RSD %)	< 13 (Intra-day/Inter-day)	1.9 - 5.5	5.1 - 13.1 (Reproducibility)	0.40 - 15

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is increasingly used, especially for complex matrices and for the analysis of phthalate metabolites in biological samples.[7]

Parameter	Human Urine (Metabolites)[7]	Food[8]	Distilled Beverages[9]
Limit of Detection (LOD)	Not explicitly stated (concentrations in proficiency tests: 0.2–138 ng/mL)	Not explicitly stated	< 0.05 mg/L
Limit of Quantification (LOQ)	Not explicitly stated	Not explicitly stated	Not explicitly stated
Recovery (%)	Not explicitly stated	Not explicitly stated (standard addition used for some analytes)	> 90%
Precision (RSD %)	17 - 26 (Inter-laboratory reproducibility for satisfactory labs)	Not explicitly stated	Not explicitly stated

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a more accessible but generally less sensitive technique compared to mass spectrometry-based methods.[10][11]

Parameter	Cosmetic Products[11]	Water[12]	Soil[13]
Limit of Detection (LOD)	Not explicitly stated	Not explicitly stated	Not explicitly stated
Limit of Quantification (LOQ)	Not explicitly stated	Not explicitly stated	Not explicitly stated
Recovery (%)	> 90	Not explicitly stated	Not explicitly stated
Precision (RSD %)	Not explicitly stated	Not explicitly stated	Not explicitly stated

Detailed Experimental Protocols

The following are generalized experimental protocols for the analysis of phthalates. Specific parameters may need to be optimized based on the sample matrix and target analytes.

Sample Preparation

1. For Solid Samples (e.g., Consumer Products, Soil):

• Extraction: A common approach is solvent extraction. For consumer products, the sample is often dissolved in a solvent like tetrahydrofuran (B95107) (THF), followed by precipitation of the polymer with a non-solvent like hexane (B92381).[3] For soil, techniques like sonication-assisted extraction with a solvent mixture (e.g., acetone (B3395972) and hexane) are used.[5]

• Clean-up: Gel permeation chromatography (GPC) can be used to remove high molecular weight interferences, such as polymers.[8] For soil extracts, a clean-up step using solid-phase extraction (SPE) with sorbents like C18/primary secondary amine may be employed.[5]

2. For Liquid Samples (e.g., Water, Beverages):

• Extraction: Liquid-liquid extraction (LLE) with a non-polar solvent like hexane is a common technique.[9] Solid-phase extraction (SPE) is another widely used method for pre-concentrating phthalates from aqueous samples.[14]

• Clean-up: For many liquid samples, a separate clean-up step may not be necessary after extraction.

Instrumental Analysis

1. Gas Chromatography-Mass Spectrometry (GC-MS):

• Injector: Operated in splitless mode to enhance sensitivity.

• Column: A non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane column, is typically used.

• Oven Temperature Program: A temperature gradient is employed to separate the different phthalates. A typical program might start at a lower temperature (e.g., 60-80°C), ramp up to a higher temperature (e.g., 280-300°C), and hold for a few minutes.[4]

• Mass Spectrometer: Operated in selected ion monitoring (SIM) mode for higher sensitivity and selectivity, monitoring characteristic ions for each phthalate.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

• Chromatographic Separation: Reversed-phase chromatography is typically used with a C18 column. The mobile phase is often a gradient of water and an organic solvent like methanol (B129727) or acetonitrile.

• Ionization: Electrospray ionization (ESI) in negative mode is commonly used for phthalate metabolites.[7]

• Mass Spectrometry: Operated in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

3. High-Performance Liquid Chromatography with UV Detection (HPLC-UV):

• Chromatographic Separation: Similar to LC-MS/MS, reversed-phase chromatography with a C18 column and a water/acetonitrile or water/methanol mobile phase is common.[10]

• Detection: A UV detector is used, typically at a wavelength around 225-230 nm.[11][13]

Conclusion

The selection of an appropriate analytical method for phthalate analysis is a critical decision that impacts the accuracy, sensitivity, and comparability of results. While GC-MS remains the workhorse for many applications, LC-MS/MS offers advantages for certain matrices and for the analysis of phthalate metabolites. Inter-laboratory comparison studies are indispensable for ensuring the quality and reliability of data generated by different laboratories and methods. By understanding the principles, performance characteristics, and experimental protocols of these techniques, researchers and scientists can make informed decisions to achieve robust and comparable results in the challenging field of phthalate analysis.

References

• 1. peakscientific.com [peakscientific.com]
• 2. mdpi.com [mdpi.com]
• 3. gcms.cz [gcms.cz]
• 4. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous Determination of 23 Phthalate Esters in Soil by Multi-Plug Filtration Cleanup Combined with Gas Chromatography-Triple Quadrupole Tandem Mass Spectrometry [lhjyhxfc.mat-test.com]
• 7. Proficiency and Interlaboratory Variability in the Determination of Phthalate and DINCH Biomarkers in Human Urine: Results from the HBM4EU Project - PMC [pmc.ncbi.nlm.nih.gov]
• 8. toxicfreefood.org [toxicfreefood.org]
• 9. youtube.com [youtube.com]
• 10. opus.govst.edu [opus.govst.edu]
• 11. researchgate.net [researchgate.net]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. pjoes.com [pjoes.com]
• 14. scispace.com [scispace.com]

Navigating the Analytical Maze: A Comparative Guide to Phthalate Determination in Food

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of phthalates in food matrices is a critical undertaking. These ubiquitous plasticizers, potential endocrine disruptors, can migrate from packaging materials into foodstuffs, posing a potential risk to human health. This guide provides an objective comparison of the most prevalent analytical methodologies, supported by experimental data, to inform the selection of the most suitable technique for your specific analytical challenge.

The two primary analytical platforms for phthalate (B1215562) analysis are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Both are powerful techniques, but their inherent principles lead to distinct advantages and limitations depending on the specific phthalates of interest, the complexity of the food matrix, and the required sensitivity.

At a Glance: GC-MS vs. LC-MS for Phthalate Analysis

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Separates volatile and semi-volatile compounds based on their boiling points and interactions with a stationary phase.	Separates compounds based on their partitioning between a liquid mobile phase and a solid stationary phase.
Analytes	Ideal for low to medium molecular weight, thermally stable phthalates.	Suitable for a wider range of phthalates, including less volatile and thermally sensitive compounds.
Sensitivity	Generally provides good sensitivity, with detection limits typically in the parts-per-billion (ppb) range.	Can offer higher sensitivity, with detection limits reaching the low ppb to parts-per-trillion (ppt) range, especially with triple quadrupole MS.[1]
Selectivity	High selectivity due to mass spectrometric detection, which provides structural information.	High selectivity, particularly with tandem mass spectrometry (MS/MS), which minimizes matrix interference.
Sample Throughput	Can be relatively fast, with modern methods analyzing a range of phthalates in under 10 minutes.[2]	Runtimes can be comparable to or slightly longer than GC-MS, depending on the complexity of the separation.
Matrix Effects	Can be susceptible to matrix effects, requiring robust sample preparation.	Also prone to matrix effects, often necessitating the use of internal standards and effective cleanup.
Cost	Instrumentation is generally more widespread and can be more cost-effective.	Instrumentation, particularly high-end LC-MS/MS systems, can have a higher initial cost.

The Crucial First Step: Sample Preparation

The complexity of food matrices necessitates a robust sample preparation strategy to extract phthalates and remove interfering components. The choice of method depends heavily on the nature of the food sample (e.g., fatty vs. non-fatty, liquid vs. solid).

Several extraction and cleanup techniques are commonly employed:

• Liquid-Liquid Extraction (LLE): A conventional and widely used method, particularly for liquid samples like beverages.[3] It involves partitioning the phthalates from the sample into an immiscible organic solvent. However, LLE can be time-consuming and may require large volumes of solvents.[4]

• Solid-Phase Extraction (SPE): A more modern and efficient technique that uses a solid sorbent to selectively adsorb the phthalates from the sample extract.[5] SPE can significantly reduce solvent consumption and improve sample cleanup. A variation, solid-phase microextraction (SPME), is a solvent-free method that is also commonly used.[5]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This method, originally developed for pesticide analysis, has been successfully adapted for phthalate determination.[5] It combines extraction and cleanup into a single, streamlined procedure, making it a popular choice for a variety of food matrices.

Performance Data: A Quantitative Comparison

The validation of an analytical method is paramount to ensure the reliability of the results. The following tables summarize typical performance data for the determination of common phthalates in food using different methodologies.

Table 1: Performance of GC-MS Methods for Phthalate Analysis in Food

Phthalate	Food Matrix	Extraction Method	LOD (µg/kg or µg/L)	LOQ (µg/kg or µg/L)	Recovery (%)	Reference
DMP, DEP, DBP, BBP, DEHP, DNOP	Drinking Water, Milk	LLE with n-hexane	3.3	10	72.9 - 124.9	[6]
DMP, DEP, DBP, BBP, DEHP, DNOP	Cereal, Instant Noodles	LLE with n-hexane	0.33 (mg/kg)	1 (mg/kg)	72.9 - 124.9	[6]
Various	Various	Chem Elut SPE	50 (ppb)	-	-	[1]

Table 2: Performance of LC-MS Methods for Phthalate Analysis in Food

Phthalate	Food Matrix	Extraction Method	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	Reference
Various	Beverages, Food Powder, Baked Goods	Methanol Extraction & Sonication	1 (ppb)	-	-	[1]
Various	Vegetable Juices	-	0.1 - 10	-	-	[7]

Note: LOD (Limit of Detection) and LOQ (Limit of Quantification) are crucial indicators of a method's sensitivity. Recovery studies are performed to assess the efficiency of the extraction process.

Experimental Workflow and Protocols

A typical analytical workflow for the determination of phthalates in food involves several key stages, from sample collection to data analysis.

Caption: General workflow for the analysis of phthalates in food samples.

Experimental Protocol: GC-MS Analysis of Phthalates in Cooking Oil

This protocol provides a representative example of a validated method for determining phthalates in a fatty food matrix.

1. Sample Preparation (Solid-Phase Extraction)

• Weigh 1 gram of the homogenized oil sample into a glass centrifuge tube.

• Add 5 mL of n-hexane and vortex for 1 minute to dissolve the oil.

• Add 5 mL of acetonitrile (B52724) saturated with n-hexane and vortex for 2 minutes for liquid-liquid partitioning.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer the lower acetonitrile layer to a clean tube.

• Repeat the extraction of the hexane (B92381) layer with another 5 mL of saturated acetonitrile.

• Combine the acetonitrile extracts and evaporate to near dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of n-hexane for SPE cleanup.

• Condition a silica (B1680970) SPE cartridge (e.g., 500 mg/3 mL) with 5 mL of n-hexane.

• Load the reconstituted sample onto the cartridge.

• Wash the cartridge with 5 mL of a mixture of n-hexane and diethyl ether (95:5, v/v) to remove lipids.

• Elute the phthalates with 10 mL of a mixture of n-hexane and diethyl ether (50:50, v/v).

• Evaporate the eluate to 1 mL under a gentle stream of nitrogen.

2. GC-MS Instrumental Analysis

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Oven Program: Initial temperature of 60°C, hold for 1 min, ramp to 220°C at 20°C/min, then ramp to 280°C at 5°C/min, and hold for 5 min.

• Injector Temperature: 250°C.

• Injection Mode: Splitless.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

3. Quality Control

• Blank Samples: Analyze a procedural blank with each batch of samples to monitor for background contamination.

• Spiked Samples: Spike a blank matrix with a known concentration of phthalate standards to assess method accuracy and recovery.

• Calibration: Prepare a multi-point calibration curve using certified phthalate standards.

Experimental Protocol: LC-MS/MS Analysis of Phthalates in Fruit Juice

This protocol provides a representative example for a liquid food matrix.

1. Sample Preparation (Dispersive Solid-Phase Extraction - QuEChERS)

• Measure 10 mL of the fruit juice sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

• Cap the tube and shake vigorously for 1 minute.

• Centrifuge at 5000 rpm for 5 minutes.

• Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL microcentrifuge tube containing dispersive SPE cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18).

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

2. LC-MS/MS Instrumental Analysis

• Liquid Chromatograph: Agilent 1290 Infinity II LC or equivalent.

• Column: ZORBAX Eclipse Plus C18 (100 x 2.1 mm, 1.8 µm) or equivalent.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start with 30% B, increase to 95% B over 8 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

• Ion Source: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

3. Quality Control

• Internal Standards: Add a mixture of isotopically labeled phthalate standards to the sample before extraction to correct for matrix effects and variations in recovery.

• Matrix-Matched Calibration: Prepare calibration standards in a blank fruit juice extract to compensate for matrix effects.

Conclusion

The choice between GC-MS and LC-MS for phthalate analysis in food depends on a careful consideration of the specific analytical needs. GC-MS is a robust and widely available technique, particularly suitable for routine monitoring of common, less complex phthalates. LC-MS, especially when coupled with tandem mass spectrometry, offers superior sensitivity and is advantageous for analyzing a broader range of phthalates, including those that are thermally labile or present in complex matrices.

Regardless of the chosen instrumentation, a well-validated sample preparation method is paramount for achieving accurate and reliable results. The protocols and data presented in this guide provide a solid foundation for researchers and scientists to develop and implement robust analytical methods for the critical task of monitoring phthalates in the food supply.

References

• 1. agilent.com [agilent.com]
• 2. gcms.cz [gcms.cz]
• 3. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. 2024.sci-hub.cat [2024.sci-hub.cat]

A Comparative Guide to Monon-n-nonyl Phthalate-d4: Performance in Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Monononyl phthalate-d4 (MNP-d4) as an internal standard in the quantitative analysis of its corresponding non-labeled monoester, Monononyl phthalate (B1215562) (MNP). The performance characteristics are compared with other commonly used deuterated phthalate standards, supported by experimental data from various analytical methodologies. This document aims to assist in the selection of appropriate internal standards for robust and accurate quantification of phthalate metabolites in diverse matrices.

Performance Characteristics of Deuterated Phthalate Internal Standards

The use of stable isotope-labeled internal standards, such as Monononyl phthalate-d4, is a critical component of accurate and precise quantification of phthalate metabolites by compensating for matrix effects, extraction losses, and variations in instrument response.[1][2] While direct comparative studies for MNP-d4 are limited, the following table summarizes typical performance data for analytical methods employing other deuterated phthalate monoester standards, which can be considered representative of the expected performance of MNP-d4.

Performance Metric	Monobutyl Phthalate-d4 (MBP-d4)	Representative Deuterated Phthalate Standards (e.g., DBP-d4, DEHP-d4)
Analytical Method	UPLC-MS/MS	GC-MS, LC-MS/MS
Matrix	Rat Plasma, Pup Homogenate	Air, Biological and Environmental Samples
Linearity (r²)	≥ 0.99[3][4][5]	Typically > 0.99
Linearity Range	25–5,000 ng/mL (Plasma)[3][5]	Analyte and matrix dependent
Limit of Detection (LOD)	6.9 ng/mL (in plasma)[3][4]	Method and analyte dependent
Limit of Quantification (LOQ)	25 ng/mL (in plasma)[3][4]	Method and analyte dependent
Absolute Recovery	> 92%[3]	76-100%
Intra- and Inter-day Precision (%RSD)	≤ 10.1%[3][4]	Generally < 15%
Intra- and Inter-day Accuracy (%RE)	≤ ±7.5%[3][4]	Generally within ±15%

Experimental Protocols

Detailed methodologies are essential for the replication and comparison of analytical results. Below are generalized experimental protocols for the quantification of phthalate monoesters using a deuterated internal standard like Monononyl phthalate-d4.

Sample Preparation and Extraction (Biological Matrix - e.g., Plasma)

• Aliquoting: Transfer a precise volume (e.g., 100 µL) of the plasma sample into a clean microcentrifuge tube.[2]

• Internal Standard Spiking: Add a small volume of a known concentration of the Monononyl phthalate-d4 internal standard solution to each sample and vortex to mix.[2]

• Protein Precipitation: Add a protein precipitation solvent, such as acetonitrile (B52724) (e.g., a 3:1 ratio of solvent to sample).[2]

• Vortexing and Centrifugation: Vortex the mixture thoroughly to ensure complete protein precipitation. Centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.[2][3]

• Supernatant Transfer: Carefully transfer the supernatant to a new tube for analysis.[2][3]

• Evaporation and Reconstitution (Optional): The supernatant may be evaporated to dryness under a gentle stream of nitrogen and reconstituted in a smaller volume of the initial mobile phase to concentrate the sample.[3]

UPLC-MS/MS Analysis

• Chromatographic System: An Ultra-Performance Liquid Chromatography (UPLC) system.[2][3]

• Column: A suitable reversed-phase column, such as a C18 column.[2][3]

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), often with an additive like formic acid or ammonium (B1175870) acetate.[2][3]

• Mass Spectrometer: A tandem mass spectrometer operating in negative ion mode.[2][3]

• Ionization Source: Electrospray Ionization (ESI).[2][3]

• Quantification: A calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte in prepared standards. The concentration of the analyte in the unknown samples is then determined from this curve.[1][2]

Visualizations

Metabolic Pathway of Diisononyl Phthalate (DINP)

Diisononyl phthalate (DINP) is a high molecular weight phthalate that undergoes a two-step metabolic process in the body. Initially, it is hydrolyzed by esterases to its monoester, Monononyl phthalate (MNP). Subsequently, MNP is further metabolized through oxidation to form several secondary metabolites, which are then excreted.[6][7]

Metabolism of Diisononyl Phthalate

Signaling Pathway of Monononyl Phthalate (MNP)

Recent studies have shown that Monononyl phthalate (MNP) can act as an endocrine disruptor by activating Peroxisome Proliferator-Activated Receptors (PPARs).[8][9] This interaction can lead to the altered expression of PPAR target genes involved in lipid metabolism and other cellular processes.

MNP Activation of PPAR Signaling

Experimental Workflow for Phthalate Analysis

The following diagram illustrates a typical workflow for the analysis of phthalates in biological samples using a deuterated internal standard.

Phthalate Analysis Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Development and Validation of an Analytical Method for Quantitation of Monobutylphthalate, a Metabolite of Di-n-Butylphthalate, in Rat Plasma, Amniotic Fluid, Fetuses and Pups by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Human Biological Monitoring of Diisononyl Phthalate and Diisodecyl Phthalate: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phthalate monoesters act through peroxisome proliferator-activated receptors in the mouse ovary - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Phthalate monoesters act through peroxisome proliferator-activated receptors in the mouse ovary - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Nuances: A Comparative Guide to Measurement Uncertainty in Phalate Analysis

For researchers, scientists, and drug development professionals, the precise quantification of phthalates is paramount for ensuring product safety and regulatory compliance. This guide provides an objective comparison of analytical methodologies for phthalate (B1215562) analysis, with a focus on the sources and quantification of measurement uncertainty. Supported by experimental data, this document aims to equip you with the knowledge to select the most suitable analytical strategy for your specific needs.

The ubiquitous nature of phthalates in plastics and other materials presents a significant analytical challenge due to the high risk of sample contamination and the complexity of various sample matrices. Understanding and controlling the measurement uncertainty associated with analytical results is therefore critical for reliable and reproducible data.

Key Sources of Measurement Uncertainty

The overall uncertainty in a phthalate measurement is a composite of several contributing factors. Identifying and quantifying these sources is a key aspect of method validation and ongoing quality control. The primary sources of uncertainty in phthalate analysis include:

• Sample Preparation: This stage, encompassing extraction, clean-up, and concentration, is often the largest contributor to measurement uncertainty. Inefficiencies or variability in these steps can lead to significant errors. The choice of extraction method, such as liquid-liquid extraction, solid-phase extraction (SPE), or ultrasonic extraction, can have a profound impact on recovery and precision.

• Standard Solution and Calibration: The purity of the analytical standards and the accuracy of their preparation are fundamental to the accuracy of the final measurement. The process of creating a calibration curve, including the choice of model and the fitting of the data, also introduces a level of uncertainty.[1]

• Instrumentation: While often less significant than sample preparation, the performance of the analytical instrument (e.g., GC-MS, LC-MS/MS) contributes to the overall uncertainty. This includes variations in injection volume, detector response, and chromatographic resolution.

• Background Contamination: Phthalates are pervasive in the laboratory environment, originating from plastic labware, solvents, and even the air. This background contamination can lead to artificially high results and is a major source of uncertainty, particularly at low concentration levels.[2] Meticulous blank correction and the use of dedicated, phthalate-free labware are essential to minimize this effect.

• Matrix Effects: The sample matrix can interfere with the analysis by enhancing or suppressing the analytical signal. The use of isotopically labeled internal standards is a crucial strategy to compensate for these matrix effects and improve the accuracy of quantification.[3]

Comparative Analysis of Analytical Techniques

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most widely employed techniques for phthalate analysis. High-Performance Liquid Chromatography (HPLC) with UV or Diode-Array Detection (DAD) offers a viable alternative in certain applications.

Performance Comparison

The following tables summarize typical performance data for the analysis of common phthalates using different analytical techniques. These values are compiled from various studies and are intended to provide a comparative overview. Actual performance will vary depending on the specific instrumentation, method parameters, and sample matrix.

Table 1: Comparison of Method Performance Parameters for GC-MS and LC-MS/MS

Parameter	GC-MS	LC-MS/MS	Alternative Methods (e.g., HPLC-UV)
Limit of Detection (LOD)	0.08 - 10.10 µg/L[4][5]	As low as 1 ppb (1 µg/L)[6]	0.06 mg/L (for DEHP)[7]
Limit of Quantification (LOQ)	0.33 mg/kg (solid samples)[8]	0.125 - 5 pg/µL[9]	0.3 - 1.5 mg/L (working range for DEHP)[7]
Recovery	76 - 100%[5]	66.7 - 101.2%[10]	77 - 110% (spiked recovery)[11]
Relative Standard Deviation (RSD)	< 3.30% (spiked samples)[8]	< 15%[9]	Not explicitly stated for multiple phthalates
Expanded Relative Uncertainty	16.6% - 23.2%[12][13]	Not consistently reported in comparative studies	±8% (for DEHP in Ouzo)[7][14]

Table 2: Performance Data from Inter-laboratory Comparison (ILC) Studies

Study Focus	Key Findings
Determination of DIDP in Oil	Harmonization of the analytical procedure led to a significant decrease in the reproducibility standard deviation from 37% to 14%.[15]
Plasticisers in Gasket and Oil	Laboratory results were rated with z-scores, with target standard deviations for proficiency assessment set based on the Horwitz equation for oil samples.[16]
General Proficiency Testing	Z-scores between -2.0 and +2.0 are generally considered satisfactory.[17][18]

Experimental Protocols

Detailed and validated experimental protocols are fundamental to achieving accurate and reproducible results with low measurement uncertainty. Below are generalized protocols for phthalate analysis using GC-MS and LC-MS/MS.

Generalized GC-MS Protocol for Phthalate Analysis

• Sample Preparation (Solvent Extraction):

  • Accurately weigh a homogenized sample (e.g., 1 gram of a solid matrix).

  • Add a known volume of a suitable organic solvent (e.g., n-hexane or methylene (B1212753) chloride).[8][19]

  • Spike the sample with an appropriate isotopically labeled internal standard.

  • Employ an extraction technique such as sonication or Soxhlet extraction to isolate the phthalates.[20]

  • Concentrate the extract to a final volume.

• GC-MS Analysis:

  • Gas Chromatograph (GC):

    • Injector: Split/splitless injector, operated at a temperature of approximately 280 °C.[19]

    • Column: A low-polarity column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent), is commonly used.[4]

    • Oven Temperature Program: A temperature gradient is used to separate the different phthalates. A typical program might start at 100°C and ramp up to 320°C.[19]

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[4]

    • Acquisition Mode: Selected Ion Monitoring (SIM) is often used for its high sensitivity and selectivity.[4] Key diagnostic ions, such as m/z 149 for many phthalates, are monitored.

• Quantification:

  • A calibration curve is generated by analyzing a series of standard solutions of known concentrations.

  • The concentration of the target phthalates in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Generalized LC-MS/MS Protocol for Phthalate Analysis

• Sample Preparation:

  • For liquid samples such as beverages, a simple "dilute and shoot" approach may be possible after centrifugation.[6]

  • For more complex matrices, a protein precipitation step (e.g., with acetonitrile) followed by centrifugation is common for biological samples.[3]

  • Solid samples can be extracted with a solvent like methanol (B129727), followed by sonication and centrifugation.[6]

  • An isotopically labeled internal standard should be added at the beginning of the sample preparation process.

• LC-MS/MS Analysis:

  • Liquid Chromatograph (LC):

    • Column: A C18 reversed-phase column is typically used for the separation of phthalates.[9]

    • Mobile Phase: A gradient elution with a mixture of water and an organic solvent like methanol or acetonitrile (B52724) is employed.

  • Mass Spectrometer (MS/MS):

    • Ionization Source: Electrospray Ionization (ESI), often in negative ion mode.[3]

    • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for each phthalate and internal standard.

• Quantification:

  • Similar to GC-MS, quantification is performed using a calibration curve based on the peak area ratios of the analytes to their corresponding internal standards.

Visualizing the Workflow and Uncertainty

To better understand the analytical process and the contributing factors to measurement uncertainty, the following diagrams are provided.

Experimental workflow for phthalate analysis.

Key contributors to measurement uncertainty in phthalate analysis.

Conclusion

Both GC-MS and LC-MS/MS are powerful and reliable techniques for the quantitative analysis of phthalates. GC-MS is often favored for its high resolving power and the definitive identification provided by mass spectrometry.[21][22] However, LC-MS/MS can offer superior sensitivity for certain phthalates and is an excellent orthogonal method, particularly when dealing with complex matrices or concerns about the thermal stability of analytes.[6][21] HPLC with UV detection provides a more accessible but generally less sensitive alternative.

The selection of the most appropriate method depends on the specific analytical requirements, including the target phthalates, the sample matrix, the required limits of detection, and the available instrumentation. A thorough method validation, including a comprehensive assessment of measurement uncertainty, is essential for generating reliable and defensible data in research, quality control, and regulatory submissions. Participation in proficiency testing schemes is also a valuable tool for externally verifying laboratory performance and ensuring the comparability of results.[23]

References

• 1. gcms.cz [gcms.cz]
• 2. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. redalyc.org [redalyc.org]
• 6. agilent.com [agilent.com]
• 7. mdpi.com [mdpi.com]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. s4science.at [s4science.at]
• 10. mdpi.com [mdpi.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. Quantitative composite testing model based on measurement uncertainty and its application for the detection of phthalate esters - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantitative composite testing model based on measurement uncertainty and its application for the detection of phthalate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 16. files.core.ac.uk [files.core.ac.uk]
• 17. benchmark-intl.com [benchmark-intl.com]
• 18. eurachem.org [eurachem.org]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. acgpubs.org [acgpubs.org]
• 21. benchchem.com [benchchem.com]
• 22. gcms.cz [gcms.cz]
• 23. eurachem.org [eurachem.org]

A Comparative Guide to Linearity and Range in Phthalate Analysis: A Focus on Monononyl Phthalate-d4 Calibration

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical performance for the quantification of high molecular weight phthalates, with a specific focus on the calibration characteristics of Monononyl Phthalate (B1215562) using Monononyl Phthalate-d4 as an internal standard. Due to the limited availability of public data specifically for Monononyl Phthalate-d4, this guide will utilize data from a closely related compound, Di-n-octyl phthalate (DNOP) and its deuterated internal standard (DNOP-d4), to provide a representative comparison of expected analytical performance. The principles and methodologies described are directly applicable to the analysis of Monononyl Phthalate.

The use of deuterated internal standards is a critical component of robust and accurate analytical methods for phthalate analysis, as it effectively corrects for matrix effects and variations in sample preparation and instrument response. This guide will delve into the key performance metrics of linearity and analytical range, supported by experimental data, and provide detailed experimental protocols to assist researchers in establishing reliable analytical methods.

Performance Comparison of Analytical Methods

The accurate quantification of phthalates relies on the establishment of a linear relationship between the instrument response and the concentration of the analyte over a defined range. The linearity of a calibration curve is typically assessed by the coefficient of determination (r²), where a value close to 1.000 indicates a strong linear correlation. The analytical range is defined by the Lower Limit of Quantification (LLOQ) and the Upper Limit of Quantification (ULOQ), which represent the lowest and highest concentrations of the analyte that can be measured with acceptable precision and accuracy.

Below is a comparison of the linearity and range for the analysis of Di-n-octyl phthalate (DNOP) by Gas Chromatography-Mass Spectrometry (GC-MS) using an internal standard, and an alternative method for a mixture of phthalates.

Analytical Method	Analyte	Internal Standard	Linearity (r²)	Analytical Range (LLOQ - ULOQ)	Matrix
GC-MS	Di-n-octyl phthalate (DNOP)	Di-n-octyl phthalate-d4 (DNOP-d4)	> 0.999 [1]	0.25 - 10 µg/mL [1]	Cyclohexane
GC-MS	Di-n-octyl phthalate (DNOP)	Not specified	0.9996[2]	~0.06 - 0.50 ng/mL	Not specified
GC-MS/MS	16 Phthalate Esters	Corresponding 16 Isotope-Labeled Phthalates	> 0.99	20 - 1000 µg/L	Fermented Grains

Experimental Protocols

Detailed methodologies are essential for the reproducibility and comparison of analytical results. The following is a generalized experimental protocol for the development of a calibration curve for a high molecular weight phthalate, such as Monononyl Phthalate, using a deuterated internal standard with GC-MS.

Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Monononyl Phthalate in 10 mL of a suitable solvent (e.g., hexane (B92381) or cyclohexane) to obtain a concentration of 1 mg/mL.

• Internal Standard Stock Solution (1 mg/mL): Similarly, prepare a 1 mg/mL stock solution of Monononyl Phthalate-d4 in the same solvent.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution to cover the desired calibration range (e.g., 0.1 µg/mL to 20 µg/mL).

• Internal Standard Spiking Solution: Prepare a working solution of Monononyl Phthalate-d4 at a fixed concentration (e.g., 5 µg/mL) from the internal standard stock solution.

Calibration Curve Preparation

• Into a series of autosampler vials, add a fixed volume of the internal standard spiking solution (e.g., 100 µL).

• To each vial, add a corresponding volume of each working standard solution to achieve the desired concentrations for the calibration curve points.

• Add a sufficient volume of the solvent to reach a final, consistent volume in all vials.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A low-bleed, mid-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms), is commonly used for phthalate analysis.[3][4]

• Injection: 1 µL of each standard is injected in splitless mode to maximize sensitivity.

• GC Oven Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp 1: Increase to 230°C at a rate of 10°C/min.

  • Ramp 2: Increase to 270°C at a rate of 10°C/min, hold for 2 minutes.

  • Ramp 3: Increase to 300°C at a rate of 25°C/min, hold for 8 minutes.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Quantification Ions: Monitor a specific quantification ion for Monononyl Phthalate and Monononyl Phthalate-d4. Additionally, monitor one or two qualifier ions for each compound to confirm identity.

Data Analysis

• Peak Integration: Integrate the chromatographic peaks for the quantification ions of both Monononyl Phthalate and Monononyl Phthalate-d4.

• Response Ratio Calculation: For each calibration standard, calculate the ratio of the peak area of Monononyl Phthalate to the peak area of Monononyl Phthalate-d4.

• Calibration Curve Construction: Plot the peak area ratio (y-axis) against the known concentration of Monononyl Phthalate (x-axis).

• Linear Regression: Apply a linear regression analysis to the data points to obtain the equation of the line (y = mx + b) and the coefficient of determination (r²). This equation is then used to determine the concentration of Monononyl Phthalate in unknown samples.

Visualizations

To further clarify the experimental workflow and the logical relationships in the calibration process, the following diagrams are provided.

References

• 1. hpst.cz [hpst.cz]
• 2. researchgate.net [researchgate.net]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 4. gcms.cz [gcms.cz]

Detecting Phthalate Metabolites: A Comparative Guide to Analytical Methods Utilizing Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the accurate quantification of phthalate (B1215562) metabolites is crucial for assessing human exposure and understanding potential health implications. This guide provides a comparative overview of the analytical performance, specifically the limit of detection (LOD), of various methods utilizing deuterated internal standards for the analysis of phthalate metabolites.

The use of isotopically labeled internal standards is a critical component for robust and accurate analytical methods in the quantification of phthalates. These standards help to correct for variations in sample preparation, matrix effects, and instrument response, leading to more reliable data. While this guide focuses on the application of various deuterated internal standards, the principles and methodologies are broadly applicable.

Comparative Performance: Limits of Detection

The limit of detection is a key performance characteristic of an analytical method, representing the lowest concentration of an analyte that can be reliably distinguished from background noise. The following table summarizes the limits of detection for various phthalate metabolites achieved by different analytical methods, primarily liquid chromatography-tandem mass spectrometry (LC-MS/MS), using deuterated internal standards.

Phthalate Metabolite	Internal Standard	Matrix	Analytical Method	Limit of Detection (LOD) (ng/mL)
Mono-methyl phthalate (MMP)	¹³C₄-labeled phthalate monoesters	Urine	LC-MS/MS	0.1[1]
Mono-ethyl phthalate (MEP)	¹³C₄-labeled phthalate monoesters	Urine	LC-MS/MS	0.1[1]
Mono-n-butyl phthalate (MBP)	D₄-MEHP, ¹³C₄-labeled phthalate monoesters	Urine	LC-MS/MS	0.3[1]
Mono-isobutyl phthalate (MiBP)	-	Urine	-	0.003 - 2.1[2]
Mono-benzyl phthalate (MBzP)	¹³C₄-labeled phthalate monoesters	Urine	LC-MS/MS	0.1[1]
Mono-2-ethylhexyl phthalate (MEHP)	D₄-MEHP	Urine	LC-MS/MS	0.3[1]
Various Phthalate Metabolites	Isotope-labeled internal standards	Urine	On-line SPE-HPLC-MS/MS	0.11 - 0.90
18 Phthalate Metabolites	-	Urine	HPLC-MS/MS	0.03 - 1.4[3]
26 Phthalate Esters and Metabolites	Isotope dilution	Blood	UPLC-MS	< 1.0 µg/L[4]

Experimental Protocols

The following provides a generalized experimental protocol for the analysis of phthalate metabolites in human urine using an isotope-dilution LC-MS/MS method. Specific parameters may require optimization based on the target analytes, matrix, and instrumentation.

Sample Preparation and Enzymatic Hydrolysis

• Aliquoting: Transfer a precise volume of the urine sample (e.g., 100-200 µL) into a clean tube.[1]

• Internal Standard Spiking: Add a known amount of the deuterated internal standard solution (e.g., a mixture of ¹³C- or D-labeled phthalate metabolite standards) to each sample.

• Enzymatic Deconjugation: To measure the total concentration of phthalate metabolites (both free and glucuronidated), treat the samples with β-glucuronidase enzyme. This is typically done in an ammonium (B1175870) acetate (B1210297) buffer at a controlled pH (e.g., 6.5) and temperature (e.g., 37°C) for a specific duration (e.g., 90 minutes to 12 hours).[5][4][6]

Analyte Extraction

• Solid-Phase Extraction (SPE): This is a common technique for sample clean-up and concentration of the analytes.[1][6] The hydrolyzed sample is loaded onto an SPE cartridge. The cartridge is then washed to remove interfering substances, and the phthalate metabolites are eluted with an appropriate solvent. Both off-line and on-line SPE methods can be utilized.[5][3]

Chromatographic Separation and Mass Spectrometric Detection

• Liquid Chromatography (LC): The extracted sample is injected into an LC system, typically a high-performance liquid chromatography (HPLC) or ultra-performance liquid chromatography (UPLC) system.[4][6] The analytes are separated on a chromatographic column (e.g., a C18 or Phenyl column) using a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with formic acid or ammonium acetate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[4]

• Tandem Mass Spectrometry (MS/MS): The separated analytes are introduced into a tandem mass spectrometer, usually equipped with an electrospray ionization (ESI) source operating in negative ion mode.[4][6] The instrument is operated in multiple reaction monitoring (MRM) mode for sensitive and selective quantification of the target phthalate metabolites and their corresponding deuterated internal standards.

Quantification

• A calibration curve is constructed by plotting the ratio of the peak area of the native analyte to the peak area of the internal standard against the concentration of the analyte in prepared standards. The concentration of the analyte in the unknown samples is then determined from this calibration curve. The use of isotope-labeled internal standards is essential for accurate quantification by correcting for any analyte loss during sample preparation and for matrix-induced signal suppression or enhancement in the MS source.[6]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the analysis of phthalate metabolites using an internal standard.

Caption: General workflow for phthalate metabolite analysis.

References

• 1. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Phthalates and phthalate metabolites in urine from Tianjin and implications for platelet mitochondrial DNA methylation [frontiersin.org]
• 3. Determination of 18 phthalate metabolites in human urine using a liquid chromatography-tandem mass spectrometer equipped with a core–shell column for rapid separation - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. [Detection method of phthalate esters and their metabolites in blood] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. wwwn.cdc.gov [wwwn.cdc.gov]

A Comparative Guide to Phthlate Extraction Methods in Soil for Researchers and Scientists

The accurate quantification of phthalate (B1215562) acid esters (PAEs), common plasticizers that have become ubiquitous environmental contaminants, in soil matrices is critical for environmental monitoring and risk assessment. The selection of an appropriate extraction method is a crucial step that significantly influences the recovery, efficiency, and overall reliability of the analytical results. This guide provides a detailed comparison of common extraction techniques, including supporting experimental data and protocols, to aid researchers in selecting the optimal method for their specific needs.

Comparison of Key Performance Metrics

The following table summarizes the quantitative performance of various phthalate extraction methods from soil, highlighting key parameters such as extraction time, solvent consumption, and recovery rates.

Extraction Method	Typical Extraction Time	Solvent Consumption (per sample)	Temperature	Pressure	Typical Recovery Rates (%)
Soxhlet Extraction	16 - 24 hours[1]	~300 mL[1]	Boiling point of solvent	Atmospheric	65.5 - 89.5[2]
Ultrasonic-Assisted Extraction (UAE)	15 - 60 minutes	20 - 50 mL	Room Temperature to elevated	Atmospheric	64.6 - 88.6[2]
Microwave-Assisted Extraction (MAE)	< 20 - 30 minutes[3][4]	< 30 mL[3]	100 - 140°C[4]	Elevated	70.1 - 115[2][4][5]
Accelerated Solvent Extraction (ASE)	12 - 14 minutes[6]	15 - 40 mL	80 - 200°C[6][7]	1500 - 2000 psi[6]	75 - 128.5[7][8]
QuEChERS	~10 minutes	10 - 20 mL	Room Temperature	Atmospheric	70.0 - 117.9[9]

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below. These protocols are based on established methods and scientific literature.

Soxhlet Extraction (EPA Method 3540C)

Soxhlet extraction is a classical and exhaustive technique often considered the benchmark for solid-liquid extractions.

Methodology:

• A 10 g solid sample is mixed with anhydrous sodium sulfate (B86663) to remove moisture.[1]

• The mixture is placed in an extraction thimble.[1]

• The thimble is placed in a Soxhlet extractor, which is fitted with a round bottom flask containing approximately 300 mL of a suitable solvent (e.g., a mixture of acetone (B3395972) and hexane) and a condenser.[1]

• The solvent is heated to its boiling point, and the vapor travels to the condenser, where it cools and drips into the thimble containing the sample.

• Once the solvent reaches a certain level in the extractor, it is siphoned back into the round bottom flask.

• This process is repeated for 16-24 hours, cycling 4-6 times per hour.[1]

• After extraction, the solvent is evaporated to concentrate the phthalate extract.

Ultrasonic-Assisted Extraction (UAE)

UAE utilizes high-frequency sound waves to disrupt the sample matrix and enhance solvent penetration.

Methodology:

• A 5 g soil sample is placed in a vessel.

• A specific volume of extraction solvent (e.g., 25 mL of acetone:n-hexane = 1:1) is added to the sample.[3]

• The vessel is placed in an ultrasonic bath or a probe sonicator is used.

• The sample is sonicated for a defined period, typically ranging from 15 to 60 minutes.

• Following sonication, the extract is separated from the soil residue by centrifugation or filtration.

• The extract may then be concentrated.

Microwave-Assisted Extraction (MAE)

MAE uses microwave energy to heat the solvent and sample, accelerating the extraction process.

Methodology:

• A 5 g dried soil sample is weighed into a PTFE extraction vessel.[3]

• Anhydrous sodium sulfate (e.g., 5 g) is added to the sample.[3]

• 25 mL of an extraction solvent (e.g., acetone:n-hexane = 1:1 or acetonitrile) is added.[3][5]

• The vessel is sealed and placed in the microwave extractor.[3]

• The sample is heated to a set temperature (e.g., 100°C) for a specific time (e.g., 30 minutes).[4]

• After cooling, the extract is filtered for subsequent analysis.[3]

Accelerated Solvent Extraction (ASE) (EPA Method 3545A)

ASE combines elevated temperatures and pressures to increase the efficiency and speed of the extraction.

Methodology:

• A soil sample (typically 5-30 g) is mixed with a drying agent like diatomaceous earth and packed into a stainless-steel extraction cell.

• The cell is placed in the ASE system.

• The extraction solvent (e.g., a mixture of dichloromethane (B109758) and acetone) is pumped into the cell.[10]

• The cell is heated (e.g., to 100°C) and pressurized (e.g., to 1500 psi).[10]

• After a short static extraction period (e.g., 5 minutes), the extract is flushed from the cell into a collection vial.[6]

• The process is often repeated for several cycles.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method, originally developed for pesticide residue analysis, has been adapted for phthalate extraction.

Methodology:

• A 5.0 g soil sample is weighed into a 50 mL centrifuge tube.[9]

• 5 mL of ultrapure water is added to improve sample dispersion.[9]

• An appropriate volume of extraction solvent (e.g., dichloromethane/n-hexane) is added.[9]

• The tube is shaken vigorously.

• Salts (e.g., MgSO4 and NaCl) are added to induce phase separation and remove water.

• The mixture is centrifuged, and the upper organic layer is collected for cleanup using dispersive solid-phase extraction (d-SPE) with adsorbents like C18 and primary secondary amine (PSA).[9]

Visualizing Extraction Workflows and Comparisons

To better illustrate the processes and their relationships, the following diagrams are provided.

Caption: A general workflow for the extraction and analysis of phthalates from soil samples.

Caption: A logical comparison of key characteristics of different phthalate extraction methods.

References

• 1. epa.gov [epa.gov]
• 2. DSpace [scholarbank.nus.edu.sg]
• 3. gcms.cz [gcms.cz]
• 4. researchgate.net [researchgate.net]
• 5. Determination of phthalate esters in soil samples by microwave assisted extraction and high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. hjjkyyj.com [hjjkyyj.com]
• 9. researchgate.net [researchgate.net]
• 10. [Determination of phthalate esters in sediment by accelerated solvent extraction and gas chromatography-triple quadrupole mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of Monononyl Phthalate-d4: A Step-by-Step Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of Monononyl phthalate-d4, a deuterated stable isotope used in research and development. The following procedures are designed to ensure the safety of laboratory personnel and compliance with environmental regulations. Researchers, scientists, and drug development professionals should adhere to these guidelines to minimize risks associated with the handling and disposal of this chemical.

Crucial Safety Note: A specific Safety Data Sheet (SDS) for Monononyl phthalate-d4 was not publicly available at the time of this writing. The following guidance is based on information for similar phthalate (B1215562) compounds and general chemical waste protocols. It is imperative to obtain the official SDS from your supplier before handling or disposing of this chemical. The SDS will provide specific details crucial for safety and regulatory compliance.

Physicochemical and Identification Data

For accurate tracking and reporting, key identification and property data for Monononyl phthalate-d4 are summarized below.

Parameter	Value
Chemical Name	Monononyl phthalate-d4
Synonyms	1,2-Benzenedicarboxylic Acid Monononyl Ester-d4, Mono(n-nonyl) Phthalate-d4
Molecular Formula	C₁₇H₂₀D₄O₄
Molecular Weight	296.39 g/mol
CAS Number	Not available for the deuterated form
Unlabeled CAS Number	24539-59-1

Operational Protocol for Disposal

The proper disposal of Monononyl phthalate-d4 is a critical step in the experimental workflow to ensure laboratory safety and environmental protection. The following step-by-step protocol should be followed.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE when handling Monononyl phthalate-d4. This includes:

  • Nitrile gloves

  • Safety glasses or goggles

  • A lab coat

2. Waste Segregation and Collection:

• Designate a specific, labeled waste container for Monononyl phthalate-d4 and any materials contaminated with it.

• The container should be made of a compatible material (e.g., high-density polyethylene (B3416737) - HDPE) and have a secure, leak-proof lid.

• Label the container clearly as "Hazardous Waste: Monononyl phthalate-d4" and include the date of first accumulation.

• Do not mix with other chemical waste unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

3. Spill Management:

• In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand, or commercial sorbent pads).

• Carefully collect the absorbent material and place it in the designated hazardous waste container.

• Clean the spill area with a suitable solvent (consult the SDS for recommendations) and dispose of the cleaning materials as hazardous waste.

• For large spills, evacuate the area and contact your institution's EHS or emergency response team immediately.

4. Disposal Procedure:

• Consult the Supplier's SDS: Before initiating disposal, carefully review the specific disposal recommendations provided in the Safety Data Sheet from your supplier.

• Contact your EHS Office: All chemical waste must be disposed of through your institution's Environmental Health and Safety office. They will provide guidance on packaging, labeling, and pickup schedules.

• Do Not Dispose Down the Drain: Phthalates can be harmful to aquatic life.[1] Under no circumstances should Monononyl phthalate-d4 or its containers be disposed of in the sanitary sewer system.[1]

• Container Management:

  • Once the waste container is full (typically around 80% capacity to prevent splashing and expansion), securely close the lid.

  • Ensure the hazardous waste label is complete and accurate.

  • Store the sealed container in a designated, well-ventilated, and secure waste accumulation area, away from incompatible materials.

  • Arrange for pickup by your institution's hazardous waste management service.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Monononyl phthalate-d4.

Disposal workflow for Monononyl phthalate-d4.

This procedural guide is intended to provide immediate, essential information for the safe handling and disposal of Monononyl phthalate-d4. By adhering to these steps and, most importantly, consulting the official Safety Data Sheet, laboratories can maintain a safe working environment and ensure regulatory compliance.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Logistical Guidance for Handling Monononyl Phthalate-d4

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This document provides immediate, essential guidance for the safe handling and disposal of Monononyl phthalate-d4. Adherence to these procedures is critical for protecting personnel and the environment.

Personal Protective Equipment (PPE)

When handling Monononyl phthalate-d4, the following personal protective equipment should be worn to minimize exposure and ensure safety.

PPE Category	Recommended Equipment
Eye/Face Protection	Wear chemical safety goggles or a face shield.
Skin Protection	Chemical-resistant gloves (e.g., nitrile) and a lab coat.
Respiratory Protection	Not generally required under normal use with adequate ventilation. If dust or aerosols are generated, use a NIOSH-approved respirator.

Operational Plan: Step-by-Step Handling Protocol

Follow these procedural steps for the safe handling of Monononyl phthalate-d4 in a laboratory setting.

• Preparation : Before handling, ensure that a designated work area, such as a chemical fume hood, is clean and operational. Have all necessary PPE, handling equipment (spatulas, weighing paper, etc.), and waste containers readily available.

• Weighing and Aliquoting :

  • Perform all weighing and aliquoting of the solid compound within a chemical fume hood to prevent inhalation of any airborne particles.

  • Use appropriate tools to handle the material, minimizing the creation of dust.

  • Close the container tightly immediately after use.

• Solution Preparation :

  • When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

  • Ensure the chosen solvent is compatible with the compound and the experimental procedure.

• Storage : Store Monononyl phthalate-d4 in a cool, dry, and well-ventilated area away from incompatible materials. The container should be tightly sealed and clearly labeled.

• Post-Handling :

  • Clean the work area thoroughly after handling is complete.

  • Dispose of any contaminated disposable materials (e.g., weighing paper, gloves) in the designated chemical waste container.

  • Wash hands thoroughly with soap and water.

Disposal Plan: Managing Monononyl Phthalate-d4 Waste

Proper disposal of chemical waste is crucial for environmental safety and regulatory compliance. Under no circumstances should Monononyl phthalate-d4 or its waste be disposed of down the drain or in regular trash.[1]

• Waste Segregation : All waste contaminated with Monononyl phthalate-d4, including unused compound, solutions, and contaminated labware, must be collected in a designated hazardous waste container.

• Container Labeling : The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name "Monononyl phthalate-d4". The accumulation start date should also be clearly marked.

• Storage of Waste : Store the sealed waste container in a designated satellite accumulation area within the laboratory, away from general work areas.

• Waste Pickup : Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[1]

Emergency Procedures: Spills and Exposure

In the event of a spill or personnel exposure, immediate and appropriate action is necessary.

• Spill Response :

  • Evacuate the immediate area of the spill.

  • If the spill is small and you are trained to handle it, wear appropriate PPE.

  • Cover the spill with an inert absorbent material, such as vermiculite (B1170534) or sand.

  • Carefully collect the absorbed material into a labeled hazardous waste container.

  • Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

  • For large spills, evacuate the area and contact your institution's EHS department immediately.

• Personnel Exposure :

  • Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

  • Skin Contact : Remove contaminated clothing and wash the affected area with soap and water. Seek medical attention if irritation persists.

  • Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

  • Ingestion : Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

Visualizing the Handling and Disposal Workflow

To provide a clear, at-a-glance understanding of the procedural flow for handling and disposing of Monononyl phthalate-d4, the following diagram illustrates the key steps and decision points.

Caption: Workflow for Safe Handling and Disposal of Monononyl Phthalate-d4.

References

• 1. benchchem.com [benchchem.com]